5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

• CAS: 21950-36-7

Core Science & Biosynthesis

A Senior Application Scientist's Guide to 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine: Synthesis, Properties, and Applications in Drug Discovery

Introduction: Unveiling a Key Building Block in Nucleoside Chemistry

In the landscape of modern drug discovery and chemical biology, the strategic modification of nucleosides has yielded a plethora of therapeutic agents and molecular probes. Central to these synthetic endeavors are versatile building blocks that allow for regioselective modifications. One such pivotal intermediate is 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine , a protected adenosine derivative that has become indispensable for the synthesis of novel adenosine analogs. Its Chemical Abstracts Service (CAS) registry number is 21950-36-7 .[1][2]

The primary utility of this compound lies in the protection of the 2' and 3'-hydroxyl groups of the ribose moiety by an isopropylidene group. This acetal protection is robust enough to withstand a variety of reaction conditions, yet can be readily removed under mild acidic conditions, allowing for the selective manipulation of the 5'-position.[3][4][5] This guide, intended for researchers, scientists, and drug development professionals, will provide an in-depth technical overview of this compound, from its fundamental properties and synthesis to its critical applications in the development of targeted therapeutics.

Physicochemical and Spectroscopic Profile

A comprehensive understanding of the physicochemical and spectroscopic properties of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is paramount for its effective use in synthetic and analytical workflows. The key properties are summarized below.

Property	Value	Source(s)
CAS Number	21950-36-7	[1][2]
Molecular Formula	C13H18N6O3	[1]
Molecular Weight	306.32 g/mol	[1][2]
Synonyms	9-((3aR,4R,6R,6aR)-6-(aminomethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1][6]dioxol-4-yl)-9H-purin-6-amine, 5'-amino-5'-deoxy-2',3'-O-isopropylidineadenosine	[2]
Physical Form	Solid
Purity	Typically ≥97%
Storage Temperature	Ambient Storage

Spectroscopic data is crucial for the structural confirmation and purity assessment of the compound. While detailed spectra are often proprietary, typical analytical data includes:

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1H and 13C NMR are used to confirm the presence of the adenosine core, the isopropylidene protecting group, and the aminomethyl group at the 5'-position.

• Mass Spectrometry (MS) : Provides the molecular weight of the compound, further confirming its identity.

Synthesis: A Guided Pathway from a Readily Available Precursor

The synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is typically achieved from the commercially available precursor, 2',3'-O-Isopropylideneadenosine. The synthetic route involves a two-step process: a Mitsunobu reaction followed by hydrazinolysis.[6] This method is favored for its high yields and purity.[6]

Synthetic Workflow Diagram

Caption: Synthetic pathway for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Detailed Experimental Protocol

Step 1: Synthesis of 5'-Phthalimido-5'-deoxy-2',3'-O-isopropylideneadenosine (2) via Mitsunobu Reaction

• Rationale: The Mitsunobu reaction is a versatile and reliable method for converting a primary alcohol, such as the 5'-hydroxyl of 2',3'-O-isopropylideneadenosine, into a wide range of functional groups, in this case, a phthalimide. This is achieved by activating the alcohol with a combination of a phosphine (triphenylphosphine, PPh3) and an azodicarboxylate (diisopropyl azodicarboxylate, DIAD).

• Procedure:

  • To a solution of 2',3'-O-isopropylideneadenosine (1 equivalent) in anhydrous tetrahydrofuran (THF) at 0 °C, add phthalimide (1.2 equivalents) and triphenylphosphine (1.2 equivalents).

  • Slowly add diisopropyl azodicarboxylate (1.2 equivalents) dropwise to the cooled solution.

  • Allow the reaction mixture to warm to room temperature and stir for 18 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • The crude product can be purified by silica gel chromatography to yield the desired phthalimide intermediate (2).[6]

Step 2: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-isopropylideneadenosine (3) via Hydrazinolysis

• Rationale: Hydrazinolysis is a standard and efficient method for the deprotection of phthalimides to reveal the primary amine. Hydrazine hydrate acts as a nucleophile, attacking the carbonyl groups of the phthalimide ring, leading to the formation of a stable phthalhydrazide byproduct and liberating the desired amine.

• Procedure:

  • Dissolve the phthalimide intermediate (2) in ethanol (EtOH).

  • Add hydrazine hydrate (N2H4·H2O, 5-10 equivalents) to the solution.

  • Heat the reaction mixture to 80 °C and stir for 4 hours.[6]

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • The crude product can be purified by extraction or chromatography to afford the final product, 5'-Amino-5'-deoxy-2',3'-O-isopropylideneadenosine (3), with high yield and purity.[6]

Applications in Drug Discovery and Chemical Biology

The primary amine at the 5'-position of this adenosine derivative serves as a versatile handle for the introduction of a wide array of functional groups, making it a valuable building block for the synthesis of compound libraries for high-throughput screening.

Inhibitors of Methyltransferases

Methyltransferases are a class of enzymes that catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to various substrates, including DNA, RNA, and proteins. Aberrant methylation patterns are implicated in numerous diseases, including cancer, making methyltransferases attractive drug targets. 5'-Amino-5'-deoxy-2',3'-O-isopropylideneadenosine is a key precursor for the synthesis of adenosine-based methyltransferase inhibitors.[6][7][8] By derivatizing the 5'-amino group, researchers can create analogs that mimic the structure of SAM or S-adenosylhomocysteine (SAH), the byproduct of the methylation reaction, and thereby inhibit the enzyme.

Probing Enzyme Mechanisms

Analogs of 5'-deoxyadenosine are crucial tools for studying the mechanisms of enzymes that utilize SAM in radical-based reactions (radical SAM enzymes).[9] The 5'-amino functionality can be modified to introduce probes or reactive groups that can help elucidate the catalytic mechanism of these enzymes.

Antiviral and Antiparasitic Agents

Modified nucleosides have a long history as antiviral and antiparasitic drugs. The 5'-amino group can be elaborated to create compounds that interfere with key metabolic pathways in pathogens. For instance, analogs of 5'-deoxyadenosine have been investigated as inhibitors of S-adenosylmethionine decarboxylase (AdoMetDC), an essential enzyme in the polyamine biosynthetic pathway of parasites like Trypanosoma brucei, the causative agent of African trypanosomiasis.[10]

Diagram of a Potential Mechanism of Action

Caption: Role of 5'-modified adenosine analogs as methyltransferase inhibitors.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

• High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for assessing the purity of the compound. A typical method would involve a reverse-phase C18 column with a gradient elution of water and acetonitrile, often with a modifier like formic acid or trifluoroacetic acid. Detection is typically performed using a UV detector at 254 nm.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR: Provides detailed structural information. Characteristic signals include those for the adenine protons (H-2 and H-8), the anomeric proton (H-1'), the ribose protons, the aminomethyl protons at the 5'-position, and the two methyl groups of the isopropylidene protecting group.

  • 13C NMR: Confirms the carbon framework of the molecule.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is commonly used to determine the molecular weight of the compound, typically observing the [M+H]+ ion.

Safety and Handling

While a comprehensive safety data sheet (SDS) should always be consulted before handling this compound, general laboratory safety precautions should be followed.[11][12][13] This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. The compound should be handled in a well-ventilated area.

Conclusion

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a cornerstone building block in the field of nucleoside chemistry. Its strategic design, with a protected ribose moiety and a reactive primary amine at the 5'-position, provides a versatile platform for the synthesis of a diverse range of adenosine analogs. As research into targeted therapies continues to expand, the importance of this compound in the discovery and development of novel therapeutics for a multitude of diseases is poised to grow. This guide has provided a comprehensive overview of its properties, synthesis, and applications, intended to empower researchers in their pursuit of innovative scientific advancements.

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• Synthesis and evaluation of analogs of 5'-(((Z)-4-amino-2-butenyl)methylamino)-5'-deoxyadenosine (MDL 73811, or AbeAdo) – an inhibitor of S-adenosylmethionine decarboxylase with antitrypanosomal activity - PMC - PubMed Central.
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synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

An In-Depth Technical Guide to the Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Authored by a Senior Application Scientist

This guide provides a comprehensive, technically detailed exploration of the , a critical building block in contemporary drug discovery and chemical biology. Designed for researchers, medicinal chemists, and professionals in drug development, this document moves beyond a simple recitation of protocols. It delves into the causality of experimental choices, ensuring a deep understanding of the underlying chemical principles and providing a framework for troubleshooting and adaptation.

Introduction: The Strategic Importance of a Versatile Nucleoside Analog

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a pivotal synthetic intermediate. Its true value lies in the strategic placement of a primary amine at the 5'-position, which serves as a versatile handle for a multitude of chemical modifications. This allows for the rapid generation of extensive libraries of adenosine analogs through techniques like parallel synthesis.[1][2][3] These libraries are instrumental in the exploration of new chemical space and the acceleration of hit identification in early-stage drug discovery.[2][3]

Notably, derivatives of this compound have shown significant potential as inhibitors of various enzymes, particularly methyltransferases, which have emerged as promising targets for therapeutic intervention in oncology and virology.[1][2] The structural similarity of these analogs to the natural methyltransferase cofactor S-adenosyl-L-methionine (SAM) allows them to act as competitive inhibitors. Furthermore, 5'-deoxyadenosine derivatives are also being investigated as ligands for adenosine receptors, highlighting their broad therapeutic potential.[4][5]

This guide will focus on a robust and widely adopted synthetic pathway, emphasizing the chemical logic that underpins each transformation.

Overall Synthetic Strategy: A Multi-Step Approach

The from the readily available starting material, adenosine, is a multi-step process. The core strategy involves the selective protection of the cis-diols at the 2' and 3' positions of the ribose sugar, followed by the functionalization of the primary 5'-hydroxyl group to introduce the desired amino functionality.

Here, we will detail a common and reliable synthetic route:

• Protection: Acetal formation to protect the 2',3'-hydroxyl groups.

• Activation: Sulfonylation of the 5'-hydroxyl group to create an efficient leaving group.

• Displacement: Nucleophilic substitution with an azide anion.

• Reduction: Conversion of the azide to the target primary amine.

An alternative pathway involving a Mitsunobu reaction will also be discussed.

Experimental Workflow and Protocols

The following sections provide detailed, step-by-step methodologies for each stage of the synthesis. The rationale behind the choice of reagents and conditions is explained to provide a deeper understanding of the process.

Step 1: Protection of the 2',3'-Hydroxyl Groups

The initial step involves the selective protection of the 2' and 3'-hydroxyl groups of adenosine. The formation of an isopropylidene acetal is a common and efficient method for this purpose due to its ease of installation and stability under a range of reaction conditions.[6]

Reaction: Adenosine to 2',3'-O-Isopropylideneadenosine

Causality of Experimental Choices:

• Reagents: 2,2-Dimethoxypropane serves as both the acetone source and a water scavenger, driving the equilibrium towards the acetal product. p-Toluenesulfonic acid is a suitable acid catalyst for this transformation.[6]

• Solvent: Anhydrous acetone is used as the solvent to further favor the formation of the isopropylidene acetal.[6]

Experimental Protocol:

• Suspend adenosine (1.0 eq) in anhydrous acetone in a round-bottom flask equipped with a magnetic stirrer.

• To this suspension, add 2,2-dimethoxypropane (1.2 eq).[6]

• Cool the mixture to 0 °C in an ice bath.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.2 eq) to the stirred suspension.[6]

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC). The reaction mixture should become a clear solution.

• Upon completion, neutralize the reaction by adding solid sodium bicarbonate and stirring for 15-20 minutes.[6]

• Filter the mixture to remove any solids and concentrate the filtrate under reduced pressure.

• The crude product can be purified by silica gel column chromatography or recrystallization from ethanol to yield pure 2',3'-O-Isopropylideneadenosine as a white solid.[6]

Reagent	Molar Equivalent	Purpose
Adenosine	1.0	Starting Material
2,2-Dimethoxypropane	1.2	Acetal source and water scavenger
p-Toluenesulfonic acid monohydrate	0.2 (catalytic)	Acid catalyst for acetal formation
Anhydrous Acetone	-	Solvent
Sodium Bicarbonate	-	Neutralizing agent

Step 2: Activation of the 5'-Hydroxyl Group

With the 2' and 3'-hydroxyls protected, the 5'-hydroxyl group can be selectively activated to facilitate nucleophilic substitution. Tosylation is a common method to convert the hydroxyl into a good leaving group.[7]

Reaction: 2',3'-O-Isopropylideneadenosine to 5'-O-Tosyl-2',3'-O-isopropylideneadenosine

Causality of Experimental Choices:

• Reagent: p-Toluenesulfonyl chloride (TsCl) reacts with the 5'-hydroxyl group to form a tosylate ester. The tosylate is an excellent leaving group due to the resonance stabilization of the tosylate anion.

• Solvent & Base: Anhydrous pyridine serves as both the solvent and a base to neutralize the HCl generated during the reaction.[7]

Experimental Protocol:

• Dissolve 2',3'-O-Isopropylideneadenosine (1.0 eq) in anhydrous pyridine and cool the solution to 0 °C in an ice bath.[7]

• Slowly add p-toluenesulfonyl chloride (1.1-1.5 eq) portion-wise to the cooled solution.[7]

• Stir the reaction at 0 °C and then allow it to warm to room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench by adding crushed ice.[7]

• Extract the product with dichloromethane.[7]

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate, water, and brine.[7]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash chromatography to yield 5'-O-Tosyl-2',3'-O-isopropylideneadenosine.[7]

Reagent	Molar Equivalent	Purpose
2',3'-O-Isopropylideneadenosine	1.0	Starting Material
p-Toluenesulfonyl chloride (TsCl)	1.1 - 1.5	Activating agent for the 5'-hydroxyl
Anhydrous Pyridine	-	Solvent and base

Step 3: Nucleophilic Substitution with Azide

The activated 5'-tosylate is then displaced by an azide ion in an SN2 reaction to introduce the nitrogen functionality that will become the target amine.

Reaction: 5'-O-Tosyl-2',3'-O-isopropylideneadenosine to 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine

Causality of Experimental Choices:

• Reagent: Sodium azide (NaN3) is a good nucleophile for the displacement of the tosylate group.

• Solvent: Anhydrous dimethylformamide (DMF) is a polar aprotic solvent that is well-suited for SN2 reactions.[8]

Experimental Protocol:

• Dissolve the purified 5'-O-Tosyl-2',3'-O-isopropylideneadenosine (1.0 eq) in anhydrous DMF.[8]

• Add sodium azide (3.0 eq) to the solution.[8]

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours.[8]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into cold water.[8]

• Extract the product with ethyl acetate. The combined organic layers are then washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product can be purified by silica gel chromatography.

Reagent	Molar Equivalent	Purpose
5'-O-Tosyl-2',3'-O-isopropylideneadenosine	1.0	Starting Material
Sodium Azide (NaN3)	3.0	Nucleophile
Anhydrous Dimethylformamide (DMF)	-	Solvent

Step 4: Reduction of the Azide

The final step is the reduction of the 5'-azido group to the desired 5'-amino group. This can be achieved through several methods, including catalytic hydrogenation or reduction with triphenylphosphine.

Reaction: 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine to 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Causality of Experimental Choices:

• Catalytic Hydrogenation: Palladium on carbon (Pd/C) is a common catalyst for the reduction of azides to amines using hydrogen gas. This method is often clean and high-yielding.

• Staudinger Reduction: Triphenylphosphine (PPh3) can also be used to reduce the azide. This reaction proceeds through a phosphazide intermediate, which is then hydrolyzed to the amine.

Experimental Protocol (Catalytic Hydrogenation):

• Dissolve 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine (1.0 eq) in methanol or ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature until the starting material is consumed (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• The product can be purified by column chromatography if necessary, although it is often obtained in high purity.

Reagent	Molar Equivalent	Purpose
5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine	1.0	Starting Material
10% Palladium on Carbon (Pd/C)	catalytic	Hydrogenation catalyst
Hydrogen Gas (H2)	excess	Reducing agent
Methanol or Ethanol	-	Solvent

Alternative Synthetic Route: The Mitsunobu Reaction

An alternative approach to introduce the 5'-amino group involves a Mitsunobu reaction followed by deprotection.[1]

Reaction Sequence:

• Mitsunobu Reaction: 2',3'-O-Isopropylideneadenosine is reacted with phthalimide in the presence of triphenylphosphine (PPh3) and a dialkyl azodicarboxylate such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). This directly installs the phthalimide group at the 5'-position.

• Hydrazinolysis: The phthalimide protecting group is removed by treatment with hydrazine hydrate to yield the free 5'-primary amine.[1]

This method offers an alternative to the tosylation-azide displacement route and can be advantageous in certain contexts.

Characterization of the Final Product

The identity and purity of the synthesized 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR will confirm the structure of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition.

• Thin Layer Chromatography (TLC): To assess the purity of the final product and monitor reaction progress.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis.

Conclusion and Future Outlook

The is a well-established and reliable process that provides a key building block for the development of novel therapeutic agents. The methodologies outlined in this guide, grounded in fundamental principles of organic chemistry, offer a robust framework for its preparation. The versatility of the 5'-amino group ensures that this compound will continue to be a valuable tool for medicinal chemists and drug discovery scientists in the ongoing quest for new and improved medicines. The ability to rapidly generate diverse libraries from this intermediate using parallel synthesis techniques will undoubtedly accelerate the discovery of new drug candidates targeting a wide range of diseases.[1][2][3]

Visualizations

Overall Synthetic Workflow

Caption: A step-by-step workflow for the synthesis of the target compound.

Reaction Mechanism: Azide Displacement and Reduction

Caption: Key mechanistic steps in the synthesis.

References

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• Semantic Scholar. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. [Link]

• Kim, D., et al. (2024). Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. National Institutes of Health. [Link]

• PubMed. (2021). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. [Link]

• Karger Publishers. (2021). 5-Deoxyadenosine Metabolism: More than “Waste Disposal”. [Link]

• AstaTech Bio. (Date not available). 5'-Azido-N6-Boc-5'-deoxy-2',3'-O-isopropylideneadenosine. [Link]

• PubMed. (2025). Tracing the provenance of 5'-deoxyadenosine formed by the radical S-adenosyl-L-methionine enzyme 7-carboxy-7-deazaguanine synthase. [Link]

• National Institutes of Health. (2015). A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. [Link]

• e-EROS. (Date not available). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I. [Link]

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5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine chemical properties

An In-Depth Technical Guide to the Chemical Properties of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Introduction

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a pivotal, synthetically versatile nucleoside analog that serves as a cornerstone in modern medicinal chemistry and drug discovery. Its structure, which combines the core adenosine scaffold with a protected ribose and a reactive primary amine at the 5' position, makes it an invaluable building block for creating diverse chemical libraries. The strategic placement of the isopropylidene (acetonide) group on the 2' and 3' hydroxyls allows for regioselective modification at the 5' position, a critical feature for the synthesis of targeted enzyme inhibitors, molecular probes, and novel therapeutic agents.[1]

This guide provides an in-depth exploration of the chemical and physical properties of this compound, offering field-proven insights into its synthesis, reactivity, stability, and applications. It is designed for researchers, scientists, and drug development professionals seeking to leverage this molecule in their synthetic and therapeutic programs.

Physicochemical and Spectroscopic Properties

A comprehensive understanding of the physicochemical and spectroscopic profile of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is fundamental for its successful application, from reaction monitoring to final product characterization.

Chemical Structure

The structure features an adenine base, a ribose sugar protected with an isopropylidene group forming a fused dioxolane ring, and a primary aminomethyl group at the C5' position.

Caption: Chemical Structure of the title compound.

Physical Properties

The key physical and chemical identifiers for this compound are summarized below for quick reference.

Property	Value	Reference(s)
CAS Number	21950-36-7	[2]
Molecular Formula	C₁₃H₁₈N₆O₃	[2]
Molecular Weight	306.32 g/mol	[2]
Appearance	Solid	[3]
Purity	Typically ≥97-98%	[2][3]
Storage Conditions	Ambient or refrigerated (2-8°C), protected from light and moisture.	[3][4]

Spectroscopic Characterization

1.3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is the most informative tool for routine structural confirmation. The signals for the adenine (H-2, H-8) and the protected ribose moiety (H-1', H-2', H-3', H-4') will be highly characteristic and closely resemble those of the precursor, 2',3'-O-Isopropylideneadenosine.[5] The key distinguishing feature is the modification at the 5' position. The spectrum will show signals for the C5'-aminomethyl protons (-CH₂-NH₂), typically as a multiplet around 2.7-3.0 ppm, and the signal for the 5'-hydroxyl proton found in the precursor will be absent. The two methyl groups of the isopropylidene moiety will appear as distinct singlets, typically between 1.3 and 1.6 ppm.

• ¹³C NMR: The carbon spectrum will show characteristic signals for the adenine base, the protected ribose sugar, and the isopropylidene group. The most notable signal will be that of the C5' carbon, which will be shifted upfield compared to its position in the 5'-hydroxy precursor due to the attached amino group.

1.3.2 Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry is ideal for this molecule. The analysis should confirm the calculated molecular weight.

• Expected [M+H]⁺: m/z 307.1513

• Expected [M+Na]⁺: m/z 329.1332

• Fragmentation: Key fragments would likely correspond to the loss of the aminomethyl group (-CH₂NH₂) and the cleavage of the N-glycosidic bond, yielding fragments for the adenine base (m/z 136.06) and the protected ribose amine moiety.

1.3.3 Infrared (IR) Spectroscopy

The IR spectrum will display characteristic absorption bands corresponding to its functional groups. Key expected peaks include N-H stretching vibrations for the primary amine (both the 5'-NH₂ and the adenine N⁶-NH₂) around 3100-3400 cm⁻¹, C-H stretching from the alkyl and aromatic groups, C=N and C=C stretching from the purine ring, and strong C-O stretching from the ether linkages of the ribose and dioxolane ring.

Synthesis and Purification

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is most commonly synthesized from its commercially available precursor, 2',3'-O-isopropylideneadenosine. The synthesis is robust and can be adapted for high-throughput parallel synthesis applications.[7]

Synthetic Workflow

The most field-proven approach involves a two-step conversion of the 5'-hydroxyl group into a primary amine, typically via a phthalimide intermediate to avoid side reactions. This method prevents undesired intramolecular cyclization, which can be an issue in alternative synthetic routes.[7][8]

Caption: General synthetic workflow for the target compound.

Detailed Experimental Protocol

The following protocol is a representative synthesis adapted from established literature procedures.[7]

Step 1: Synthesis of 5'-Phthalimido-5'-deoxy-2',3'-O-isopropylideneadenosine

• Reaction Setup: To a solution of 2',3'-O-isopropylideneadenosine (1.0 eq) and phthalimide (1.2 eq) in anhydrous tetrahydrofuran (THF), add triphenylphosphine (PPh₃, 1.2 eq).

• Mitsunobu Reaction: Cool the mixture to 0°C in an ice bath. Add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 20 minutes. The causality for this slow addition is to control the exothermic reaction and minimize side-product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Concentrate the reaction mixture under reduced pressure. The resulting residue can be purified by flash column chromatography on silica gel to yield the phthalimide-protected intermediate.

Step 2: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-isopropylideneadenosine

• Deprotection: Dissolve the phthalimide intermediate from Step 1 in ethanol or methanol. Add hydrazine hydrate (4.0-5.0 eq). The use of hydrazine is critical as it efficiently cleaves the phthalimide group to release the desired primary amine.

• Reaction: Heat the mixture to reflux for 2-4 hours until the starting material is consumed (as monitored by TLC).

• Workup and Purification: Cool the reaction mixture and filter to remove the phthalhydrazide precipitate. Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography. For applications in parallel synthesis, a simple aqueous bicarbonate solution extraction has been shown to effectively isolate the amine product without the need for chromatography, representing a significant process optimization.[7]

Chemical Reactivity and Stability

The synthetic utility of this compound is defined by the distinct reactivity and stability of its two key functional regions: the 5'-primary amine and the 2',3'-O-isopropylidene protecting group.

Reactivity of the 5'-Amino Group

The primary amine at the 5' position is a versatile nucleophile, making it the primary site for derivatization. This reactivity is the cornerstone of its use as a building block.

• Amide and Sulfonamide Formation: The amine readily reacts with activated carboxylic acids (e.g., acyl chlorides, acid anhydrides) or sulfonyl chlorides to form stable amide and sulfonamide linkages, respectively. This reaction is fundamental to the generation of large compound libraries for screening.[7][9] The choice of a non-nucleophilic base, such as triethylamine or diisopropylethylamine, is often required to scavenge the HCl generated during the reaction.

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An In-depth Technical Guide to 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine: A Cornerstone in Medicinal Chemistry

Abstract

This technical guide provides a comprehensive overview of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a pivotal synthetic intermediate in the field of medicinal chemistry and drug discovery. We delve into its fundamental physicochemical properties, provide detailed and field-proven protocols for its synthesis and characterization, and explore its critical role as a versatile building block for the development of potent enzyme inhibitors, particularly targeting methyltransferases. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Strategic Importance of a Protected Adenosine Analog

In the quest for novel therapeutics, the modification of nucleosides has proven to be a highly fruitful strategy. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, also known as 5'-amino-5'-deoxy-2',3'-O-isopropylideneadenosine, has emerged as a cornerstone intermediate for the synthesis of a diverse range of biologically active adenosine analogs. Its strategic value lies in the presence of a reactive primary amine at the 5'-position, coupled with the protection of the 2' and 3'-hydroxyl groups of the ribose sugar by an isopropylidene group. This structural arrangement allows for selective chemical transformations at the 5'-amino group, enabling the construction of extensive compound libraries for high-throughput screening and lead optimization.

The primary application of this molecule is as a scaffold for the synthesis of S-adenosyl-L-homocysteine (SAH) analogs. By mimicking the structure of SAH, the by-product of S-adenosyl-L-methionine (SAM)-dependent methyltransferase reactions, these synthetic analogs can act as potent and selective inhibitors of this crucial class of enzymes. Methyltransferases are implicated in a wide array of diseases, including cancer, viral infections, and inflammatory disorders, making them attractive targets for therapeutic intervention.[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is essential for its handling, reaction setup, and purification.

Property	Value	Source
Molecular Formula	C₁₃H₁₈N₆O₃	[1]
Molecular Weight	306.32 g/mol	[1]
Appearance	Solid	[1]
CAS Number	21950-36-7	[1]

Synthesis and Purification: A Validated Protocol

The synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is typically achieved through a two-step process starting from the commercially available 2',3'-O-Isopropylideneadenosine. The causality behind this experimental choice is the robust and high-yielding nature of the Mitsunobu reaction for the conversion of the primary alcohol to a phthalimide, followed by a clean hydrazinolysis to liberate the desired primary amine.

Synthesis Workflow

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5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine structure elucidation

An In-depth Technical Guide to the Structure Elucidation of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Introduction: The Role and Rationale for Structural Verification

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a pivotal synthetic nucleoside analogue. Its structure, featuring a protected ribose moiety and a primary amine at the 5' position, makes it an essential building block in medicinal chemistry. Specifically, it serves as a scaffold for the parallel synthesis of compound libraries targeting crucial enzyme families, most notably methyltransferases, which are increasingly important in drug development.[1][2] The adenosine core is fundamental to a vast range of physiological processes, being a component of everything from nucleic acids to energy carriers like ATP.[1]

Given its role as a foundational precursor, unambiguous confirmation of its molecular structure is not merely a procedural formality but a critical prerequisite for the integrity of any subsequent research and development. Inaccurate structural assignment would invalidate structure-activity relationship (SAR) studies and lead to the misinterpretation of biological data.

This guide provides a comprehensive, multi-technique approach to the structural elucidation of this compound. We will proceed through a logical workflow, beginning with the confirmation of molecular weight and elemental formula by mass spectrometry, followed by a detailed atomic-level analysis of its connectivity and stereochemistry using a suite of one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy experiments. Finally, we will discuss X-ray crystallography as the ultimate method for absolute 3D structural confirmation. This narrative emphasizes the causality behind experimental choices and demonstrates how a combination of orthogonal techniques provides a self-validating system for structural proof.

Part 1: Molecular Formula and Weight Confirmation via Mass Spectrometry

The initial and most fundamental step in characterizing any newly synthesized or isolated compound is to confirm its molecular weight and, by extension, its elemental formula. High-resolution mass spectrometry (HRMS) is the ideal technique for this purpose.

Expertise & Experience: The Rationale for Electrospray Ionization (ESI)

For a polar, non-volatile molecule like a nucleoside analogue, Electrospray Ionization (ESI) is the preferred method. As a "soft" ionization technique, ESI imparts minimal energy to the analyte, reducing the likelihood of in-source fragmentation and ensuring the prominent detection of the intact protonated molecular ion, [M+H]⁺.[3][4] This direct readout of molecular mass is essential for confident formula assignment.[3] The analysis is typically coupled with a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap instrument, which provides the mass accuracy required to distinguish between elemental compositions with the same nominal mass.

Experimental Protocol: High-Resolution ESI-MS

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile/water 1:1 v/v).

• Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min using a syringe pump.

• Instrument Settings (Positive Ion Mode):

  • Ionization Mode: ESI+

  • Capillary Voltage: 3.5 - 4.5 kV

  • Cone Voltage: 20 - 40 V (a low value to minimize fragmentation)

  • Source Temperature: 120-150 °C

  • Desolvation Gas Flow: 600 - 800 L/hr (Nitrogen)

  • Analyzer Mode: High Resolution (TOF or Orbitrap)

  • Mass Range: m/z 100 - 500

• Data Acquisition: Acquire data for 1-2 minutes to obtain a stable signal and averaged spectrum.

Data Presentation: Molecular Ion Verification

The data obtained from HRMS confirms the elemental composition of the target molecule.

Parameter	Theoretical	Observed
Molecular Formula	C₁₃H₁₈N₆O₃	-
Exact Mass	306.1440	-
[M+H]⁺ Ion (m/z)	307.1518	307.1515

Trustworthiness: Validating Identity Through Fragmentation

While the primary goal is to observe the molecular ion, characteristic fragmentation patterns observed in tandem mass spectrometry (MS/MS) provide a secondary layer of structural confirmation. The cleavage of the N-glycosidic bond between the adenine base and the ribose sugar is the most prominent fragmentation pathway for nucleosides.[4][5]

By selecting the [M+H]⁺ ion (m/z 307.15) and subjecting it to collision-induced dissociation (CID), we expect to see two major fragment ions:

• [Adenine + H]⁺: The protonated adenine base (m/z 136.06).

• [Protected Ribose]⁺: The carbocation of the 5-amino-5-deoxy-2',3'-O-isopropylidene ribose moiety (m/z 172.09).

The observation of these fragments strongly supports the identity of the compound as an adenosine derivative.

Visualization: Characteristic Fragmentation Pathway

Caption: ESI-MS/MS fragmentation of the parent ion.

Part 2: Definitive Structural Assignment by NMR Spectroscopy

While MS confirms what the molecule is in terms of its formula, Nuclear Magnetic Resonance (NMR) spectroscopy reveals how the atoms are connected.[6][7] A comprehensive suite of 1D and 2D NMR experiments is required for the complete and unambiguous assignment of all proton (¹H) and carbon (¹³C) signals.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 15-20 mg of the compound in ~0.6 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆) or methanol-d₄ (CD₃OD). DMSO-d₆ is often preferred as it avoids the exchange of amine and hydroxyl protons.[8]

• Tube Preparation: Transfer the solution to a 5 mm NMR tube, ensuring a sample height of approximately 4-5 cm. Wipe the tube clean before insertion into the spectrometer.[8]

• Spectrometer Setup:

  • Insert the sample, lock on the deuterium signal of the solvent, and shim the magnetic field to achieve optimal homogeneity.[9]

  • Tune and match the probe for the relevant nuclei (¹H and ¹³C).

• Experiment Acquisition: Acquire the following spectra sequentially:

  • 1D ¹H: Standard proton spectrum.

  • 1D ¹³C: Standard carbon spectrum (proton-decoupled).

  • 2D COSY (Correlation Spectroscopy): To identify ¹H-¹H spin systems.[10]

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.[11]

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons.[11][12]

¹H and ¹³C NMR: The Foundational Spectra

The 1D spectra provide the initial overview of the chemical environment of each nucleus. Based on literature values for similar adenosine derivatives, we can predict the approximate chemical shifts.[13][14][15][16]

Data Presentation: Predicted NMR Chemical Shifts (in DMSO-d₆)

Position	Atom	Predicted ¹H Shift (ppm), Multiplicity	Predicted ¹³C Shift (ppm)
Adenine	H-8	~8.4 (s)	~141.0
H-2	~8.2 (s)	~153.0
C-4	-	~149.0
C-5	-	~119.0
C-6	-	~156.0
Ribose	H-1'	~6.1 (d)	~91.0
H-2'	~5.4 (dd)	~85.0
H-3'	~5.0 (dd)	~82.0
H-4'	~4.3 (m)	~87.0
H-5'a, H-5'b	~2.9 (m)	~45.0
Isopropylidene	CH₃ (syn)	~1.5 (s)	~27.0
CH₃ (anti)	~1.3 (s)	~25.0
C(CH₃)₂	-	~114.0
Amino	5'-NH₂	~2.0 (br s)	-
6-NH₂	~7.3 (br s)	-

Note: Chemical shifts are estimates and can vary based on solvent and concentration.

2D NMR: Assembling the Molecular Puzzle

Two-dimensional NMR experiments are essential for connecting the individual signals from the 1D spectra into a coherent molecular structure.

Expertise & Experience: The Logic of 2D NMR Analysis

The process is systematic. COSY is used first to trace the proton connectivity within the ribose ring, establishing the H-1' -> H-2' -> H-3' -> H-4' -> H-5' pathway. Next, HSQC acts as a bridge, definitively linking each of these protons to its corresponding carbon atom (C-1' through C-5'). Finally, HMBC provides the crucial long-range correlations that piece the entire molecule together. It connects the adenine base to the ribose (e.g., H-1' to C-4 and C-8), confirms the location of the isopropylidene group on the 2' and 3' positions (e.g., isopropylidene methyl protons to C-2' and C-3'), and verifies the 5'-amino substitution (e.g., H-4' to C-5').

Trustworthiness: A Self-Validating Network of Correlations

The power of this combined approach lies in its self-validating nature. For example:

• The H-1' proton shows an HSQC correlation to C-1'.

• This same H-1' proton shows an HMBC correlation to the C-8 carbon of the adenine base.

• The H-8 proton shows an HSQC correlation to the C-8 carbon. This closed loop of correlations provides irrefutable proof of the glycosidic bond between C-1' of the ribose and N-9 of the adenine.

Visualization: The 2D NMR Elucidation Workflow

Caption: Workflow combining 2D NMR data for structural assembly.

Part 3: Absolute Stereochemical Confirmation with X-ray Crystallography

While NMR provides definitive connectivity, X-ray crystallography offers the "gold standard" for determining the absolute three-dimensional structure of a molecule in the solid state.[17] It provides precise data on bond lengths, bond angles, and torsional angles, unambiguously confirming stereochemistry.

Expertise & Experience: The Decisive Power of Crystallography

For a chiral molecule like this adenosine analogue, crystallography can definitively confirm the D-ribose configuration and the β-anomeric orientation of the glycosidic bond. It also reveals the preferred conformation of the ribose ring (pucker, e.g., C2'-endo or C3'-endo) and the orientation around the glycosidic bond (syn or anti). For adenosine derivatives, an anti conformation is typically observed.[17] The main challenge of this technique is the prerequisite of growing a high-quality single crystal suitable for diffraction, which can be a significant bottleneck.[18]

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals by slow evaporation, vapor diffusion, or cooling of a saturated solution of the compound in a suitable solvent or solvent system.

• Data Collection: Mount a suitable crystal on a goniometer and expose it to a monochromatic X-ray beam. Collect diffraction data as the crystal is rotated.

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group.[19] Solve the phase problem to generate an initial electron density map, from which an atomic model is built. Refine this model against the experimental data to achieve the final, high-resolution structure.

Conclusion: A Synthesis of Orthogonal Evidence

The structural elucidation of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is achieved not by a single experiment, but by the careful synthesis of data from orthogonal analytical techniques.

• High-Resolution Mass Spectrometry confirms the correct molecular formula.

• 1D and 2D NMR Spectroscopy provides an irrefutable map of atomic connectivity and relative stereochemistry.

• X-ray Crystallography , when feasible, delivers the absolute 3D structure with unparalleled precision.

This rigorous, multi-faceted approach ensures the highest degree of confidence in the compound's identity. For drug development professionals and researchers who rely on this molecule as a critical starting material, this level of analytical certainty is indispensable for building robust, reliable, and reproducible science.

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starting materials for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine synthesis

An In-Depth Technical Guide to the Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of 5'-Amino-Adenosine Derivatives

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a crucial building block in medicinal chemistry and drug discovery. Its structural similarity to adenosine allows it to interact with a variety of biological targets, while the 5'-amino group provides a versatile handle for further chemical modifications. This scaffold is a key component in the synthesis of a wide array of derivatives, including potent inhibitors of methyltransferases, enzymes implicated in pathological processes such as cancer.[1][2][3] The ability to rapidly generate libraries of 5'-amino-5'-deoxy-adenosine derivatives is highly beneficial for accelerating hit identification in early-stage drug discovery.[1][2][3] This guide provides a comprehensive overview of the most effective and commonly employed starting materials and synthetic strategies for the preparation of this important intermediate.

Strategic Selection of Starting Materials: A Foundation for Success

The journey to synthesizing 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine begins with the judicious selection of an appropriate starting material. The most logical and widely adopted precursor is adenosine itself. Its commercial availability, relatively low cost, and well-established chemistry make it the ideal foundation for this synthesis.

The core of the synthetic strategy revolves around the selective modification of the 5'-hydroxyl group of the ribose sugar. To achieve this, the 2' and 3'-hydroxyl groups must first be protected.

The Indispensable Role of the Isopropylidene Protecting Group

The protection of the cis-diol at the 2' and 3' positions of the ribose moiety is a critical initial step. The isopropylidene group is the protecting group of choice for this transformation for several compelling reasons:

• Ease of Introduction: It can be readily introduced in a single step under mild acidic conditions.

• Stability: The resulting acetal is stable to a wide range of reaction conditions that will be employed in subsequent steps, including nucleophilic substitution and reduction.

• Facile Removal: The isopropylidene group can be cleanly removed under mild acidic conditions to regenerate the diol functionality when desired.[4][5]

The protection of adenosine yields 2',3'-O-isopropylideneadenosine , the key intermediate that serves as the direct starting material for the introduction of the 5'-amino functionality.[1][4][5][6]

Synthetic Pathways to the Target Molecule

With 2',3'-O-isopropylideneadenosine in hand, the next critical phase involves the conversion of the 5'-hydroxyl group into a primary amine. The most reliable and frequently documented method proceeds through a two-step sequence involving the formation of a 5'-azido intermediate followed by its reduction.

Visualizing the Synthetic Workflow

Caption: Overall synthetic scheme for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Step 1: Protection of the 2' and 3'-Hydroxyl Groups

The initial step involves the reaction of adenosine with acetone or a ketone equivalent in the presence of an acid catalyst to form the 2',3'-O-isopropylidene acetal.[5]

Experimental Protocol: Synthesis of 2',3'-O-Isopropylideneadenosine

Parameter	Value	Rationale
Starting Material	Adenosine	Commercially available and cost-effective.
Reagents	Anhydrous Acetone, 2,2-Dimethoxypropane	Acetone serves as the source of the isopropylidene group. 2,2-Dimethoxypropane acts as both a reagent and a water scavenger, driving the equilibrium towards product formation.
Catalyst	p-Toluenesulfonic acid monohydrate (p-TsOH)	A mild acid catalyst that facilitates the acetal formation without promoting side reactions.
Solvent	Anhydrous Acetone	Serves as both a solvent and a reagent. Anhydrous conditions are crucial to prevent hydrolysis of the reagents and product.
Temperature	Room Temperature	The reaction proceeds efficiently at ambient temperature.
Reaction Time	2-4 hours	Typically monitored by Thin Layer Chromatography (TLC) for completion.
Workup	Quenching with NaHCO₃, filtration, and concentration	Neutralizes the acid catalyst and allows for easy isolation of the crude product.
Purification	Recrystallization or Column Chromatography	Yields the pure product.

Detailed Steps:

• Suspend adenosine (1.0 equivalent) in anhydrous acetone in a round-bottom flask.

• Add 2,2-dimethoxypropane (typically 1.2 to 10 equivalents).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH).

• Stir the mixture at room temperature and monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding solid sodium bicarbonate to neutralize the acid.

• Filter the solid and concentrate the filtrate under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent or by silica gel column chromatography to afford pure 2',3'-O-isopropylideneadenosine.[5][6]

Step 2: Activation of the 5'-Hydroxyl Group

The 5'-hydroxyl group of 2',3'-O-isopropylideneadenosine is a poor leaving group. Therefore, it must be converted into a better leaving group to facilitate nucleophilic substitution. This is commonly achieved by tosylation.

Experimental Protocol: Synthesis of 5'-O-Tosyl-2',3'-O-isopropylideneadenosine

Parameter	Value	Rationale
Starting Material	2',3'-O-Isopropylideneadenosine	The product from the previous step.
Reagent	p-Toluenesulfonyl chloride (TsCl)	Reacts with the 5'-hydroxyl group to form a tosylate, which is an excellent leaving group.
Solvent/Base	Anhydrous Pyridine	Acts as a solvent and a base to neutralize the HCl generated during the reaction.
Temperature	0 °C to Room Temperature	The reaction is initiated at a lower temperature to control the initial exotherm and then allowed to proceed to completion at room temperature.
Reaction Time	4-6 hours at 0 °C, then overnight at room temperature	Ensures complete conversion.
Workup	Quenching with ice-water, extraction with an organic solvent	Separates the product from the reaction mixture.
Purification	Silica gel column chromatography	Isolates the pure tosylated product.

Detailed Steps:

• Dissolve 2',3'-O-isopropylideneadenosine (1 equivalent) in anhydrous pyridine and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.1-1.5 equivalents) portion-wise.

• Stir the reaction mixture at 0 °C for 4-6 hours, then allow it to warm to room temperature and stir overnight.[4]

• Monitor the reaction progress by TLC.

• Upon completion, pour the reaction mixture into ice-water and extract the product with a suitable organic solvent like dichloromethane or ethyl acetate.[4][6]

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 5'-O-tosyl-2',3'-O-isopropylideneadenosine.[4][6]

Step 3: Introduction of the Azido Group

The tosyl group at the 5'-position is now susceptible to nucleophilic displacement by an azide ion. This SN2 reaction proceeds with inversion of configuration, although in this acyclic system, it is of no consequence. The resulting 5'-azido derivative is a stable precursor to the desired amine.

Experimental Protocol: Synthesis of 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine

Parameter	Value	Rationale
Starting Material	5'-O-Tosyl-2',3'-O-isopropylideneadenosine	The activated intermediate.
Reagent	Sodium azide (NaN₃)	The source of the azide nucleophile.
Solvent	Anhydrous Dimethylformamide (DMF)	A polar aprotic solvent that facilitates SN2 reactions.
Temperature	80-90 °C	Elevated temperature is required to drive the substitution reaction to completion.
Reaction Time	12-16 hours	Ensures complete displacement of the tosyl group.
Workup	Quenching with cold water, extraction with an organic solvent	Precipitates the product and allows for its extraction.
Purification	Silica gel column chromatography	Provides the pure azido compound.

Detailed Steps:

• Dissolve the purified 5'-O-tosyl derivative (1 equivalent) in anhydrous DMF.

• Add sodium azide (typically 3 equivalents) to the solution.

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours.[4]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into cold water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give the crude 5'-azido-5'-deoxy-2',3'-O-isopropylideneadenosine.[4]

• Purify the crude product by silica gel column chromatography.[4][6]

Step 4: Reduction of the Azido Group to the Amine

The final step in the synthesis is the reduction of the 5'-azido group to the corresponding 5'-amino group. Catalytic hydrogenation is the most common and efficient method for this transformation.

Experimental Protocol: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Parameter	Value	Rationale
Starting Material	5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine	The azide precursor.
Catalyst	10% Palladium on carbon (Pd/C)	A highly effective catalyst for the reduction of azides to amines.
Hydrogen Source	Hydrogen gas (H₂)	The reducing agent. Can be supplied from a balloon or a Parr hydrogenator.
Solvent	Methanol	A protic solvent that is suitable for catalytic hydrogenation.
Temperature	Room Temperature	The reaction proceeds smoothly at ambient temperature.
Reaction Time	6-8 hours	Monitored by TLC for the disappearance of the starting material.
Workup	Filtration through Celite, concentration	Removes the solid catalyst and isolates the product.
Purification	Typically used without further purification if the reaction goes to completion.	The product is often of high purity after filtration and solvent removal.

Detailed Steps:

• Dissolve the 5'-azido derivative (1 equivalent) in methanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Stir the suspension under a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature for 6-8 hours.[4]

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the final product, 5'-amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.[4]

Alternative Synthetic Approaches

While the tosylation-azidation-reduction sequence is the most common, other methods exist. For instance, a Mitsunobu reaction can be employed to directly convert the 5'-hydroxyl group to the 5'-azido group using reagents like triphenylphosphine (PPh₃), diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), and diphenylphosphoryl azide (DPPA).[6] This can sometimes offer a more direct route, though it may require more careful optimization.

Conclusion

The synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a well-established and reliable process that hinges on the strategic use of protecting groups and a robust functional group interconversion. By starting with adenosine and employing a four-step sequence of protection, activation, nucleophilic substitution, and reduction, researchers can efficiently access this valuable building block in high purity. This guide provides a solid foundation for scientists in the field of drug discovery and medicinal chemistry to confidently synthesize this key intermediate for the development of novel therapeutics.

References

• Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. (n.d.). National Institutes of Health. Retrieved from [Link]

• Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. (2022). RSC Medicinal Chemistry. Retrieved from [Link]

• A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. (2015). National Institutes of Health. Retrieved from [Link]

• Parallel Synthesis of 5'-Amino-5'-deoxy-adenosine Derivatives for Focused Chemical Space Exploration and their Application as Methyltransferase Inhibitors. (n.d.). Magritek. Retrieved from [Link]

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The Synthetic Heart of Innovation: A Technical Guide to 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and Its Progeny in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates the pivotal role of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine as a cornerstone synthetic intermediate in modern medicinal chemistry. Rather than possessing a direct pharmacological mechanism of action, its profound value lies in providing a versatile and strategically protected scaffold for the generation of diverse libraries of 5'-amino-5'-deoxyadenosine derivatives. This document provides an in-depth exploration of the synthesis of this key precursor, its subsequent elaboration into potent enzyme inhibitors and receptor modulators, and the detailed mechanisms of action of these derivatives. We will particularly focus on two major classes of therapeutics derived from this precursor: methyltransferase inhibitors and A3 adenosine receptor agonists. This guide offers field-proven insights, detailed experimental protocols, and visual workflows to empower researchers in their drug discovery endeavors.

Introduction: The Unsung Hero of Nucleoside Analogue Synthesis

In the landscape of drug discovery, the pursuit of selective and potent therapeutic agents often hinges on the clever manipulation of molecular scaffolds. Nucleoside analogues, in particular, have yielded a wealth of successful drugs, primarily in antiviral and anticancer therapies. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, while not a therapeutic agent itself, is a critical enabler in this field. Its structure is ingeniously designed for synthetic utility. The isopropylidene group provides robust protection for the cis-2' and 3'-hydroxyl groups of the ribose moiety, preventing unwanted side reactions.[1] This directs synthetic modifications to the 5'-position, where the primary amino group serves as a versatile handle for the introduction of a wide array of chemical functionalities.[2][3] This strategic design allows for the systematic exploration of the chemical space around the adenosine core, a crucial process in establishing structure-activity relationships (SAR) and optimizing drug candidates.[2]

The Foundation: Synthesis of the Precursor

The journey to novel therapeutics begins with the efficient and reliable synthesis of the core building block. The preparation of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a well-established multi-step process that starts from the commercially available 2',3'-O-Isopropylideneadenosine.

Synthetic Pathway Overview

The most common synthetic route involves a two-step process: a Mitsunobu reaction to introduce a phthalimide group at the 5'-position, followed by hydrazinolysis to liberate the desired primary amine.[2][3]

Caption: Synthetic pathway to the key precursor.

Detailed Experimental Protocol: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Objective: To synthesize the primary amine precursor from 2',3'-O-Isopropylideneadenosine.

Materials:

• 2',3'-O-Isopropylideneadenosine

• Phthalimide

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Hydrazine monohydrate (N₂H₄·H₂O)

• Ethanol (EtOH)

• Standard laboratory glassware and purification apparatus (silica gel for column chromatography)

Procedure:

Step 1: Mitsunobu Reaction [3]

• Dissolve 2',3'-O-Isopropylideneadenosine (1 equivalent) and phthalimide (1.2 equivalents) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add triphenylphosphine (1.5 equivalents) to the solution and stir until dissolved.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add DIAD or DEAD (1.5 equivalents) dropwise to the cooled solution. The reaction mixture will typically turn from colorless to a yellow or orange color.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash chromatography on silica gel to yield 5'-Phthalimido-5'-deoxy-2',3'-O-isopropylideneadenosine.

Step 2: Hydrazinolysis [3]

• Dissolve the purified 5'-Phthalimido-5'-deoxy-2',3'-O-isopropylideneadenosine in ethanol.

• Add hydrazine monohydrate (5-10 equivalents) to the solution.

• Heat the reaction mixture to reflux (approximately 80 °C) for 4-6 hours. A white precipitate (phthalhydrazide) will form.

• Cool the reaction mixture to room temperature and filter to remove the precipitate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine as a solid.

Mechanism of Action of Key Derivative Classes

The true power of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is realized in the biological activities of the derivatives synthesized from it. By reacting the 5'-amino group with various acyl chlorides, sulfonyl chlorides, or other electrophiles, a vast chemical space of potential drug candidates can be explored.[2][4]

Methyltransferase Inhibitors

A significant application of this precursor is in the synthesis of methyltransferase inhibitors.[2] Methyltransferases are a class of enzymes that catalyze the transfer of a methyl group from a donor molecule (typically S-adenosylmethionine, SAM) to a substrate, such as DNA, RNA, or proteins. Dysregulation of methyltransferase activity is implicated in numerous diseases, including cancer.[2]

Mechanism of Inhibition: 5'-amino-5'-deoxyadenosine derivatives act as SAM-competitive inhibitors.[2] They are designed to mimic the adenosine portion of the natural cofactor SAM, allowing them to bind to the SAM-binding pocket of the methyltransferase. The modifications at the 5'-position then occupy the space normally taken by the methionine portion of SAM, preventing the binding of the natural cofactor and thus inhibiting the methylation reaction. The sulfonamide and amide linkages are common motifs in these inhibitors.[2]

Caption: Competitive inhibition of methyltransferases.

Experimental Protocol: Fluorescence Polarization (FP) Assay for Methyltransferase Inhibitors [5][6]

Objective: To determine the binding affinity (Kd) of a 5'-amino-5'-deoxyadenosine derivative for a target methyltransferase.

Principle: This assay measures the change in the polarization of fluorescent light emitted from a small, fluorescently labeled probe. When the probe is unbound, it tumbles rapidly in solution, resulting in low fluorescence polarization. Upon binding to the larger methyltransferase enzyme, its rotation slows, leading to an increase in polarization. A test compound that binds to the enzyme and displaces the probe will cause a decrease in polarization, which can be used to quantify its binding affinity.

Materials:

• Purified recombinant methyltransferase

• Fluorescently labeled probe (a known ligand for the SAM-binding pocket)

• 5'-amino-5'-deoxyadenosine derivative (test compound)

• Assay buffer (e.g., 25 mM Tris, 50 mM KCl, 0.01% Tween, pH 7.5)

• 384-well black, opaque microplates

• Fluorescence polarization plate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of the test compound in assay buffer.

  • Prepare a solution of the methyltransferase at a concentration that gives a significant polarization signal with the probe (typically determined from a preliminary titration).

  • Prepare a solution of the fluorescent probe at a fixed concentration (usually around its Kd for the enzyme).

• Assay Setup:

  • In a 384-well plate, add the test compound dilutions.

  • Add the methyltransferase solution to all wells except for the "probe only" controls.

  • Incubate for 30 minutes at room temperature to allow for compound-enzyme binding.

  • Add the fluorescent probe solution to all wells.

• Measurement:

  • Incubate the plate for an additional 30-60 minutes at room temperature, protected from light.

  • Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound.

  • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a suitable dose-response model to determine the IC₅₀ value. The Kd can then be calculated from the IC₅₀ using the Cheng-Prusoff equation.

Parameter	Description	Typical Value
Excitation Wavelength	Wavelength of light used to excite the fluorophore.	482 nm (for fluorescein-based probes)[5]
Emission Wavelength	Wavelength of emitted light that is measured.	530 nm (for fluorescein-based probes)[5]
Enzyme Concentration	Concentration of methyltransferase in the assay.	0.5 µM (example)[5]
Probe Concentration	Concentration of the fluorescent probe.	5 nM (example)[5]

A3 Adenosine Receptor (A3AR) Agonists

Another promising avenue for derivatives of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is the development of A3 adenosine receptor (A3AR) agonists.[7][8] The A3AR is a G protein-coupled receptor (GPCR) that is implicated in various physiological processes, including inflammation, immune responses, and cardiac function.[7] A3AR agonists have shown therapeutic potential in treating conditions like rheumatoid arthritis, psoriasis, and certain cancers.[9]

Mechanism of Action: 5'-deoxy-5'-aminoadenosine derivatives can act as agonists at the A3AR. Upon binding to the receptor, they induce a conformational change that activates associated inhibitory G proteins (Gi).[10] This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[7] This signaling cascade ultimately mediates the anti-inflammatory and cytoprotective effects of A3AR agonists.[9][11]

Caption: Signaling pathway of A3 adenosine receptor agonists.

Experimental Protocol: Radioligand Binding Assay for A3 Adenosine Receptor [10][12]

Objective: To determine the binding affinity (Ki) of a 5'-deoxy-5'-aminoadenosine derivative for the A3 adenosine receptor.

Principle: This assay measures the ability of a test compound to compete with a radiolabeled ligand for binding to the A3AR in a membrane preparation. The amount of radioactivity bound to the membranes is inversely proportional to the affinity of the test compound for the receptor.

Materials:

• Membrane preparation from cells expressing the human A3AR

• Radioligand (e.g., [¹²⁵I]I-AB-MECA, a high-affinity A3AR agonist)[13]

• 5'-deoxy-5'-aminoadenosine derivative (test compound)

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4)

• Non-specific binding control (e.g., 10 µM NECA)[13]

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Reaction Setup:

  • In test tubes, add assay buffer, serial dilutions of the test compound, and the radioligand at a fixed concentration (typically around its Kd).

  • For total binding, omit the test compound. For non-specific binding, add a high concentration of an unlabeled ligand.

• Incubation:

  • Initiate the binding reaction by adding the membrane preparation to each tube.

  • Incubate the mixture at 25 °C for 60-90 minutes with gentle agitation to reach equilibrium.

• Termination and Filtration:

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.

  • Quickly wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Counting:

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percent specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition model to determine the IC₅₀ value.

  • Calculate the Ki value from the IC₅₀ using the Cheng-Prusoff equation.

Parameter	Description	Typical Value
Radioligand	Labeled molecule that binds to the receptor.	[¹²⁵I]I-AB-MECA[13]
Radioligand Concentration	Concentration of the radioligand in the assay.	0.34 nM[13]
Membrane Protein	Amount of membrane preparation per tube.	21 µg[13]
Incubation Time	Duration of the binding reaction.	60 minutes[13]
Incubation Temperature	Temperature at which the assay is performed.	25 °C[13]

Conclusion and Future Perspectives

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine stands as a testament to the power of strategic molecular design in drug discovery. While devoid of a direct mechanism of action, its role as a versatile synthetic precursor is undeniable. The ability to readily introduce diverse chemical moieties at the 5'-position has fueled the development of potent and selective inhibitors of methyltransferases and agonists of the A3 adenosine receptor. The detailed protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers aiming to harness the potential of this key intermediate. Future explorations will likely involve the use of this precursor to generate even more diverse chemical libraries for screening against a wider range of biological targets, further solidifying its importance in the ongoing quest for novel therapeutics.

References

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• Kim, M., Naik, S. D., et al. (2024). Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. ACS Medicinal Chemistry Letters, 16(1), 149-156. Retrieved from [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. Retrieved from [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Publishing. Retrieved from [Link]

• Liu, T., Xie, W., et al. (2017). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. PubMed. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Retrieved from [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. Semantic Scholar. Retrieved from [Link]

• Katritch, V., et al. (2010). Structure-Based Discovery of A2A Adenosine Receptor Ligands. ACS Publications. Retrieved from [Link]

• Magritek. (n.d.). 706. Parallel Synthesis of 5'-Amino-5'-deoxy-adenosine Derivatives for Focused Chemical Space Exploration and their Application as Methyltransferase Inhibitors. Magritek. Retrieved from [Link]

• Li, Y., et al. (2020). Development of fluorescence polarization-based competition assay for nicotinamide N-methyltransferase. bioRxiv. Retrieved from [Link]

• Nanomicrospheres. (n.d.). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. Nanomicrospheres. Retrieved from [Link]

• Kim, M., et al. (2024). Synthesis and Biological Evaluation of 5'-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. PubMed. Retrieved from [Link]

• Creative Bioarray. (n.d.). Radioligand Binding Assay. Creative Bioarray. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Supporting Information Assay for fluorescence polarization (FP) assay to identify small-molecule inhibitors of the Keap1-Nrf2 i. Royal Society of Chemistry. Retrieved from [Link]

• Fishman, P., et al. (2012). Pharmacological and Therapeutic Effects of A3 Adenosine Receptor (A3AR) Agonists. PMC. Retrieved from [Link]

• Kopp, M. F., et al. (2019). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. PMC. Retrieved from [Link]

• Asano, T., et al. (2024). Structural insights into the agonist selectivity of the adenosine A3 receptor. PMC. Retrieved from [Link]

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biological activity of modified nucleosides like 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

An In-Depth Technical Guide to the Biological Activity of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and Its Derivatives

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a pivotal building block in medicinal chemistry. We will delve into its synthesis, core biological activities, and its application as a versatile scaffold for developing potent enzyme inhibitors, particularly for the methyltransferase class. This document is intended for researchers, scientists, and drug development professionals seeking to leverage modified nucleosides in their discovery pipelines.

The Strategic Value of Modified Nucleosides in Drug Discovery

Nucleosides, the fundamental units of DNA and RNA, are central players in a vast array of cellular processes, from genetic information storage to energy metabolism and signal transduction.[1][2] Their inherent biological relevance makes them privileged structures for therapeutic intervention. By chemically modifying natural nucleosides, medicinal chemists can create analogues that act as competitive inhibitors or modulators of key enzymes and receptors, leading to potent antiviral and anticancer agents.[2][3]

Modification strategies are diverse and can involve altering the nucleobase, the sugar moiety, or the glycosidic bond that connects them.[2][3] The subject of this guide, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine , represents a strategic modification of the adenosine scaffold. Key features include:

• A 5'-Amino Group: This replaces the natural 5'-hydroxyl group, providing a reactive handle for further chemical elaboration. This position is critical for creating derivatives that can mimic the binding of S-adenosyl-L-methionine (SAM), the universal methyl donor.

• An Isopropylidene Protecting Group: The 2' and 3' hydroxyl groups of the ribose sugar are protected by an isopropylidene (or acetonide) group. This enhances the molecule's stability and serves as a crucial intermediate step in synthesis, allowing for selective modification at the 5' position.[4]

This combination makes the molecule an ideal starting point for generating libraries of compounds aimed at specific enzyme targets.

Synthesis and Chemical Profile

The synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a well-established multi-step process that begins with the commercially available 2',3'-O-isopropylideneadenosine. The core objective is the selective conversion of the 5'-hydroxyl group into a primary amine.

A common and effective route involves a Mitsunobu reaction followed by hydrazinolysis.[5] This approach offers high yields and purity.

Synthetic Workflow:

• Phthalimide Installation: 2',3'-O-isopropylideneadenosine is treated with phthalimide and triphenylphosphine (PPh₃) in the presence of a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD). This Mitsunobu reaction converts the 5'-hydroxyl group into a phthalimide group.[5]

• Deprotection (Hydrazinolysis): The resulting phthalimide intermediate is then treated with hydrazine hydrate (N₂H₄·H₂O) in a solvent like ethanol. This step cleaves the phthalimide group to release the free 5'-primary amine, yielding the target compound.[5]

Caption: Synthesis of the primary amine building block.[5]

Chemical Properties Summary:

Property	Value	Source
Synonym	9-((3aR,4R,6R,6aR)-6-(aminomethyl)-2,2-dimethyltetrahydrofuro[3,4-d][5][6]dioxol-4-yl)-9H-purin-6-amine
Molecular Formula	C₁₃H₁₈N₆O₃
Molecular Weight	306.32 g/mol
CAS Number	21950-36-7
Appearance	Solid
Purity	Typically ≥97%
InChIKey	RGJLVQRLOVOJRF-WOUKDFQISA-N

Core Biological Activity: A Scaffold for Methyltransferase Inhibition

The primary application of 5'-Amino-5'-deoxyadenosine derivatives in drug discovery is as inhibitors of S-adenosyl-L-methionine (SAM)-dependent methyltransferases (MTases).[5]

The Central Role of Methyltransferases

MTases are a large family of enzymes that catalyze the transfer of a methyl group from SAM to a variety of substrates, including DNA, RNA, proteins, and small molecules. This modification is a fundamental epigenetic and regulatory mechanism. Dysregulation of MTase activity is implicated in numerous diseases, including cancer, making them highly attractive drug targets.[5]

Mechanism of Inhibition

Derivatives of 5'-Amino-5'-deoxyadenosine are designed to function as competitive inhibitors that occupy the SAM binding site within the MTase active center. The adenosine core mimics the adenosine portion of SAM, while modifications at the 5'-amino position can be tailored to interact with residues that normally bind the methionine portion of SAM or the substrate. By occupying this pocket, the inhibitors prevent the binding of the natural cofactor, thereby halting the methylation reaction.

Caption: Competitive inhibition of a SAM-dependent methyltransferase.

Targeted Enzymes and Efficacy

Research has demonstrated that libraries of amides and sulfonamides synthesized from the 5'-amino scaffold show potent inhibitory activity against several key MTases.[5]

Target Enzyme	Function	Reported Binding Affinity of Derivatives	Source
METTL3/14	RNA N6-methyladenosine (m6A) writer complex	Low micromolar	[5]
SARS-CoV-2 nsp14	Viral RNA capping and proofreading	Nanomolar	[5]
DNMT2	tRNA methylation	Screened, weaker binding observed	[5]

These findings underscore the scaffold's potential for developing specific inhibitors against both human and viral targets.[5]

Key Experimental Protocols

Validating the biological activity of novel derivatives requires robust and reliable assays. Below are two fundamental protocols for characterizing these compounds.

Protocol 1: Methyltransferase Inhibition via Fluorescence Polarization (FP) Assay

This assay is a powerful tool for quantifying the binding affinity of an inhibitor to its target enzyme in a high-throughput format.[5]

Principle: The assay measures the change in polarization of fluorescent light. A small, fluorescently labeled ligand (a probe that binds to the SAM site) tumbles rapidly in solution, resulting in low polarization. When bound to the much larger enzyme, its tumbling slows, and polarization increases. A test compound that competes for the same binding site will displace the fluorescent probe, causing a decrease in polarization.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the purified target MTase in an appropriate assay buffer (e.g., Tris-HCl, pH 7.5, with NaCl, DTT, and a surfactant like Tween-20).

  • Prepare a stock solution of a fluorescently labeled SAM analogue probe (e.g., a FAM-labeled SAH analogue).

  • Prepare serial dilutions of the test compound (synthesized from 5'-Amino-5'-deoxy-2',3'-O-isopropylidene-adenosine) in DMSO, followed by a final dilution in assay buffer.

• Assay Plate Setup:

  • Using a low-volume, black, 384-well microplate, add the test compound dilutions to the appropriate wells.

  • Include negative controls (buffer + probe only, for minimum polarization) and positive controls (buffer + probe + enzyme, for maximum polarization).

• Reaction Incubation:

  • Add the MTase enzyme to all wells except the negative controls.

  • Add the fluorescent probe to all wells.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding reaction to reach equilibrium. Protect the plate from light.

• Data Acquisition:

  • Read the plate using a microplate reader equipped with appropriate filters for the fluorophore (e.g., 485 nm excitation, 520 nm emission for FAM). The reader will measure fluorescence polarization (mP).

• Data Analysis:

  • Normalize the data using the high and low controls.

  • Plot the normalized mP values against the logarithm of the inhibitor concentration.

  • Fit the resulting dose-response curve using a suitable model (e.g., four-parameter logistic regression) to determine the IC₅₀ or Kᵢ value.

Caption: Workflow for a Fluorescence Polarization (FP) competition assay.

Protocol 2: General Cytotoxicity Assessment (MTS/MTT Assay)

Before advancing a compound as a therapeutic, it's crucial to assess its general effect on cell viability. The MTS assay is a colorimetric method for determining the number of viable cells in a culture.

Principle: The assay relies on the reduction of a tetrazolium salt (MTS) by viable, metabolically active cells into a colored formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed a chosen cell line (e.g., HEK293T or a relevant cancer cell line) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well).

  • Incubate for 24 hours to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in the cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing the compound dilutions.

  • Include vehicle controls (medium + DMSO) and a positive control for toxicity (e.g., doxorubicin).

• Incubation:

  • Incubate the plate for a specified duration (e.g., 48 or 72 hours) under standard cell culture conditions (37°C, 5% CO₂).

• MTS Reagent Addition:

  • Add the MTS reagent (combined with an electron coupling agent like PES) to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours, allowing the color to develop.

• Data Acquisition:

  • Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Data Analysis:

  • Normalize the absorbance values to the vehicle control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the compound concentration to determine the CC₅₀ (50% cytotoxic concentration).

Broader Applications in Drug Discovery

The utility of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine extends beyond a single target. Its true power lies in its application for rapid library generation and chemical space exploration.

• Parallel Synthesis: The robust chemistry allows for the use of parallel synthesizers to rapidly generate dozens of derivatives simultaneously by reacting the 5'-amino group with various commercially available carboxylic acids, acyl chlorides, or sulfonyl chlorides.[5] This accelerates the hit identification process in early-stage drug discovery.

• Focused Chemical Space Exploration: By combining parallel synthesis with computational methods, researchers can perform virtual synthesis. Large virtual libraries (containing tens of thousands of potential compounds) can be created and screened in silico against a target's crystal structure.[5] This allows for the pre-selection of candidates with the highest predicted binding affinity for actual synthesis and testing, saving significant time and resources.[5]

• Structure-Activity Relationship (SAR) Studies: The libraries generated from this scaffold are invaluable for establishing SAR. By systematically varying the R-group attached to the 5'-amino position (e.g., as amides or sulfonamides), researchers can determine which chemical features (size, charge, hydrophobicity) are critical for potent and selective inhibition of the target enzyme.

Conclusion and Future Perspectives

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is more than just a modified nucleoside; it is a strategic platform for modern drug discovery. Its straightforward synthesis and versatile reactivity make it an exceptional starting point for the rapid generation of compound libraries targeting critical enzyme families, most notably the S-adenosyl-L-methionine-dependent methyltransferases.

Future research will likely focus on:

• Expanding Target Scope: Screening derivative libraries against a wider panel of human and pathogenic MTases to identify novel therapeutic opportunities.

• Exploring Other Enzyme Classes: Investigating the potential for derivatives to inhibit other adenosine-binding enzymes, such as kinases or A3 adenosine receptor ligands.[7]

• Optimizing Pharmacokinetics: Fine-tuning the properties of lead compounds to improve their absorption, distribution, metabolism, and excretion (ADME) profiles for in vivo efficacy.

• Advanced Drug Modalities: Incorporating the scaffold into more complex therapeutic agents, such as PROTACs or antibody-drug conjugates, to achieve novel mechanisms of action.

By integrating parallel synthesis, virtual screening, and robust biochemical validation, the scaffold derived from 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine will continue to be a valuable asset in the development of next-generation targeted therapies.

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The Versatile Scaffold: A Technical Guide to 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in Drug Discovery

This guide provides an in-depth exploration of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a pivotal building block in modern medicinal chemistry. We will delve into its synthesis, chemical properties, and its multifaceted applications in the discovery of novel therapeutics, particularly targeting methyltransferases and G protein-coupled receptors. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile scaffold in their discovery pipelines.

Introduction: The Strategic Importance of a Modified Nucleoside

In the landscape of drug discovery, modified nucleosides hold a privileged position. Their inherent ability to mimic endogenous molecules allows them to interact with a wide array of biological targets with high specificity. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a testament to this principle. Its unique structural features—a protected ribose ring and a reactive primary amine at the 5' position—make it an ideal starting point for the synthesis of diverse compound libraries. This guide will illuminate the pathways from this core molecule to potent and selective modulators of key cellular processes.

The adenosine scaffold is fundamental to a variety of physiological processes, including cell signaling, energy metabolism, and DNA methylation[1]. Consequently, derivatives of adenosine are valuable tools for probing these pathways and developing novel therapies for a range of diseases, including cancer, inflammation, and viral infections[1].

Synthesis and Chemical Properties: Mastering the Foundation

The successful application of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine begins with its efficient and reliable synthesis. The most common route involves a Mitsunobu reaction, a powerful tool for the conversion of alcohols to a variety of functional groups with inversion of stereochemistry[2][3][4].

Synthesis Workflow

The synthesis is typically a two-step process starting from the commercially available 2',3'-O-isopropylideneadenosine.

Caption: Synthetic workflow for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Detailed Synthetic Protocol

Materials:

• 2',3'-O-Isopropylideneadenosine

• Triphenylphosphine (PPh₃)

• Phthalimide

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)[5]

• Anhydrous Tetrahydrofuran (THF)

• Hydrazine hydrate or Ethylenediamine

• Ethanol

• Dichloromethane (DCM)

• Methanol (MeOH)

• Triethylamine (TEA)

Step 1: Synthesis of the Phthalimide Intermediate via Mitsunobu Reaction [1]

• To a solution of 2',3'-O-isopropylideneadenosine (1.0 eq.) in anhydrous THF, add triphenylphosphine (1.0 eq.) and phthalimide (1.0 eq.).

• Cool the resulting suspension to 0°C in an ice bath.

• Add DIAD (1.0 eq.) dropwise to the cooled suspension.

• Allow the reaction to warm to room temperature and stir for 18 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Filter the resulting precipitate (triphenylphosphine oxide) and wash with cold THF.

• Concentrate the filtrate under reduced pressure. The crude solid can be used in the next step without further purification.

• Expert Insight: The order of addition of reagents is crucial for a successful Mitsunobu reaction. The alcohol, nucleophile (phthalimide), and phosphine should be mixed before the addition of the azodicarboxylate[5]. The formation of a white precipitate (triphenylphosphine oxide) is a good visual indicator of reaction progress.

Step 2: Deprotection to Yield the Final Product [1]

• Dissolve the crude phthalimide intermediate from Step 1 in ethanol.

• Add hydrazine hydrate (or ethylenediamine) to the solution.

• Reflux the mixture for 4-6 hours.

• Cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of DCM:MeOH with a small percentage of TEA to afford the pure 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine as a colorless solid.

• Trustworthiness: The purity of the final compound should be assessed by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and ensure it is suitable for subsequent library synthesis[1].

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₃H₁₈N₆O₃	[6]
Molecular Weight	306.32 g/mol	[6]
Physical Form	Solid	[6]
Purity	Typically >97%	[6]
Storage	Ambient temperature	[6]

Application in Targeting Methyltransferases

Methyltransferases are a class of enzymes that catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to various substrates, including DNA, RNA, and proteins. Aberrant methyltransferase activity is implicated in numerous diseases, particularly cancer, making them attractive therapeutic targets[7]. The structural similarity of 5'-amino-5'-deoxyadenosine derivatives to SAM makes them excellent candidates for the development of methyltransferase inhibitors[1][7].

Library Synthesis for Inhibitor Screening

The primary amino group of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine serves as a versatile handle for the parallel synthesis of amide and sulfonamide libraries. This approach allows for the rapid generation of a multitude of derivatives for screening against various methyltransferases[1].

Caption: Parallel synthesis of amide and sulfonamide libraries.

Case Study: Inhibition of DOT1L

DOT1L is a histone methyltransferase that methylates histone H3 at lysine 79 (H3K79). Its aberrant activity is a key driver in MLL-rearranged leukemias[8][9]. Several potent inhibitors of DOT1L have been developed based on the 5'-amino-5'-deoxyadenosine scaffold[10][11]. The addition of a 5'-C-methyl group has been shown to improve the inhibitory activity of these compounds against DOT1L[10].

Structural Basis of Inhibition: These inhibitors act as SAM-competitive inhibitors, binding to the SAM-binding pocket of DOT1L. The adenosine moiety forms crucial hydrogen bonds with the protein backbone, while the 5'-substituent explores additional pockets, conferring potency and selectivity[9][11].

Screening Methodology: Fluorescence Polarization Assay

A fluorescence polarization (FP) assay is a robust and high-throughput method for identifying inhibitors of methyltransferases[12][13][14][15][16]. The principle lies in the change in the rotational speed of a fluorescently labeled ligand upon binding to a larger protein.

Caption: Workflow of a fluorescence polarization competition assay.

Detailed Protocol for FP-based Competition Assay: [14]

• Reagent Preparation:

  • Prepare a stock solution of the methyltransferase in an appropriate assay buffer.

  • Prepare a stock solution of a fluorescently labeled probe (e.g., a fluorescein-labeled SAM analog).

  • Prepare serial dilutions of the 5'-amino-5'-deoxyadenosine derivative library compounds.

• Assay Setup (384-well plate format):

  • Add the assay buffer to all wells.

  • Add the test compounds to the respective wells.

  • Add the methyltransferase to all wells except the "probe only" controls.

  • Incubate for 30 minutes at room temperature to allow for inhibitor binding.

  • Add the fluorescent probe to all wells.

  • Incubate for an additional 30-60 minutes at room temperature to reach equilibrium.

• Data Acquisition:

  • Measure the fluorescence polarization using a plate reader with appropriate excitation and emission filters.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration.

  • Determine the IC₅₀ values by fitting the data to a dose-response curve.

• Self-Validating System: The assay should include positive controls (a known inhibitor) and negative controls (DMSO vehicle) to ensure its validity. The Z' factor, a statistical measure of assay quality, should be calculated and be >0.5 for a robust assay.

Targeting A3 Adenosine Receptors

The A3 adenosine receptor (A3AR) is a G protein-coupled receptor (GPCR) that plays a crucial role in various physiological and pathological processes, including inflammation and cancer[17][18][19]. The development of selective A3AR ligands is a promising therapeutic strategy. 5'-Deoxyadenosine derivatives have been synthesized and evaluated as potent A3AR agonists[17].

A3AR Signaling Pathway

Activation of the A3AR, which couples to Gᵢ and Gq proteins, leads to a cascade of downstream signaling events, including the inhibition of adenylyl cyclase and the activation of phospholipase C[18][20][21].

Caption: Simplified A3 adenosine receptor signaling pathway.

Screening Methodology: Radioligand Binding Assay

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor[17][22]. These assays measure the displacement of a radiolabeled ligand from the receptor by a test compound.

Detailed Protocol for Radioligand Displacement Assay: [22]

• Membrane Preparation:

  • Prepare cell membranes from a cell line stably expressing the human A3AR (e.g., CHO or HEK293 cells).

• Assay Setup:

  • In a 96-well plate, combine the cell membrane preparation, a radiolabeled A3AR antagonist (e.g., [¹²⁵I]I-AB-MECA), and varying concentrations of the 5'-deoxyadenosine derivative.

  • Determine non-specific binding in the presence of a high concentration of an unlabeled agonist (e.g., NECA).

• Incubation:

  • Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Termination and Filtration:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters to separate bound from unbound radioligand.

  • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Detection:

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of the test compound.

  • Determine the IC₅₀ value and subsequently the Kᵢ value using the Cheng-Prusoff equation.

Broader Applications and Future Perspectives

The utility of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and its derivatives extends beyond methyltransferase and A3AR modulation.

• Antiviral Agents: Some 5'-amino-5'-deoxyadenosine derivatives have shown potential as antiviral agents, although further optimization is needed to improve their activity and reduce toxicity[23][24].

• Cancer Therapy: The role of methyltransferases and A3AR in cancer makes these derivatives promising candidates for oncology drug discovery[19][25].

The continued exploration of the chemical space accessible from this versatile scaffold, coupled with advances in structural biology and screening technologies, will undoubtedly lead to the discovery of novel and potent therapeutics for a wide range of diseases.

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5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine: A Versatile Scaffold for the Development of Novel Methyltransferase Inhibitors

An In-depth Technical Guide:

This guide provides a comprehensive technical overview of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, focusing on its pivotal role as a foundational chemical scaffold for the discovery and development of potent methyltransferase inhibitors. Tailored for researchers, medicinal chemists, and drug development professionals, this document delves into the synthesis, mechanism of action, and application of this building block in creating targeted epigenetic modulators.

Introduction: The Therapeutic Promise of Methyltransferase Inhibition

Methyltransferases (MTases) are a superfamily of enzymes that catalyze the transfer of a methyl group from the universal donor S-adenosylmethionine (SAM) to a variety of substrates, including proteins, DNA, and RNA.[1] This post-translational or nucleic acid modification is a cornerstone of epigenetic regulation, controlling gene expression, chromatin structure, and cellular signaling.[1][2] Aberrant MTase activity is a hallmark of numerous diseases, most notably cancer, where it can lead to the silencing of tumor suppressor genes or the activation of oncogenes.[2][3]

Consequently, MTases have emerged as highly attractive therapeutic targets.[4] The development of small molecule inhibitors that can selectively modulate MTase activity holds immense promise for novel therapeutic strategies.[2] Many successful inhibitors are designed as analogs of the natural cofactor SAM or its product, S-adenosylhomocysteine (SAH), to achieve competitive binding within the enzyme's active site.

This guide focuses on 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine , a key synthetic intermediate that serves not as an inhibitor itself, but as a versatile and powerful scaffold. Its structure provides the core adenosine moiety necessary for recognition by MTases, while its 5'-amino group offers a strategic point for chemical modification, enabling the rapid generation of vast libraries of potential SAM-mimetic inhibitors through parallel synthesis.[4]

Chemical Profile and Properties

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a protected adenosine nucleoside analog. The isopropylidene group protects the 2' and 3' hydroxyls of the ribose sugar, enhancing stability and modifying solubility.

Property	Value
Synonym(s)	9-((3aR,4R,6R,6aR)-6-(aminomethyl)-2,2-dimethyltetrahydrofuro[3,4-d][4][5]dioxol-4-yl)-9H-purin-6-amine
CAS Number	21950-36-7
Molecular Formula	C₁₃H₁₈N₆O₃
Molecular Weight	306.32 g/mol
Physical Form	Solid
Purity	Typically ≥97%

Synthesis of the Core Scaffold

The primary amine building block is typically synthesized from the commercially available 2',3'-O-isopropylideneadenosine. The synthesis is efficient and allows for the production of the scaffold on a gram scale.[4][6]

A common synthetic route involves two main steps:

• Mitsunobu Reaction: The 5'-hydroxyl group of 2',3'-O-isopropylideneadenosine is converted to a phthalimide.[4]

• Deprotection: The phthalimide group is removed, typically using hydrazine, to yield the free 5'-primary amine, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.[4]

A key advantage of this procedure is a simplified purification process where the desired amine product can be selectively separated from reaction byproducts through a simple aqueous bicarbonate extraction.[4]

Figure 1: Synthetic route to the 5'-amino adenosine scaffold.

Mechanism of Action: A Scaffold for SAM-Mimetic Inhibitors

The therapeutic utility of this compound lies in its role as a scaffold. The core adenosine structure mimics that of the natural MTase cofactor, SAM, facilitating entry and binding into the enzyme's active site. The strategically placed 5'-amino group serves as a versatile chemical handle.

Through standard amide or sulfonamide coupling reactions, a diverse array of chemical moieties (R-groups) can be attached at this position. This approach, known as parallel synthesis, allows for the rapid creation of large, focused libraries of compounds.[4] Each derivative is designed to have its "R-group" occupy the region of the active site normally filled by the methionine portion of SAM, thereby physically blocking the natural cofactor from binding and inhibiting methyl transfer.

Figure 2: The scaffold is functionalized to mimic SAM and inhibit the MTase.

Applications in Screening and Demonstrated Efficacy

Libraries generated from the 5'-amino adenosine scaffold have been successfully screened against various MTases, leading to the identification of potent and selective inhibitors.[4] A notable study described the generation of a 42-compound library of amides and sulfonamides.[4] Screening this library against several MTases yielded promising results.

Table 1: Efficacy of Selected Inhibitors Derived from the 5'-Amino Adenosine Scaffold

Target MTase	Compound Type	Key Derivatives	Binding Affinity (Kd)	Reference
SARS-CoV-2 nsp14/10	Sulfonamide	34, 35, 46	Nanomolar range	[4]
METTL3/14	Sulfonamide	34, 40, 42	Low micromolar range	[4]
DNMT2	Amide/Sulfonamide	Library Screened	No high-affinity hits identified	[4]

This data highlights the scaffold's utility in identifying hits for viral and human RNA methyltransferases. The lack of potent hits for DNMT2 in this specific library demonstrates the importance of screening diverse chemical additions to achieve selectivity for different MTase targets.

Experimental Protocols for Inhibitor Evaluation

Evaluating the efficacy of newly synthesized inhibitors requires robust biochemical and cell-based assays.

Protocol 1: In Vitro MTase Inhibition Assay (Fluorescence Polarization)

This protocol describes a high-throughput method to determine the IC₅₀ value of an inhibitor by measuring the enzymatic production of SAH.[7]

• Principle: The assay quantifies SAH produced by the MTase reaction. A fluorescently labeled SAH tracer competes with the enzymatically generated SAH for binding to a highly specific SAH-binding antibody or aptamer. When the tracer is bound, it tumbles slowly, emitting highly polarized light. When displaced by unlabeled SAH, it tumbles rapidly, emitting depolarized light. Inhibition of the MTase results in less SAH production and thus a higher fluorescence polarization signal.[7]

• Methodology:

  • Compound Preparation: Create a serial dilution of the test inhibitor in DMSO. A typical starting concentration is 1 mM, diluted down to the low nanomolar range.

  • Reaction Setup (384-well plate):

    • Add 1 µL of diluted inhibitor (or DMSO for controls) to each well.

    • Add 10 µL of MTase enzyme solution (e.g., PRMT5, DNMT1) in reaction buffer.

    • Add 10 µL of substrate solution (e.g., a specific histone peptide) in reaction buffer.

  • Initiate Reaction: Add 5 µL of SAM solution to each well to start the reaction. The final volume is 26 µL.

    • Causality: Initiating the reaction with the cofactor SAM ensures all components are present and allows for precise timing of the enzymatic reaction.

  • Incubation: Incubate the plate at 30°C for 60-120 minutes. The exact time should be determined during assay optimization to ensure the reaction is in the linear range.

  • Detection:

    • Add 10 µL of the SAH detection mixture (containing the fluorescent SAH tracer and the specific binding partner) to each well.

    • Incubate at room temperature for 60 minutes, protected from light.

  • Data Acquisition: Read the plate on a fluorescence polarization plate reader.

  • Data Analysis:

    • Plot the polarization signal against the logarithm of inhibitor concentration.

    • Fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

    • Self-Validation: Include a "no enzyme" control (maximum polarization) and a "no inhibitor" DMSO control (minimum polarization) to define the assay window. A known potent inhibitor should be run as a positive control.

Figure 3: Workflow for an in vitro fluorescence polarization (FP) assay.

Protocol 2: Cell-Based Target Engagement Assay (Western Blot)

This protocol assesses whether an inhibitor can enter cells and engage its target by measuring the methylation status of a known intracellular substrate.[8]

• Principle: Cells are treated with the inhibitor, and the total level of a specific methylation mark on a substrate protein (e.g., histone H3) is quantified by Western blot using a modification-specific antibody. A potent and cell-permeable inhibitor will cause a dose-dependent decrease in the specific methylation signal.[8]

• Methodology:

  • Cell Culture: Plate cells (e.g., a cancer cell line known to have high activity of the target MTase) in a 6-well plate and allow them to adhere overnight.

  • Inhibitor Treatment: Treat the cells with increasing concentrations of the inhibitor (and a DMSO vehicle control) for 24-72 hours.

    • Causality: A longer incubation time is needed to observe changes in epigenetic marks, which often require several cell cycles for the mark to be diluted or erased.

  • Cell Lysis: Wash the cells with cold PBS and lyse them using RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE: Separate 20-30 µg of protein from each sample on a polyacrylamide gel.

  • Western Blotting: Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% non-fat milk or BSA) to prevent non-specific antibody binding.

    • Incubate the membrane overnight at 4°C with a primary antibody specific for the methylation mark of interest (e.g., anti-H3K9me2).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager.

  • Analysis and Validation:

    • Quantify the band intensity for the methylation mark.

    • Self-Validation: Strip the membrane and re-probe with an antibody for the total protein (e.g., anti-Histone H3) or a loading control (e.g., anti-β-actin) to normalize the data and confirm equal protein loading. A dose-dependent decrease in the normalized signal confirms on-target inhibitor activity.

Conclusion and Future Directions

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine has proven to be an exceptionally valuable starting material in the field of epigenetic drug discovery. Its utility as a core scaffold enables the efficient construction and screening of large chemical libraries, accelerating the identification of novel MTase inhibitors. The success in targeting RNA methyltransferases like METTL3/14 and viral enzymes demonstrates the broad applicability of this approach.[4]

Future efforts will likely focus on expanding the diversity of chemical functionalities attached to the 5'-amino position to target a wider range of MTases with greater selectivity and potency. Furthermore, integrating this chemical strategy with advanced screening platforms and cell-based assays will continue to be a powerful engine for developing the next generation of epigenetic therapeutics.

References

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• YouTube. (2019). DNA methyltransferase inhibitors: daratumumab enhancement for MM. YouTube. [Link]

• Reaction Biology. (n.d.). Methyltransferase Assay Services. Reaction Biology. [Link]

• Liu, T., et al. (2017). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & Medicinal Chemistry Letters. [Link]

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• Holgate, S. T., & Church, M. K. (1988). 5'-Deoxy-5'-methylthioadenosine: a nucleoside which differentiates between adenosine receptor types. Biochemical Pharmacology. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in Enzymatic Assays

For correspondence:

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in various enzymatic assays. This protected nucleoside analog serves as a versatile tool for researchers in enzymology, drug discovery, and chemical biology. Herein, we elucidate its role as a key intermediate and potential modulator in assays for methyltransferases, ATPases, and kinases. This document offers in-depth, step-by-step protocols, explains the rationale behind experimental choices, and provides guidance on data interpretation, empowering researchers to effectively integrate this compound into their workflows.

Introduction: A Versatile Tool for Probing Adenosine-Binding Enzymes

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a synthetically valuable derivative of adenosine. The strategic placement of the isopropylidene group protects the 2' and 3'-hydroxyls of the ribose moiety, allowing for selective modifications at the 5' position. The 5'-amino group provides a reactive handle for the synthesis of a diverse library of adenosine analogs.[1][2] Beyond its utility as a synthetic precursor, this compound and its derivatives are instrumental in probing the active sites of enzymes that recognize adenosine or its phosphorylated counterparts (ATP).

The core adenosine scaffold is a ubiquitous recognition motif in a vast array of enzymes. Consequently, analogs of adenosine are powerful tools for elucidating enzymatic mechanisms and for the development of therapeutic inhibitors. This guide will focus on the practical application of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in three major classes of enzymatic assays:

• Methyltransferase Assays: As a precursor to S-adenosyl-L-methionine (SAM) analogs, it is central to the study of methyltransferase inhibitors.

• ATPase Assays: Its structural similarity to ATP allows it to be used in assays to identify inhibitors or modulators of ATPases.

• Kinase Assays: As an ATP analog, it can be employed in screening for kinase inhibitors.

This document is designed to provide both the conceptual framework and the practical steps necessary for the successful implementation of these assays.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is critical for its effective use in enzymatic assays.

Property	Value	Reference(s)
Molecular Formula	C₁₃H₁₈N₆O₃
Molecular Weight	306.32 g/mol
Appearance	Solid
Purity	Typically ≥97%
Storage	Store at ambient temperature, protected from light and moisture.
Solubility	Sparingly soluble in aqueous buffers. Soluble in organic solvents like DMSO and DMF.	[3][4]
Stability	The isopropylidene group is labile under acidic conditions. The N-glycosidic bond can also be hydrolyzed under acidic conditions. Solutions should be prepared fresh in neutral or slightly basic buffers.	[5]

Stock Solution Preparation:

Due to its limited aqueous solubility, it is recommended to prepare a high-concentration stock solution in 100% DMSO. For a 10 mM stock solution:

• Weigh out 3.06 mg of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

• Dissolve in 1 mL of high-purity, anhydrous DMSO.

• Vortex until fully dissolved.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

When preparing working solutions for enzymatic assays, the final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on enzyme activity.[6]

Application in Methyltransferase Inhibitor Screening

Methyltransferases are a critical class of enzymes that catalyze the transfer of a methyl group from the cofactor S-adenosyl-L-methionine (SAM) to a variety of substrates, including proteins, DNA, and RNA.[7] 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a key building block for the synthesis of SAM analogs, which can act as potent and selective methyltransferase inhibitors.

Workflow for Methyltransferase Inhibitor Screening:

Caption: Workflow for synthesizing and screening adenosine analog inhibitors of methyltransferases.

Protocol 1: Fluorescence Polarization (FP) Assay for Methyltransferase Inhibition

This protocol describes a competitive binding assay to identify inhibitors of a methyltransferase. It relies on the displacement of a fluorescently labeled ligand from the enzyme's active site.[8][9]

Materials:

• Methyltransferase enzyme of interest

• Fluorescently labeled probe with known affinity for the methyltransferase

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine-derived test compounds

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 5 mM DTT, 0.01% Tween-20

• 384-well, low-volume, black, non-binding surface microplates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Compound Preparation:

  • Prepare a serial dilution of the test compounds in 100% DMSO. A 10-point, 3-fold serial dilution starting from 1 mM is recommended.

  • Transfer a small volume (e.g., 1 µL) of the diluted compounds and a DMSO-only control to the assay plate.

• Enzyme and Probe Preparation:

  • Dilute the methyltransferase enzyme and the fluorescent probe in the assay buffer to the desired concentrations. The optimal concentrations should be determined empirically through a titration experiment to achieve a stable and robust FP signal.[9]

• Assay Assembly:

  • Add the diluted enzyme to each well of the assay plate containing the test compounds.

  • Incubate for 15-30 minutes at room temperature to allow for compound-enzyme binding.

  • Add the fluorescent probe to all wells.

• Incubation and Measurement:

  • Incubate the plate for 30-60 minutes at room temperature, protected from light, to reach binding equilibrium.

  • Measure the fluorescence polarization of each well using a plate reader with appropriate excitation and emission filters for the chosen fluorophore.

• Data Analysis:

  • The raw FP values (in millipolarization units, mP) are plotted against the logarithm of the inhibitor concentration.

  • The data are fitted to a sigmoidal dose-response curve to determine the IC₅₀ value, which represents the concentration of inhibitor required to displace 50% of the fluorescent probe.[10]

Application in ATPase Activity Assays

ATPases are a diverse group of enzymes that catalyze the hydrolysis of ATP to ADP and inorganic phosphate (Pi), releasing energy to drive various cellular processes.[11] Due to its structural similarity to the adenosine moiety of ATP, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and its derivatives can be screened for their ability to modulate ATPase activity.

Mechanism of ATPase Modulation:

Caption: Competitive inhibition of ATPase by an adenosine analog.

Protocol 2: Malachite Green-Based Colorimetric ATPase Assay

This endpoint assay measures the amount of inorganic phosphate (Pi) released from ATP hydrolysis.[12][13] It is a robust and widely used method for determining ATPase activity and screening for inhibitors.

Materials:

• Purified ATPase enzyme

• ATP solution (high purity)

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine-derived test compounds

• Assay Buffer: 50 mM HEPES (pH 7.5), 150 mM NaCl, 5 mM MgCl₂, 1 mM DTT

• Malachite Green Reagent (commercial kits are available and recommended)

• Phosphate standard solution

• 96-well, clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at ~620-650 nm

Procedure:

• Compound and Enzyme Preparation:

  • Prepare serial dilutions of the test compounds in the assay buffer with a constant low percentage of DMSO.

  • Dilute the ATPase enzyme to the desired concentration in the assay buffer. The optimal enzyme concentration should result in a linear rate of phosphate release over the chosen reaction time.

• Reaction Setup:

  • In the wells of the microplate, add the test compounds or a vehicle control.

  • Add the diluted ATPase enzyme to each well.

  • Pre-incubate for 10-15 minutes at the optimal temperature for the enzyme (e.g., 37°C).

• Initiation and Termination of Reaction:

  • Initiate the reaction by adding a pre-warmed ATP solution to each well. The final ATP concentration should ideally be at or below the Kₘ of the enzyme for ATP.

  • Incubate the reaction for a fixed period (e.g., 20-30 minutes) at the optimal temperature.

  • Stop the reaction by adding the Malachite Green Reagent, which typically contains a strong acid.

• Color Development and Measurement:

  • Allow the color to develop for 15-20 minutes at room temperature.

  • Measure the absorbance of each well at the recommended wavelength (e.g., 650 nm).

• Data Analysis:

  • Prepare a standard curve using the phosphate standard solution to convert absorbance values to the amount of Pi produced.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Application in Kinase Inhibitor Screening

Protein kinases are key regulators of cellular signaling and are major targets for drug discovery.[11] Kinase assays typically measure the transfer of the γ-phosphate from ATP to a peptide or protein substrate. Adenosine analogs can act as competitive inhibitors by binding to the ATP-binding pocket of the kinase.

Workflow for Kinase Inhibitor Screening:

Caption: A typical workflow for a kinase inhibitor screening assay.

Protocol 3: Luminescence-Based Kinase Assay (e.g., ADP-Glo™)

This assay quantifies the amount of ADP produced in a kinase reaction, which is directly proportional to the kinase activity.[14] It is a highly sensitive and robust method suitable for high-throughput screening.

Materials:

• Purified kinase enzyme

• Kinase substrate (peptide or protein)

• ATP solution

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine-derived test compounds

• Kinase Assay Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA

• ADP-Glo™ Kinase Assay Kit (or similar)

• White, opaque, 96-well or 384-well microplates

• Plate reader with luminescence detection capabilities

Procedure:

• Compound and Reagent Preparation:

  • Prepare serial dilutions of the test compounds in the kinase assay buffer with a constant low percentage of DMSO.

  • Prepare a solution of the kinase enzyme and the substrate in the assay buffer.

• Kinase Reaction:

  • In the wells of the white microplate, add the test compounds or a vehicle control.

  • Add the kinase/substrate mixture to each well.

  • Pre-incubate for 10-15 minutes at room temperature.

  • Initiate the reaction by adding the ATP solution.

  • Incubate for the desired time (e.g., 60 minutes) at the optimal temperature for the kinase (e.g., 30°C).

• ADP Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent as per the manufacturer's instructions. Incubate for approximately 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase reaction. Incubate for 30-60 minutes at room temperature.

• Measurement and Data Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is proportional to the amount of ADP produced.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Concluding Remarks

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a valuable and versatile chemical tool for the study of adenosine-binding enzymes. Its utility as a synthetic precursor allows for the generation of diverse compound libraries for inhibitor screening. The protocols detailed in this guide for methyltransferase, ATPase, and kinase assays provide a solid foundation for researchers to explore the modulatory effects of derivatives of this compound. As with any enzymatic assay, careful optimization of reaction conditions, including enzyme and substrate concentrations, incubation times, and buffer composition, is crucial for obtaining reliable and reproducible data.

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• 7. Comparative Study of Adenosine Analogs as Inhibitors of Protein Arginine Methyltransferases and a Clostridioides difficile-Specific DNA Adenine Methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of fluorescence polarization-based competition assay for nicotinamide N-methyltransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of fluorescence polarization-based competition assay for nicotinamide N-methyltransferase | bioRxiv [biorxiv.org]
• 10. rsc.org [rsc.org]
• 11. Assay Development for Protein Kinase Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Measuring In Vitro ATPase Activity for Enzymatic Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Assay Development for Histone Methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in fluorescence polarization assay

An In-Depth Guide to Fluorescence Polarization Assays Using 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine as a Tracer Precursor

Introduction: A Homogeneous Assay for High-Throughput Screening

Fluorescence Polarization (FP) is a powerful, solution-based biophysical technique that has become a cornerstone in modern drug discovery for its ability to monitor molecular interactions in real-time.[1][2] Unlike many other methods, FP assays are homogeneous, meaning they do not require separation or wash steps, making them exceptionally well-suited for automated high-throughput screening (HTS).[2][3][4] This guide provides a comprehensive overview of the principles of FP and a detailed protocol for its application in a competitive binding assay format, specifically for screening inhibitors of adenosine-binding enzymes like methyltransferases. We will focus on the strategic use of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine , a versatile precursor for the synthesis of a high-affinity fluorescent tracer.

Section 1: The Foundational Principle of Fluorescence Polarization

At its core, FP measures the change in the rotational motion of a fluorescent molecule upon binding to a larger partner.[5][6] The principle is elegant in its simplicity:

• Excitation with Polarized Light: A fluorescently labeled small molecule, the "tracer," is excited with plane-polarized light.

• Rotational Diffusion: If the tracer is small and unbound, it tumbles rapidly in solution. This rapid rotation occurs on a timescale faster than its fluorescence lifetime (the time between excitation and emission).

• Emission: Consequently, the emitted light is randomized, or "depolarized."

• Binding Event: When the tracer binds to a much larger molecule (e.g., a target protein), its rotational motion is significantly slowed.

• Polarized Emission: Now, the tracer-protein complex tumbles much more slowly. It remains relatively fixed in orientation during the fluorescence lifetime, and the emitted light remains highly polarized.

The change in polarization is measured by a specialized plate reader that detects fluorescence intensity parallel (I∥) and perpendicular (I⊥) to the plane of the excitation light.[7] The degree of polarization (P) is a ratiometric value, typically expressed in millipolarization (mP) units, calculated using the following equation:

P = [ (I∥ - G * I⊥) / (I∥ + G * I⊥) ] * 1000

Where 'G' (the G-factor) is an instrument-specific correction factor.[4] This ratiometric nature makes the assay robust and less susceptible to artifacts like inner filter effects that can plague simple fluorescence intensity-based assays.[3]

Caption: The core principle of Fluorescence Polarization.

Section 2: Designing the Fluorescent Tracer

The success of an FP assay is critically dependent on the quality of the fluorescent tracer.[8] An ideal tracer possesses high affinity for the target, and its labeling with a fluorophore does not disrupt this binding.

The Precursor: 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

This modified adenosine nucleoside is an excellent starting point for creating a tracer for several reasons:

• Structure: It is an analog of adenosine, a ubiquitous molecule involved in countless biological processes. This makes it a relevant scaffold for targeting a wide range of enzymes, including kinases, methyltransferases, and GPCRs.[4][9]

• 5'-Amino Group: The primary amine at the 5' position provides a reactive handle for covalent attachment of an amine-reactive fluorophore (e.g., an NHS-ester or isothiocyanate derivative) without significantly altering the core adenosine structure recognized by many enzymes.

• Isopropylidene Protecting Group: The 2',3'-O-(1-methylethylidene) group protects the hydroxyls on the ribose sugar. This is crucial during the synthesis and labeling steps to prevent unwanted side reactions. This group can be removed in a final deprotection step if the target enzyme requires the free hydroxyls for binding.

Fluorophore Selection and Labeling

The choice of fluorophore is a critical parameter.

• Lifetime: The fluorescence lifetime should be suitable for the timescale of the molecular rotation being measured. Fluorophores like fluorescein and TAMRA are commonly used with success.[10]

• Quantum Yield & Stability: A high quantum yield and photostability are desirable for a strong, stable signal.

• Linker: The linker connecting the fluorophore to the adenosine analog can influence mobility. A short, rigid linker is often preferred to minimize independent movement of the fluorophore, which can dampen the polarization change upon binding.[10]

The general labeling strategy involves reacting the 5'-amino group of the adenosine precursor with an amine-reactive version of the chosen fluorophore. This is followed by purification, typically using High-Performance Liquid Chromatography (HPLC), to separate the labeled tracer from unreacted starting materials.

Section 3: Application - Competitive FP Assay for Methyltransferase Inhibitors

A primary application of this technology is in competitive binding assays to screen for small molecule inhibitors.[7] Recent studies have successfully used libraries of 5'-amino-5'-deoxy-adenosine derivatives in FP displacement assays to identify potent inhibitors of methyltransferases.[11]

The Assay Principle:

• Equilibrium: The fluorescent tracer (our labeled adenosine analog) is incubated with the target enzyme, establishing a binding equilibrium that results in a high FP signal.

• Competition: A library of unlabeled test compounds is added.

• Displacement: If a test compound binds to the same site on the enzyme as the tracer, it will compete with and displace the tracer.

• Signal Change: The displaced tracer becomes free in solution, its rotational speed increases, and the FP signal decreases. The magnitude of this decrease is proportional to the affinity of the test compound for the enzyme.

Caption: Workflow of a competitive FP binding assay.

Section 4: Detailed Experimental Protocols

Disclaimer: These protocols provide a general framework. Specific concentrations, incubation times, and buffer components should be optimized for each unique enzyme-ligand system.

Protocol 1: Synthesis of a Fluorescent Tracer (General Scheme)

This protocol outlines the conceptual steps for labeling the adenosine precursor. This should be performed by personnel with expertise in chemical synthesis.

• Solubilization: Dissolve 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in a suitable anhydrous organic solvent (e.g., DMF or DMSO).

• Base Addition: Add a non-nucleophilic base (e.g., triethylamine or DIPEA) to deprotonate the primary amine, increasing its nucleophilicity.

• Fluorophore Conjugation: Add an amine-reactive fluorophore (e.g., Fluorescein isothiocyanate or an NHS-ester of TAMRA) to the reaction mixture, typically in a slight molar excess.

• Reaction: Allow the reaction to proceed in the dark at room temperature for several hours to overnight. Monitor reaction progress using thin-layer chromatography (TLC) or LC-MS.

• Purification: Purify the resulting fluorescent tracer using reverse-phase HPLC to remove unreacted starting materials and free dye.

• Characterization: Confirm the identity and purity of the final product using mass spectrometry and NMR. Determine its concentration using the fluorophore's known extinction coefficient.

• (Optional) Deprotection: If required, remove the 2',3'-O-isopropylidene protecting group under acidic conditions (e.g., with trifluoroacetic acid), followed by HPLC purification.

Protocol 2: Assay Optimization

Optimizing assay conditions is paramount for generating robust and reproducible data.[12]

A. Tracer Concentration Titration: Goal: To find the lowest tracer concentration that gives a stable and sufficient fluorescence signal.

• Prepare Dilutions: Prepare a serial dilution of the fluorescent tracer in assay buffer (e.g., 30 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20).

• Plate Setup: Add the dilutions to a low-volume, non-binding black microplate (e.g., 384-well).

• Read Plate: Measure the fluorescence intensity and FP values on a compatible plate reader.

• Analysis: Plot the total fluorescence intensity vs. tracer concentration. Select the lowest concentration that provides a signal at least 3-5 times above the buffer background.[12] The FP value should be low and stable across this concentration range.

B. Enzyme Concentration Titration: Goal: To determine the enzyme concentration that yields a sufficient assay window (ΔmP).

• Fix Tracer Concentration: Use the optimal tracer concentration determined in the previous step.

• Prepare Dilutions: Prepare a serial dilution of the target enzyme in assay buffer.

• Plate Setup: In a 384-well plate, add the fixed concentration of tracer to each well. Then, add the enzyme serial dilutions. Include control wells with tracer only (no enzyme) to define the "free" tracer FP value.

• Incubate: Incubate the plate at a controlled temperature for a predetermined time to allow the binding to reach equilibrium (e.g., 30-60 minutes).

• Read Plate: Measure the FP values.

• Analysis: Plot the FP (mP) vs. enzyme concentration. The resulting curve should be sigmoidal. For a competitive assay, a common choice is the enzyme concentration that gives ~75-80% of the maximum FP signal change (the EC₈₀).[8] This ensures the assay is sensitive to displacement by inhibitors. An ideal assay window (ΔmP = mP_bound - mP_free) should be at least 100 mP.[8][13]

Protocol 3: Competitive Binding Assay for IC₅₀ Determination

• Compound Dilution: Prepare a serial dilution of the test compounds (inhibitors) in 100% DMSO. Then, perform an intermediate dilution into the assay buffer. This "pinning" step minimizes the final DMSO concentration in the assay wells, which should typically be kept below 1%.

• Assay Plate Setup: To a 384-well plate, add components in the following order:

  • Assay Buffer

  • Test compound dilutions

  • Target enzyme (at the pre-determined optimal concentration, e.g., EC₈₀)

• Incubation 1: Briefly incubate the enzyme and compound together (e.g., 15-30 minutes). This allows the inhibitor to bind to the enzyme before the tracer is introduced.

• Tracer Addition: Add the fluorescent tracer (at its pre-determined optimal concentration) to all wells.

• Incubation 2: Incubate the plate for a sufficient time to allow the binding to re-reach equilibrium (e.g., 30-60 minutes), protected from light.

• Read Plate: Measure the FP values on a compatible plate reader.

Section 5: Data Analysis and Interpretation

• Data Normalization: The raw mP values are often normalized to the percentage of inhibition or percentage of binding to facilitate comparisons between experiments.[14]

  • 0% Inhibition Control (High Signal): Wells containing enzyme and tracer, but only buffer/DMSO instead of a test compound.

  • 100% Inhibition Control (Low Signal): Wells containing only the tracer and buffer/DMSO (no enzyme).

• Curve Fitting: Plot the normalized response against the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation (sigmoidal dose-response with variable slope) using graphing software like GraphPad Prism.[15]

• IC₅₀ Determination: The IC₅₀ value, the concentration of inhibitor that causes a 50% reduction in the tracer binding, is derived from the curve fit. This value is a key measure of the compound's potency in this specific assay.

Parameter	Description	Example Value
Free Tracer FP	Polarization of the tracer in buffer alone.	45 mP
Bound Tracer FP	Polarization of the tracer fully bound to the enzyme.	265 mP
Assay Window (ΔmP)	The dynamic range of the assay (Bound - Free).	220 mP
IC₅₀	Concentration of inhibitor causing 50% tracer displacement.	1.2 µM
Z'-factor	A statistical measure of assay quality (>0.5 is excellent).	0.85

Section 6: Troubleshooting Common Issues

Problem	Potential Cause(s)	Solution(s)
Small Assay Window (ΔmP < 70-100 mP)	1. Insufficient size difference between tracer and target protein.[13] 2. Fluorophore is on a long, flexible linker ("propeller effect").[10] 3. Low binding affinity between tracer and protein.	1. Ensure the target protein is significantly larger than the tracer.[1] 2. Re-synthesize the tracer with a shorter, more rigid linker. 3. Design a tracer with higher affinity or increase enzyme concentration (this may reduce sensitivity to weak inhibitors).
High Background Signal	1. Buffer components are autofluorescent. 2. Tracer is binding non-specifically to the microplate.[12] 3. Impure tracer (contains free fluorophore).[12]	1. Test individual buffer components for fluorescence. 2. Use non-binding surface (NBS) plates. Add a non-ionic detergent (e.g., 0.01% Tween-20 or Triton X-100) to the buffer.[16] 3. Re-purify the tracer using HPLC.
FP Signal Decreases with High Protein Concentration	The protein may be causing quenching of the fluorophore at high concentrations.	This defines the upper limit of your protein titration. Work within the concentration range before quenching occurs.
Compound Interference	1. Test compound is fluorescent at the assay wavelengths. 2. Compound is a light scatterer (aggregator).	1. Pre-read the plate after compound addition but before tracer addition to identify fluorescent compounds. 2. Use counter-screens or add detergent to the buffer to disrupt aggregation.

Conclusion

The fluorescence polarization assay, when paired with a well-designed fluorescent tracer derived from a precursor like 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, offers a robust, efficient, and quantitative method for studying molecular interactions. Its homogeneous format is a significant advantage for the high-throughput screening campaigns that are essential for modern drug discovery.[3][7] By carefully optimizing the assay parameters and understanding the underlying principles, researchers can generate high-quality data to identify and characterize novel inhibitors for a wide array of adenosine-binding protein targets.

References

• Wikipedia. Fluorescence polarization immunoassay. [Link]

• BMG LABTECH. Fluorescence Polarization Detection. [Link]

• Lea, W. A., & Simeonov, A. (2011). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. Expert Opinion on Drug Discovery. [Link]

• BPS Bioscience. Fluorescence Polarization Assays: Principles & Applications. [Link]

• Nanomicrospheres. Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. [Link]

• X. Huang (2003). Fluorescence Polarization Assays in Small Molecule Screening. NIH. [Link]

• Chen, Y. T., et al. (2018). Fluorescence polarization (FP) assay. Bio-protocol. [Link]

• BellBrook Labs. From Lab to Lead: Using Fluorescence Polarization in Drug Development. [Link]

• Molecular Devices. Fluorescence Polarization (FP). [Link]

• Celtarys Research. Fluorescence Polarization | FP. [Link]

• Stoddart, L. A., et al. (2015). Protocol for Fluorescence Polarization Assay Using GI224329. ResearchGate. [Link]

• Shapiro, A. B. (2017). Tips for troubleshooting a fluorescence polarization assay for protein-DNA binding?. ResearchGate. [Link]

• Molecular Devices. Establishing and optimizing a fluorescence polarization assay. [Link]

• Rack, J. M., et al. (2024). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. Royal Society of Chemistry. [Link]

• Flegel, J., et al. (2020). Fluorescence Polarization-based Measurement of Protein-Ligand Interaction in Fungal Cell Lysates. Current Protocols in Chemical Biology. [Link]

• Garcia-Marcos, M., et al. (2016). Fluorescence polarization assays to measure interactions between Gα subunits of heterotrimeric G proteins and regulatory motifs. Methods in Molecular Biology. [Link]

• ResearchGate. FP Assay Troubleshooting?. [Link]

• Reddit. Fluorescence polarization help. [Link]

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• 1. bmglabtech.com [bmglabtech.com]
• 2. bellbrooklabs.com [bellbrooklabs.com]
• 3. Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence Polarization (FP) | Molecular Devices [moleculardevices.com]
• 5. Fluorescence polarization immunoassay - Wikipedia [en.wikipedia.org]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. Fluorescence Polarization Assays in Small Molecule Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorescence Polarization-based Measurement of Protein-Ligand Interaction in Fungal Cell Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buy 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-Adenosine [smolecule.com]
• 10. researchgate.net [researchgate.net]
• 11. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 13. benchchem.com [benchchem.com]
• 14. Fluorescence polarization assays to measure interactions between Gα subunits of heterotrimeric G proteins and regulatory motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bio-protocol.org [bio-protocol.org]
• 16. researchgate.net [researchgate.net]

application of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in oligonucleotide synthesis

An In-Depth Technical Guide to the Application of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in Oligonucleotide Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed exploration of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a specialized ribonucleoside analog, and its strategic application in the synthesis of 5'-amino-functionalized oligonucleotides. We will delve into the underlying chemical principles, provide detailed protocols for its conversion into a phosphoramidite building block, its incorporation into an oligonucleotide sequence, and the subsequent post-synthesis applications that this terminal modification enables.

Foundational Principles: A Strategic Overview

The introduction of a primary amine at the 5'-terminus of an oligonucleotide is a cornerstone of modern nucleic acid chemistry, transforming a simple polymer into a versatile platform for bioconjugation.[1] This functional handle allows for the covalent attachment of a vast array of molecules, including fluorescent dyes, quenchers, proteins, peptides, and solid supports, thereby enabling advanced applications in diagnostics, therapeutics, and materials science.[2][3]

The subject of this guide, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, offers a unique pathway to this modification. Its structure presents two key features that dictate its use:

• The 5'-Amino Group: This primary amine replaces the natural 5'-hydroxyl group, serving as the ultimate point of conjugation.

• The 2',3'-O-(1-methylethylidene) Group: Also known as an isopropylidene or acetonide group, this moiety protects the cis-diol of the ribose sugar.[4][5] Its stability in basic conditions and lability in acidic conditions are critical considerations for the overall synthesis and deprotection strategy.[6][7]

The overarching strategy involves converting this nucleoside into a phosphoramidite derivative, incorporating it as the final monomer in a standard solid-phase oligonucleotide synthesis, and then executing a carefully designed deprotection sequence to yield the final, functionalized product.

The Building Block: Synthesis of the Phosphoramidite

Standard automated oligonucleotide synthesis requires nucleoside phosphoramidite monomers.[8][9] The starting material, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, must therefore be chemically converted into a reactive phosphoramidite. This process involves two principal steps: protection of the 5'-amino group and phosphitylation of the free 3'-hydroxyl group.

Rationale for 5'-Amino Protection

The primary amine at the 5'-position is nucleophilic and would interfere with the subsequent phosphoramidite coupling reactions. Therefore, it must be protected. A monomethoxytrityl (MMT) group is an excellent choice for this role for two key reasons:

• It is acid-labile, allowing for its removal under conditions that are also suitable for removing the 2',3'-isopropylidene group.

• The lipophilic nature of the MMT group allows for "Trityl-On" reversed-phase purification of the final oligonucleotide, a powerful technique to separate the full-length, amine-modified product from any failure sequences.[10]

Protocol 1: Phosphoramidite Synthesis

Objective: To convert 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine into a phosphoramidite building block suitable for automated synthesis.

Materials:

Reagent	Purpose
5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine	Starting Material
Anhydrous Pyridine	Solvent & Base
4-Monomethoxytrityl chloride (MMT-Cl)	5'-Amino Protecting Group
Anhydrous Dichloromethane (DCM)	Solvent
Diisopropylethylamine (DIPEA)	Non-nucleophilic Base
2-Cyanoethyl N,N-diisopropylchlorophosphoramidite	Phosphitylating Agent
Diethyl ether	Precipitation

| Silica Gel | Chromatography |

Procedure:

• 5'-Amino Protection (MMT Addition):

  • Dissolve 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (1 equiv.) in anhydrous pyridine.

  • Cool the solution to 0°C in an ice bath.

  • Add MMT-Cl (1.1 equiv.) portion-wise over 15 minutes.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours under an inert atmosphere (Argon or Nitrogen).

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with methanol and evaporate the solvent under reduced pressure.

  • Purify the resulting MMT-protected nucleoside by silica gel chromatography.

• 3'-O-Phosphitylation:

  • Co-evaporate the dried MMT-protected nucleoside with anhydrous acetonitrile twice to remove residual water.

  • Dissolve the material in anhydrous DCM and add DIPEA (3 equiv.).

  • Cool the solution to 0°C.

  • Slowly add 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite (1.5 equiv.) dropwise.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, quench with methanol.

  • Purify the crude product by flash chromatography on silica gel pre-treated with triethylamine to yield the final phosphoramidite. The product should be stored under an inert atmosphere at -20°C.

Caption: Workflow for preparing the phosphoramidite building block.

Automated Solid-Phase Synthesis

The synthesized phosphoramidite is used in the final coupling step of a standard 3' to 5' solid-phase oligonucleotide synthesis protocol.[9] The synthesis occurs on a solid support, typically Controlled Pore Glass (CPG), within a column on an automated synthesizer.[8][11]

The Synthesis Cycle

The standard synthesis cycle consists of four key steps, repeated for each nucleotide added to the chain.[12][13]

• Deblocking (Detritylation): The 5'-Dimethoxytrityl (DMT) group of the support-bound nucleoside is removed with an acid (e.g., trichloroacetic acid in DCM), exposing a free 5'-hydroxyl group.

• Coupling: The custom MMT-protected amino-adenosine phosphoramidite is activated (e.g., with tetrazole or a derivative) and reacts with the free 5'-hydroxyl group of the growing oligonucleotide chain.[13]

• Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating in subsequent cycles, thus minimizing the formation of deletion-mutant sequences.

• Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester using an iodine solution.

This cycle is repeated until the desired sequence is assembled. For the 5'-amino modification, our custom phosphoramidite is added in the very last cycle. Crucially, the final MMT group is left on the oligonucleotide (DMT-OFF/MMT-ON synthesis) to facilitate purification.[10]

Sources

• 1. 5'-Amino Modified Oligonucleotides [biosyn.com]
• 2. idtdna.com [idtdna.com]
• 3. Amino C12-5' Oligo Modifications from Gene Link [genelink.com]
• 4. Nucleoside Analog 2′,3′-Isopropylidene-5-Iodouridine as Novel Efficient Inhibitor of HIV-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 8. atdbio.com [atdbio.com]
• 9. utupub.fi [utupub.fi]
• 10. glenresearch.com [glenresearch.com]
• 11. Protocol for the Solid-phase Synthesis of Oligomers of RNA Containing a 2'-O-thiophenylmethyl Modification and Characterization via Circular Dichroism - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biotage.com [biotage.com]
• 13. Standard Protocol for Solid-Phase Oligonucleotide Synthesis using Unmodified Phosphoramidites | LGC, Biosearch Technologies [biosearchtech.com]

Application Notes and Protocols for Reactions of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Introduction: The Versatile Nucleoside Building Block

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a pivotal intermediate in the synthesis of a diverse array of nucleoside analogues with significant potential in drug discovery and chemical biology. The presence of a primary amino group at the 5'-position, in place of the natural hydroxyl group, offers a versatile handle for chemical modification. The isopropylidene (acetonide) protecting group on the 2' and 3'-hydroxyls of the ribose moiety imparts increased stability and solubility in organic solvents, facilitating a broad range of chemical transformations. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental setup for key reactions involving this compound, with a focus on causality, self-validating protocols, and authoritative grounding. These derivatives have shown promise as inhibitors of enzymes such as methyltransferases.[1][2]

Chemical Reactivity and Strategic Considerations

The primary amino group at the 5'-position is the most reactive site for the reactions discussed herein. Its nucleophilicity allows for facile reactions with various electrophiles. Key reaction classes include:

• Acylation and Sulfonylation: Formation of amides and sulfonamides by reaction with acyl chlorides and sulfonyl chlorides, respectively. These reactions are fundamental for generating libraries of compounds for structure-activity relationship (SAR) studies.[1]

• Reductive Amination: Reaction with aldehydes and ketones to form secondary or tertiary amines, enabling the introduction of a wide variety of alkyl and aryl substituents.[3][4]

The stability of the isopropylidene group under mildly basic and neutral conditions is a key advantage, allowing for selective modification at the 5'-amino position. However, it is readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA), to reveal the free 2',3'-diol.[1][5]

Experimental Protocols

Protocol 1: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (3)

The synthesis of the title compound is a prerequisite for subsequent reactions. A common and effective route starts from the commercially available 2',3'-O-isopropylideneadenosine (1).[6][7][8] The synthesis involves a two-step process: a Mitsunobu reaction to introduce a phthalimide group, followed by hydrazinolysis to release the primary amine.[1]

Workflow for the Synthesis of the Primary Amine (3)

Caption: Synthesis of the primary amine building block.

Materials:

• 2',3'-O-Isopropylideneadenosine (1)

• Triphenylphosphine (PPh3)

• Phthalimide

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Hydrazine hydrate

• Ethanol (EtOH)

Procedure:

• Mitsunobu Reaction:

  • To a solution of 2',3'-O-isopropylideneadenosine (1) (1.0 equiv.) in anhydrous THF, add triphenylphosphine (1.0 equiv.) and phthalimide (1.0 equiv.).

  • Cool the suspension to 0 °C in an ice bath.

  • Add DIAD (1.0 equiv.) dropwise to the cooled suspension.

  • Allow the reaction to stir at room temperature for 18 hours.

  • Filter off the precipitate and collect the solid product (2).[1]

• Hydrazinolysis:

  • Dissolve the obtained solid (2) (1.0 equiv.) in ethanol.

  • Add hydrazine hydrate and stir the reaction mixture. The progress can be monitored by TLC.

  • Upon completion, work up the reaction to isolate the desired 5'-amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (3).

Protocol 2: Parallel Synthesis of Amides and Sulfonamides

This protocol is adapted for the rapid generation of a library of amide and sulfonamide derivatives, which is highly beneficial for early-stage drug discovery and SAR exploration.[1][2]

Workflow for Parallel Amide/Sulfonamide Synthesis

Caption: Parallel synthesis of amide and sulfonamide derivatives.

Materials:

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (3)

• A diverse set of acyl chlorides and sulfonyl chlorides

• Dichloromethane (DCM)

• Triethylamine (NEt3)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Aqueous trifluoroacetic acid (TFA) solution (e.g., 14 vol%)

Procedure:

• Reaction Setup (in a parallel synthesizer):

  • To a solution of the primary amine (3) (1.11 equiv.) in DCM, add the respective acyl chloride or sulfonyl chloride (1.0 equiv.) and triethylamine (1.2 equiv.).

  • Agitate the reaction mixture at room temperature overnight.[1]

• Work-up and Purification:

  • Add saturated aqueous NaHCO3 solution to each reaction vessel and agitate to wash the organic phase. Repeat the washing step five times to ensure complete removal of the excess primary amine.[1]

  • Remove the organic solvent by distillation.

• Deprotection:

  • Treat the residue with aqueous TFA solution at 5 °C until complete removal of the isopropylidene protecting group is observed by LC-MS.[1]

  • Lyophilize the samples to obtain the final products as their trifluoroacetate salts.

Quantitative Data Summary for Parallel Synthesis:

Parameter	Value/Condition	Rationale
Amine to Electrophile Ratio	1.11 : 1.0	A slight excess of the amine helps to drive the reaction to completion.[1]
Base	Triethylamine (NEt3)	Acts as a scavenger for the HCl generated during the reaction.
Solvent	Dichloromethane (DCM)	A common aprotic solvent that dissolves the reactants well.
Reaction Time	18 hours (overnight)	Typically sufficient for complete conversion.[1]
Work-up	Aqueous NaHCO3 wash	Effectively removes the unreacted primary amine starting material.[1]
Deprotection Agent	Aqueous TFA	Standard condition for the cleavage of the isopropylidene group.[1]

Protocol 3: Reductive Amination

Reductive amination is a powerful method to introduce diverse alkyl groups at the 5'-position.[3][4] This one-pot reaction involves the formation of an imine intermediate, which is then reduced in situ.

Materials:

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (3)

• Aldehyde or ketone (1.0-1.2 equiv.)

• Sodium cyanoborohydride (NaBH3CN) or Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 equiv.)

• Methanol (MeOH) or Dichloroethane (DCE)

• Acetic acid (catalytic amount)

Procedure:

• Reaction Setup:

  • Dissolve the primary amine (3) (1.0 equiv.) and the aldehyde or ketone (1.0-1.2 equiv.) in the chosen solvent.

  • Add a catalytic amount of acetic acid to facilitate imine formation.

  • Stir the mixture at room temperature for 1-2 hours.

• Reduction:

  • Add the reducing agent (NaBH3CN or NaBH(OAc)3) portion-wise to the reaction mixture.

  • Continue stirring at room temperature until the reaction is complete (monitor by TLC or LC-MS).

• Work-up and Purification:

  • Quench the reaction by the slow addition of water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Rationale for Reagent Choice in Reductive Amination:

Reagent	Role	Justification
NaBH3CN / NaBH(OAc)3	Reducing Agent	These are mild reducing agents that selectively reduce the iminium ion in the presence of the starting carbonyl compound.[3][4]
Acetic Acid	Catalyst	Acid catalysis accelerates the formation of the imine intermediate.

Analytical and Purification Techniques

Reaction Monitoring:

• Thin-Layer Chromatography (TLC): A quick and convenient method to monitor the progress of the reaction by observing the disappearance of starting materials and the appearance of the product spot.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more detailed information on the reaction progress, including the masses of reactants, intermediates, and products, as well as an indication of purity.[1][9]

Purification:

• Extraction: As described in the parallel synthesis protocol, washing with aqueous NaHCO3 is effective for removing the basic primary amine starting material.[1]

• Flash Column Chromatography: A standard technique for purifying the desired product from byproducts and unreacted reagents, especially after reductive amination.

• Anion Exchange Chromatography: Useful for the purification of deprotected nucleoside analogues, particularly those with charged phosphate groups.[10]

Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for the structural elucidation of the final products.

• High-Resolution Mass Spectrometry (HRMS): Used to confirm the elemental composition of the synthesized compounds.[11]

Safety and Handling

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and its derivatives should be handled in a well-ventilated fume hood.[12][13]

• Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

• Refer to the Safety Data Sheets (SDS) for all reagents used for specific handling and disposal information.[12][14][15][16]

Conclusion

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a valuable and versatile building block for the synthesis of modified nucleosides. The protocols and guidelines presented in this document provide a solid foundation for researchers to design and execute a variety of chemical transformations at the 5'-position. The ability to generate diverse libraries of amides, sulfonamides, and substituted amines opens up numerous possibilities for the discovery of novel therapeutic agents and chemical probes.

References

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• Gomez, L. A., & Vasquez, S. (2018). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. Current Organic Synthesis. [Link]

• Nowak, I., & Robins, M. J. (2003). Protection of the Amino Group of Adenosine and Guanosine Derivatives by Elaboration into a 2,5-Dimethylpyrrole Moiety. Organic Letters. [Link]

• Asymmetric Admin. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Helm, M., & Motorin, Y. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. Accounts of Chemical Research. [Link]

• Wikipedia contributors. (2023). Reductive amination. Wikipedia. [Link]

• De Jonghe, S., et al. (2015). 5'-(N-aminoacyl)-sulfonamido-5'-deoxyadenosine: attempts for a stable alternative for aminoacyl-sulfamoyl adenosines as aaRS inhibitors. European Journal of Medicinal Chemistry. [Link]

• Nowak, I., & Robins, M. J. (2003). Protection of the amino group of adenosine and guanosine derivatives by elaboration into a 2,5-dimethylpyrrole moiety. Organic Letters. [Link]

• Unknown Author.

• He, J., et al. (2025). Sulfonylation sites for adenine and its nucleosides/nucleotides. Journal of Pharmaceutical Analysis. [Link]

• Helm, M., & Motorin, Y. (2023). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry. Accounts of Chemical Research. [Link]

• Carl ROTH. Adenosine - Safety Data Sheet. Carl ROTH. [Link]

• Wikipedia contributors. (2024). Adenosine. Wikipedia. [Link]

• Yamaguchi, R. T., et al. (2011). Real-time monitoring of mitochondrial adenosine 5′ -triphosphate synthesis and hydrolysis by surface infrared spectroscopy. Tohoku University Research Repository. [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Reist, E. J., & Goodman, L. (1964). Nucleoside 5'-monophosphate analogues. Synthesis of 5'-sulfamino-5'-deoxynucleosides. Journal of Medicinal Chemistry. [Link]

• Bio-Rad Laboratories. (2023). Purification of DNA Oligonucleotides using Anion Exchange Chromatography. YouTube. [Link]

• Frey, P. A. (2001). Figure 3 from Travels with carbon-centered radicals. 5'-deoxyadenosine and 5'. Semantic Scholar. [Link]

• Chemistry Steps. Reductive Amination. Chemistry Steps. [Link]

• MDPI. Natural and Synthetic Modified Nucleic Acids: Their Properties, Functions and Applications. MDPI. [Link]

• Nowak, I., & Robins, M. J. (2003). Protection of the Amino Group of Adenosine and Guanosine Derivatives by Elaboration into a 2,5-Dimethylpyrrole Moiety. ResearchGate. [Link]

• Wang, Y., et al. (2018). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & Medicinal Chemistry Letters. [Link]

• D'Alonzo, D., & Guaragna, A. (2013). Synthesis of O-Amino Sugars and Nucleosides. Molecules. [Link]

• Eriksson, S., et al. (2018). Accurate measurement of endogenous adenosine in human blood. PLOS One. [Link]

• Zamudio-Ochoa, A., et al. (2014). Analysis of modified nucleosides by two-dimensional thin layer... ResearchGate. [Link]

• LibreTexts. (2023). Reductive Amination. Chemistry LibreTexts. [Link]

• Ozols, A. M., & Zarytova, V. F. (1974). Aminonucleosides and their derivatives. IV. Synthesis of the 3'-amino-3'-deoxynucleoside 5'-phosphates. Collection of Czechoslovak Chemical Communications. [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. Semantic Scholar. [Link]

• G. S. S. S. S., et al. (2021). Design, synthesis and evaluation of amino-3,5-dicyanopyridines and thieno[2,3-b]pyridines as ligands of adenosine A1 receptors for the potential treatment of epilepsy. PLOS ONE. [Link]

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Dissolution Protocol for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine: An Application Note for Researchers

Abstract

This comprehensive technical guide provides a detailed protocol for the dissolution of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a key intermediate in the synthesis of various nucleoside analogs for therapeutic and research applications. This document outlines the physicochemical properties of the compound, recommended solvents, step-by-step procedures for preparing stock solutions, and best practices for storage and handling. The protocols herein are designed to ensure the stability and integrity of the compound for reliable and reproducible experimental outcomes.

Introduction: Understanding the Compound

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a modified nucleoside that serves as a versatile building block in medicinal chemistry and drug discovery. The presence of the isopropylidene (acetonide) protecting group on the 2' and 3'-hydroxyls of the ribose moiety significantly increases the lipophilicity of the adenosine analog. This chemical modification is crucial for enabling regioselective reactions at the 5'-position, but it also dictates the compound's solubility characteristics, rendering it sparingly soluble in aqueous solutions.

A thorough understanding of its solubility profile is paramount for its effective use in enzymatic assays, cell-based studies, and further chemical synthesis. This guide provides a scientifically grounded approach to its dissolution, ensuring the compound's stability and bioavailability in experimental settings.

Physicochemical Properties and Stability

A foundational understanding of the compound's properties is critical for its proper handling and use.

Property	Value	Source
Molecular Formula	C₁₃H₁₈N₆O₃
Molecular Weight	306.32 g/mol
Physical Form	Solid
Storage Temperature	Ambient

Stability of the Isopropylidene (Acetonide) Protecting Group:

The acetonide group is a cyclic ketal that protects the 1,2-diol of the ribose sugar. Its stability is pH-dependent:

• Stable in Basic and Neutral Conditions: The acetonide group is robust in the presence of bases, making it compatible with a wide range of reaction conditions.

• Labile in Acidic Conditions: The protecting group is readily cleaved under acidic conditions to regenerate the diol. Therefore, acidic solvents or buffers should be avoided for stock solution preparation and storage to prevent degradation of the compound.

Recommended Solvents for Dissolution

Due to its lipophilic nature, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine exhibits poor solubility in water. The recommended approach is to first dissolve the compound in an organic solvent to create a concentrated stock solution, which can then be diluted into aqueous buffers for final experimental concentrations.

Solvent	Recommended Use	Rationale
Dimethyl Sulfoxide (DMSO)	Primary choice for preparing high-concentration stock solutions for biological assays.	It is a powerful, polar aprotic solvent that can dissolve a wide range of organic compounds. Structurally similar protected nucleosides show good solubility in DMSO.
Dimethylformamide (DMF)	An excellent alternative to DMSO for creating stock solutions.	Similar to DMSO, DMF is a polar aprotic solvent with a strong ability to solvate organic molecules.
Methanol (MeOH) or Ethanol (EtOH)	Suitable for certain applications and as a co-solvent.	The compound is likely to have some solubility in alcohols. They can be used for less concentrated solutions or in combination with other solvents.
Dichloromethane (DCM)/Methanol Mixture	Primarily used during synthetic workup and purification.	As evidenced by purification protocols for this compound, it is soluble in mixtures of chlorinated solvents and alcohols.

For most biological applications, preparing a concentrated stock solution in DMSO is the most practical and recommended approach.

Experimental Protocols

Protocol for Preparing a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in DMSO.

Materials:

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Analytical balance

• Spatula

• Weighing paper or boat

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic water bath (optional)

Procedure:

• Calculate the required mass:

  • Molecular Weight (MW) = 306.32 g/mol

  • To prepare 1 mL of a 10 mM stock solution:

    • Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 306.32 g/mol * 1000 mg/g = 3.0632 mg

• Weighing the compound:

  • On a calibrated analytical balance, carefully weigh out approximately 3.06 mg of the compound onto a weighing boat. Record the exact weight.

• Dissolution:

  • Transfer the weighed compound into a sterile microcentrifuge tube or amber vial.

  • Add the calculated volume of anhydrous DMSO. For example, if you weighed exactly 3.0632 mg, add 1.0 mL of DMSO.

  • Securely cap the tube/vial.

  • Vortex the solution for 1-2 minutes until the solid is completely dissolved. A clear solution should be obtained.

  • If the compound is slow to dissolve, brief sonication in an ultrasonic water bath (5-10 minutes) can be applied.

• Storage:

  • Clearly label the vial with the compound name, concentration, solvent (DMSO), and date of preparation.

  • For short-term storage (1-2 weeks), store the stock solution at 4°C.

  • For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Workflow for Stock Solution Preparation

Caption: Workflow for preparing a stock solution of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in DMSO.

Protocol for Preparing a Working Solution in Aqueous Buffer

For most biological experiments, the concentrated DMSO stock solution needs to be diluted into an aqueous buffer. It is crucial to ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced artifacts.

Procedure:

• Thaw the stock solution: If stored frozen, allow the DMSO stock solution to thaw completely at room temperature.

• Prepare the aqueous buffer: Have your final experimental buffer ready.

• Serial Dilution: It is highly recommended to perform serial dilutions rather than a single large dilution to prevent precipitation of the compound.

  • First, dilute the concentrated DMSO stock solution into your aqueous buffer to an intermediate concentration.

  • Then, perform the final dilution to the desired experimental concentration.

• Vortexing: Gently vortex the solution after each dilution step to ensure homogeneity.

• Final DMSO Concentration: Always calculate the final percentage of DMSO in your working solution and include a vehicle control (buffer with the same final DMSO concentration) in your experiments.

Troubleshooting Common Issues

• Precipitation upon dilution in aqueous buffer:

  • Cause: The compound's low aqueous solubility.

  • Solution: Decrease the final concentration of the compound. Perform serial dilutions. Ensure the final DMSO concentration is sufficient to maintain solubility, but still compatible with your experimental system.

• Compound degradation:

  • Cause: Exposure to acidic conditions leading to the cleavage of the acetonide protecting group.

  • Solution: Use neutral or slightly basic buffers (pH 7-8). Avoid prolonged storage in aqueous solutions; prepare fresh working solutions for each experiment.

Conclusion

The successful dissolution of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a critical first step for its use in research and development. By understanding its physicochemical properties and following the detailed protocols outlined in this guide, researchers can prepare stable and reliable solutions of this important nucleoside analog, thereby ensuring the integrity and reproducibility of their experimental data.

References

• PhytoTech Labs. Preparing Stock Solutions.[Link]

Application Notes and Protocols: 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine as a Versatile Building Block for Chemical Library Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the 5'-Amino-adenosine Scaffold

In the landscape of modern drug discovery, the generation of diverse and well-curated chemical libraries is paramount for the identification of novel therapeutic agents. Nucleoside analogues, in particular, have a rich history as cornerstone therapeutics, especially in antiviral and anticancer treatments.[1] The strategic modification of the adenosine scaffold offers a powerful platform for probing a multitude of biological targets, including kinases, methyltransferases, and G-protein coupled receptors.[2][3]

This guide focuses on a key building block, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine , a molecule designed for efficient library synthesis. The 2',3'-O-isopropylidene protecting group enables regioselective modification at the 5'-position, while the 5'-amino group serves as a versatile handle for the introduction of a wide array of chemical functionalities via amide bond formation.[4][5] This approach allows for the rapid generation of extensive libraries of 5'-N-substituted adenosine analogues, creating a focused chemical space for hit identification and lead optimization.[2][6]

Physicochemical Properties of the Core Scaffold

A thorough understanding of the physicochemical properties of the parent compound, 2',3'-O-Isopropylideneadenosine, is essential for its effective use in synthesis.

Property	Value	Reference(s)
CAS Number	362-75-4	[7]
Molecular Formula	C₁₃H₁₇N₅O₄	[7]
Molecular Weight	307.31 g/mol	[7]
Appearance	White to off-white crystalline powder
Melting Point	221-222 °C	[7]
Optical Activity	[α]20/D -98.5°, c = 1 in dioxane
Solubility	Slightly soluble in Dioxane, DMSO, and Methanol

Synthesis of the Key Building Block: 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

The journey to a diverse chemical library begins with the efficient synthesis of the core building block. The conversion of the commercially available 2',3'-O-Isopropylideneadenosine to its 5'-amino derivative is a well-established, two-step process.[2]

Workflow for Building Block Synthesis

Caption: Parallel synthesis workflow.

Protocol 2: Parallel Synthesis of a 5'-Amido and 5'-Sulfonamido-adenosine Library

Materials and Reagents:

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

• A diverse library of commercially available acyl chlorides and sulfonyl chlorides

• Dichloromethane (DCM), anhydrous

• Triethylamine (NEt₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 96-well reaction block or parallel synthesizer

Procedure: [2]1. Prepare stock solutions of the 5'-amino-adenosine building block in DCM. 2. Dispense the building block solution into the wells of the reaction block. 3. To each well, add a unique acyl chloride or sulfonyl chloride (1.0 equiv.) and triethylamine (1.2 equiv.). 4. Agitate the reaction mixtures at room temperature overnight. 5. Quench the reactions and perform an extractive workup by adding saturated aqueous NaHCO₃ solution to each well and agitating. 6. Separate the organic phases containing the desired products. 7. Evaporate the solvent to yield the library of crude products, which are often of high purity. [2] Note on Amide Coupling Optimization: For carboxylic acids that are not readily available as their acyl chlorides, standard amide coupling reagents can be employed. The combination of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), 1-hydroxy-7-azabenzotriazole (HOAt), and N,N'-diisopropylethylamine (DIPEA) has been shown to provide high conversion rates for a wide variety of carboxylic acids in the context of nucleoside and oligonucleotide modifications. [8][9]

Exemplary Library Data

A library of 42 amides and sulfonamides was synthesized using a similar parallel synthesis protocol, with the majority of compounds obtained in high yield and purity without the need for chromatographic purification. [1]

Compound Type	Number Synthesized	Average Yield (%)	Average Purity (%)
Amides	28	>80	>90

| Sulfonamides | 14 | >80 | >90 |

Deprotection of the 2',3'-O-Isopropylidene Group

The final step in the synthesis of many adenosine analogue libraries is the removal of the isopropylidene protecting group to unmask the 2' and 3'-hydroxyls. This is typically achieved under acidic conditions. [5]

Protocol 3: Acid-Catalyzed Deprotection

Materials and Reagents:

• Isopropylidene-protected adenosine derivative

• Trifluoroacetic acid (TFA)

• Water

• Dichloromethane (DCM)

Procedure: [5]1. Dissolve the protected nucleoside in a mixture of TFA, water, and DCM. The optimal ratio may need to be determined empirically but a common starting point is 9:1:1 (TFA:H₂O:DCM). 2. Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS. 3. Once the reaction is complete, remove the solvent and excess acid under reduced pressure. 4. The crude deprotected product can be purified by standard chromatographic techniques such as silica gel chromatography or preparative HPLC.

Considerations for Mild Deprotection: For sensitive substrates, harsher acidic conditions may lead to degradation. Milder conditions, such as using acetic acid in water or employing acidic resins like Amberlite IR-120 H+, can be explored to achieve deprotection while preserving the integrity of the final compounds. [4]

Characterization of Key Intermediates

Accurate characterization of the starting materials is crucial for the success of library synthesis.

2',3'-O-Isopropylideneadenosine

• ¹H NMR (DMSO-d₆, 400 MHz): δ 8.375 (s, 1H, H-8), 8.190 (s, 1H, H-2), 7.41 (s, 2H, NH₂), 6.151 (d, 1H, H-1'), 5.366 (dd, 1H, H-2'), 5.29 (dd, 1H, H-3'), 4.991 (m, 1H, H-4'), 4.245 (m, 2H, H-5'a, H-5'b), 3.59, 3.55 (t, 1H, 5'-OH), 1.560 (s, 3H, Isopropylidene-CH₃), 1.337 (s, 3H, Isopropylidene-CH₃). [10]* Mass Spectrometry (ESI+): m/z calculated for C₁₃H₁₈N₅O₄ [M+H]⁺: 308.1359; found: 308.1353.

Conclusion

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a highly valuable and versatile building block for the construction of focused chemical libraries. Its straightforward synthesis, coupled with robust and efficient protocols for parallel amide and sulfonamide formation, provides a powerful platform for medicinal chemists and drug discovery scientists. The resulting libraries of 5'-N-substituted adenosine analogues are well-positioned for screening against a wide range of biological targets, facilitating the discovery of next-generation therapeutic agents.

References

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• Cazzamalli, S., et al. (2016). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. ACS Combinatorial Science, 18(8), 443-448. [Link]

• Royal Society of Chemistry. (2019). Electronic Supplementary Information for... RSC. [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. Semantic Scholar. [Link]

• Hoba, S. N., et al. (2025). Supporting Information: Parallel Synthesis of 5'-amino-5'-deoxy-adenosine Derivatives for Focused Chemical Space Exploration and their Application as Methyltransferase Inhibitors. Johannes Gutenberg University Mainz. [Link]

• Cazzamalli, S., et al. (2016). Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries. ResearchGate. [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• ResearchGate. (n.d.). Optimization of the parallel microscale amide coupling reactions performed in a 96-well plate. [Link]

• Iris Biotech. (n.d.). Supporting Information. [Link]

• ACS Omega. (2022). Optimization of Automated Synthesis of Amide-Linked RNA. [Link]

• Royal Society of Chemistry. (n.d.). Polymers from sugars and CS2: synthesis and ring- opening polymerisation of sulfur-containing monomers derived from of ᴅ-xylose- and 2-deoxy-ᴅ- ribose - Supporting Information. [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the preparation of amide 2. [Link]

• Katritch, V., et al. (2010). Structure-Based Discovery of Novel Chemotypes for Adenosine A2A Receptor Antagonists. Journal of Medicinal Chemistry, 53(4), 1797-1805. [Link]

• Jiang, R., et al. (2014). Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. Molecules, 19(5), 6683-6693. [Link]

• PubMed. (2017). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. [Link]

• ResearchGate. (n.d.). Structures of compounds 5–25 tested at human adenosine receptor subtypes. [Link]

• ResearchGate. (2025). Docking's study of 6-substituted adenosine-5'-n-ethyluronamide analogs as selective agonists at a3 adenosine receptor and selection of compounds for to be synthesized later. [Link]

• Glen Research. (n.d.). Deprotection Guide. [Link]

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use of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in studying enzyme kinetics

An In-Depth Guide to the Application of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in Enzyme Kinetics

Authored by a Senior Application Scientist

This document serves as a detailed technical guide for researchers, scientists, and drug development professionals on the strategic use of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in the study of enzyme kinetics. This guide moves beyond simple protocols to explain the underlying principles, enabling users to adapt and troubleshoot their experimental designs effectively.

Foundational Overview: The Strategic Advantage of a Protected Amino-Adenosine Scaffold

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, hereafter referred to as "protected 5'-aminoadenosine," is a modified nucleoside that serves as a powerful and versatile scaffold in modern enzymology and drug discovery.[1][2] Its chemical architecture is specifically designed for strategic manipulation, offering two key features:

• The 2',3'-O-Isopropylidene Protecting Group: This moiety shields the cis-diol of the ribose sugar.[2] This protection is crucial as it prevents these hydroxyl groups from participating in unwanted side reactions, thereby directing chemical modifications specifically to the 5'-position.[2][3]

• The 5'-Amino Group: Replacing the 5'-hydroxyl group with a primary amine introduces a reactive handle. This amine is a versatile nucleophile, readily participating in reactions to form stable amide or sulfonamide bonds.[3][4]

This combination makes the molecule an ideal starting point for constructing large, diverse libraries of adenosine analogs. Because the adenosine core is fundamental to so many biological molecules—including ATP, NAD, FAD, and S-adenosylmethionine (SAM)—these libraries are exceptionally well-suited for screening against enzymes that utilize these cofactors, most notably kinases and methyltransferases.[3]

Application Notes: Rationale and Mechanistic Insights

Primary Application: A Scaffold for Inhibitor Library Synthesis

The principal utility of protected 5'-aminoadenosine is as a core building block for focused chemical space exploration through techniques like parallel synthesis.[3][5][6] By reacting this single precursor with a multitude of commercially available carboxylic acids (or their activated forms, like acyl chlorides) and sulfonyl chlorides, researchers can rapidly generate dozens to hundreds of unique derivatives.[3] This approach is highly efficient for early-stage drug discovery, allowing for the swift exploration of structure-activity relationships (SAR) around the adenosine core to identify potent and selective enzyme inhibitors.[3]

Target Enzyme Class I: S-Adenosylmethionine (SAM)-Dependent Methyltransferases

Methyltransferases are a critical class of enzymes involved in epigenetic regulation and biosynthesis; their dysregulation is linked to diseases such as cancer.[3][5] These enzymes use SAM as a methyl group donor.

• Causality of Inhibition: Derivatives synthesized from protected 5'-aminoadenosine are designed as SAM mimics. The core adenosine structure occupies the same binding pocket as the adenosine portion of SAM. The diverse chemical groups attached to the 5'-amino position can then explore adjacent regions of the active site, creating additional interactions that increase binding affinity and confer selectivity over other methyltransferases or adenosine-binding proteins.[3] These compounds typically act as competitive inhibitors, directly competing with the binding of the natural cofactor, SAM.

Target Enzyme Class II: ATP-Dependent Kinases

Protein kinases, which catalyze the transfer of a phosphate group from ATP to a substrate, are another major target class in drug development, particularly in oncology.[7]

• Causality of Inhibition: The adenosine portion of ATP is the primary recognition element that anchors the cofactor in the kinase active site.[7] As with methyltransferases, derivatives of protected 5'-aminoadenosine can function as ATP-competitive inhibitors. The synthetic modifications at the 5'-position can be tailored to exploit specific features of the ATP-binding pocket of a target kinase, aiming to achieve high potency and selectivity, a significant challenge given the highly conserved nature of this site across the human kinome.[3][7]

Experimental Workflows and Protocols

The following protocols provide a self-validating framework for synthesizing a library of potential inhibitors and characterizing their activity.

Workflow 1: Synthesis and Screening of an Inhibitor Library

This workflow outlines the entire process from library generation to hit identification.

Caption: Workflow for inhibitor discovery using protected 5'-aminoadenosine.

Protocol 1: Parallel Synthesis of a 5'-N-Acyl/Sulfonyl Adenosine Derivative Library

This protocol is adapted from established methods for the rapid generation of an inhibitor library without the need for extensive column chromatography for each compound.[3]

A. Rationale This solution-phase parallel synthesis method leverages the differential solubility of the starting amine and the final product. The basic 5'-amino starting material can be removed by an acidic wash, and excess reagents can be quenched and removed, leaving the desired, more lipophilic product in the organic phase. This minimizes the need for purification, enabling higher throughput.

B. Materials

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (Building Block 3 in some literature[3])

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine or Diisopropylethylamine (DIPEA)

• Library of diverse acyl chlorides and/or sulfonyl chlorides

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Parallel synthesizer or multi-well reaction block

C. Step-by-Step Methodology

• Reaction Setup: In an array of reaction vials within a parallel synthesizer, dissolve 5'-amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (1.0 eq.) in anhydrous DCM.

• Base Addition: Add pyridine (1.5 eq.) to each vial. The base acts as an acid scavenger.

• Reagent Addition: To each individual vial, add a unique acyl chloride or sulfonyl chloride (1.2 eq.). Seal the vials.

• Reaction: Allow the reactions to proceed at room temperature with stirring for 4-16 hours. Monitor completion by thin-layer chromatography (TLC) or LC-MS analysis of a representative reaction.

• Quenching & Workup:

  • Quench the reaction by adding saturated NaHCO₃ solution to each vial.

  • Transfer the contents to a separation funnel (or perform extraction in the wells if using appropriate plates).

  • Separate the organic (DCM) layer.

  • Wash the organic layer sequentially with 1 M HCl (to remove unreacted starting amine and pyridine), water, and finally brine.

• Drying and Concentration: Dry the separated organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude protected product.

• Deprotection (Optional): If the final application requires the free 2',3'-hydroxyls, the isopropylidene group can be removed by treatment with an acid, such as trifluoroacetic acid (TFA) in water.

• Analysis: Confirm the identity and purity of each library member using LC-MS and ¹H NMR. For screening purposes, purities above 90% are often sufficient.[3]

Protocol 2: High-Throughput Screening by Fluorescence Polarization (FP)

This protocol describes a primary screening assay to identify compounds from the synthesized library that bind to the target enzyme.

A. Rationale FP is an excellent method for studying molecular binding events in solution. It measures the change in the tumbling rate of a fluorescently labeled molecule (a "tracer") upon binding to a larger protein. When an unlabeled inhibitor from the library binds to the enzyme, it displaces the fluorescent tracer, causing the tracer to tumble more rapidly. This results in a decrease in the measured polarization value, signaling a binding event. The method is homogeneous (no separation steps) and rapid, making it ideal for HTS.

B. Materials

• Target enzyme (e.g., METTL3/14 methyltransferase complex)

• Fluorescently labeled tracer (a ligand known to bind the target, e.g., fluorescently tagged SAM analog)

• Assay Buffer (e.g., 50 mM Tris pH 7.5, 5 mM MgCl₂, 0.01% Brij-35)[8]

• Synthesized compound library, dissolved in DMSO to create stock plates

• Low-volume, black, flat-bottom assay plates (e.g., 384-well)

• A plate reader capable of measuring fluorescence polarization

C. Step-by-Step Methodology

• Reagent Preparation: Prepare solutions of the target enzyme and the fluorescent tracer in assay buffer at 2x their final desired concentration.

• Assay Plate Preparation:

  • Using an acoustic dispenser or multichannel pipette, add a small volume (e.g., 50 nL) of each compound from the library stock plate into the wells of the assay plate.

  • Add an equivalent volume of DMSO to "no inhibitor" control wells.

  • Add assay buffer to "no enzyme" (minimum polarization) control wells.

• Enzyme Addition: Add the 2x enzyme solution to all wells except the "no enzyme" controls. Mix and incubate for 15-30 minutes to allow for compound binding.

• Tracer Addition: Add the 2x fluorescent tracer solution to all wells. This initiates the competition reaction.

• Incubation: Incubate the plate at room temperature for a period determined by the binding kinetics of the tracer (e.g., 60 minutes), protected from light.

• Measurement: Read the fluorescence polarization on a compatible plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound relative to the "no inhibitor" (0% inhibition) and "no enzyme" (100% inhibition) controls.

  • Compounds showing inhibition above a certain threshold (e.g., >50% or >3 standard deviations from the mean) are considered "hits."

Protocol 3: Determining Inhibitor Potency (IC₅₀) and Mechanism (Ki)

This protocol is for characterizing a "hit" compound identified from the primary screen.

A. Rationale The IC₅₀ value represents the concentration of an inhibitor required to reduce enzyme activity by 50% under specific assay conditions. To understand the true affinity and mechanism of the inhibitor, it is essential to determine the inhibition constant (Ki) and the mode of inhibition (e.g., competitive, non-competitive, uncompetitive). This is achieved by measuring enzyme reaction rates at various concentrations of both the natural substrate and the inhibitor.

B. Materials

• Purified, active target enzyme

• Natural substrate for the enzyme (e.g., SAM for a methyltransferase; ATP and a peptide for a kinase)

• Hit inhibitor compound

• A system to detect product formation or substrate consumption in real-time (e.g., spectrophotometer, fluorometer, or a coupled-enzyme assay system[9][10])

• Assay buffer and plates

C. Step-by-Step Methodology

Part I: IC₅₀ Determination

• Prepare a serial dilution of the hit inhibitor (e.g., 10-point, 3-fold dilution series) in assay buffer containing DMSO.

• Set up enzyme reactions with a fixed concentration of the enzyme and its natural substrate(s) (typically at or near the Km value).

• Add the serially diluted inhibitor to the reactions.

• Initiate the reaction and measure the initial velocity (V₀) for each inhibitor concentration.

• Plot the reaction velocity as a function of the logarithm of the inhibitor concentration. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Part II: Mechanism of Inhibition Study

• Experimental Design: Set up a matrix of reactions where the concentration of the natural substrate is varied along one axis (e.g., 0.5x, 1x, 2x, 5x, 10x Km) and the concentration of the inhibitor is varied along the other axis (e.g., 0, 0.5x, 1x, 2x Ki, where Ki is estimated from the IC₅₀).

• Measurement: Measure the initial reaction velocity (V₀) for every combination of substrate and inhibitor concentration.

• Data Analysis & Visualization:

  • Plot the data using a double reciprocal plot (Lineweaver-Burk plot): 1/V₀ versus 1/[Substrate].

  • Each inhibitor concentration will yield a separate line. The pattern in which these lines intersect reveals the mechanism of inhibition.

Caption: Lineweaver-Burk plots illustrating different mechanisms of enzyme inhibition.

• Competitive: Lines intersect on the y-axis (Vmax is unchanged, apparent Km increases).

• Non-competitive: Lines intersect on the x-axis (Km is unchanged, apparent Vmax decreases).

• Uncompetitive: Lines are parallel (both apparent Km and Vmax decrease).

• Ki Calculation: The Ki can be calculated by replotting the slopes or y-intercepts of the Lineweaver-Burk plot against the inhibitor concentration.

Quantitative Data Presentation

Effective data management is key to interpreting SAR and prioritizing compounds.

Table 1: Example Screening and Potency Data for a Synthesized Library Against METTL3

Compound ID	5'-Modification (R-Group)	% Inhibition @ 10 µM	IC₅₀ (µM)
Parent	-H	< 5%	> 100
LIB-001	-C(O)-Phenyl	65%	8.2
LIB-002	-C(O)-Cyclohexyl	35%	25.1
LIB-003	-S(O)₂-Naphthyl	92%	0.45

| LIB-004 | -S(O)₂-Thiophene | 81% | 1.3 |

Table 2: Kinetic Parameters for Inhibitor LIB-003 Against METTL3

Parameter	Value	Description
Kₘ (SAM)	5.5 ± 0.6 µM	Michaelis constant for the natural substrate.
IC₅₀	0.45 µM	Concentration for 50% inhibition at Kₘ [SAM].
Kᵢ	0.21 ± 0.03 µM	Inhibition constant.

| Mechanism | Competitive | Inhibitor competes with SAM for the active site. |

References

• Heiss, P., Pliatsika, D., et al. (2024). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Heiss, P., Pliatsika, D., et al. (2024). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. National Institutes of Health (NIH). Available at: [Link]

• Magritek. (n.d.). Parallel Synthesis of 5'-Amino-5'-deoxy-adenosine Derivatives for Focused Chemical Space Exploration and their Application as Methyltransferase Inhibitors. Magritek. Available at: [Link]

• Singh, V., et al. (2019). Transition State Analogue Inhibitors of 5′-Deoxyadenosine/5′-Methylthioadenosine Nucleosidase from Mycobacterium tuberculosis. ACS Infectious Diseases. Available at: [Link]

• Gibbons, G. S., et al. (2015). Novel carboxaldehyde mediated synthetic pathway for 5'-amino adenosine analogues. Nucleosides, Nucleotides & Nucleic Acids. Available at: [Link]

• Vederas, J. C., et al. (2017). Synthesis and evaluation of analogs of 5'-(((Z)-4-amino-2-butenyl)methylamino)-5'-deoxyadenosine (MDL 73811, or AbeAdo) - An inhibitor of S-adenosylmethionine decarboxylase with antitrypanosomal activity. Bioorganic & Medicinal Chemistry. Available at: [Link]

• MDPI. (2020). Discovery, Design, Synthesis, and Application of Nucleoside/Nucleotides. MDPI. Available at: [Link]

• Stanchev, S., et al. (1994). 5'-{[(Z)-4-Amino-2-butenyl]methylamino}-5'-deoxyadenosine: a potent enzyme-activated irreversible inhibitor of S-adenosyl-L-methionine decarboxylase from Escherichia coli. Journal of the American Chemical Society. Available at: [Link]

• MDPI. (2023). Advances in the Enzymatic Synthesis of Nucleoside-5′-Triphosphates and Their Analogs. MDPI. Available at: [Link]

• Li, Y., et al. (2021). Advance of structural modification of nucleosides scaffold. European Journal of Medicinal Chemistry. Available at: [Link]

• Contreras, J. M., et al. (2014). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. Molecules. Available at: [Link]

• BellBrook Labs. (n.d.). Adenosine Kinase Assay | ADK Activity Assay Application. BellBrook Labs. Available at: [Link]

• Ehtisham, Y., et al. (2022). Nucleotide and nucleoside-based drugs: past, present, and future. Future Virology. Available at: [Link]

• Palella, T. D., et al. (1985). Regulation of adenosine kinase by adenosine analogs. Biochemical Pharmacology. Available at: [Link]

• Ullman, B., et al. (1982). Kinetic considerations for the regulation of adenosine and deoxyadenosine metabolism in mouse and human tissues based on a thymocyte model. The Journal of Biological Chemistry. Available at: [Link]

• Cell Biolabs, Inc. (n.d.). Adenosine Assay Kit. Cell Biolabs, Inc.. Available at: [Link]

• Kochetkov, S. N., et al. (1977). Studies on the mechanism of action of histone kinase dependent on adenosine 3':5'-monophosphate. European Journal of Biochemistry. Available at: [Link]

• Gherbi, K., et al. (2018). Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action. Molecules. Available at: [Link]

• M-CSA. (n.d.). Adenosine deaminase. Mechanism and Catalytic Site Atlas. Available at: [Link]

• Zablocki, J. A., et al. (2005). Adenosine Kinase Inhibitors. 6. Synthesis, Water Solubility, and Antinociceptive Activity of 5-Phenyl-7-(5-deoxy-β-d-ribofuranosyl)pyrrolo[2,3-d]pyrimidines Substituted at C4 with Glycinamides and Related Compounds. Journal of Medicinal Chemistry. Available at: [Link]

• Renosto, F., et al. (1991). Kinetic mechanism of adenosine 5'-phosphosulphate kinase from rat chondrosarcoma. The Biochemical Journal. Available at: [Link]

• Semantic Scholar. (n.d.). enzyme kinetics and mechanism : investigating substrate protonation by adenosine deaminase. Semantic Scholar. Available at: [Link]

• Khan Academy. (n.d.). An introduction to enzyme kinetics. Khan Academy. Available at: [Link]

• Yaseen, M. M., et al. (2015). Study The Chemical Kinetics Properties for Adenosine Deaminase Enzyme (Aminohydrolase EC 3.5.4.4) ADA In Breast Cancer Patients. ResearchGate. Available at: [Link]

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incorporating 5'-amino modified oligonucleotides in solid support synthesis

Application Notes and Protocols

Abstract

The introduction of a primary amino group at the 5'-terminus of synthetic oligonucleotides is a cornerstone of modern nucleic acid chemistry, enabling a vast array of applications from diagnostics to therapeutics. This functional handle serves as a versatile anchor for the covalent attachment of various molecules, including fluorescent dyes, quenchers, proteins, and affinity ligands, or for immobilization onto solid surfaces. This guide provides a comprehensive overview of the chemical strategies and detailed protocols for incorporating 5'-amino modifiers during automated solid-phase synthesis. We will explore the critical choice of phosphoramidite chemistry, the selection of appropriate protecting groups for the amino function, and the subsequent deprotection, purification, and quality control steps. The protocols and insights provided herein are designed to equip researchers with the expertise to successfully synthesize high-quality 5'-amino modified oligonucleotides for their specific research and development needs.

The Foundational Chemistry: Phosphoramidite Synthesis of 5'-Amino Oligonucleotides

The automated solid-phase synthesis of oligonucleotides proceeds in a 3' to 5' direction, making the 5'-terminus the final position to be modified.[1][2] This is conveniently achieved by performing the last coupling step in the synthesis cycle not with a standard nucleoside phosphoramidite, but with a specialized 5'-amino-modifier phosphoramidite.

These reagents consist of three key components:

• A phosphoramidite group , which reacts with the free 5'-hydroxyl of the growing oligonucleotide chain.[2][3]

• A linker or spacer arm (e.g., C6 alkyl chain), which positions the amino group at a desired distance from the oligonucleotide backbone to minimize steric hindrance in subsequent applications.[1]

• A protected primary amine , which is unreactive during synthesis and is deprotected in a later step to yield the functional group.

The choice of the protecting group on the amine is the most critical decision in the entire workflow, as it dictates the deprotection and purification strategy.

Caption: General workflow for synthesizing 5'-amino modified oligonucleotides.

Protocol 3.1: Automated Solid-Phase Synthesis

This protocol outlines the standard phosphoramidite cycle performed on an automated DNA synthesizer. The final coupling step is modified to introduce the 5'-amino group.

Reagents & Equipment:

• DNA Synthesizer

• Appropriate CPG (Controlled Pore Glass) solid support for the 3'-most nucleotide. [3]* Standard DNA/RNA phosphoramidites and synthesis reagents (Activator, Acetonitrile, Capping Reagents, Oxidizer, Deblocking Agent).

• Selected 5'-Amino-Modifier Phosphoramidite (dissolved in anhydrous acetonitrile as per manufacturer's recommendation).

Methodology:

• Initiation: The synthesis begins with the 3'-terminal nucleoside pre-attached to the CPG solid support. The 5'-DMT (Dimethoxytrityl) group is removed (detritylation) to expose a free 5'-hydroxyl group. [2]2. Elongation Cycles (Repeated for each standard nucleotide):

  • a. Coupling: The next nucleoside phosphoramidite is activated (e.g., with tetrazole) and reacts with the free 5'-hydroxyl group of the support-bound chain. [2][3] * b. Capping: Any unreacted 5'-hydroxyl groups are acetylated to prevent them from participating in subsequent cycles, which would result in deletion mutations. [2] * c. Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable phosphate triester.

  • d. Detritylation: The 5'-DMT group of the newly added nucleotide is removed to prepare for the next cycle.

• Final Modification Cycle (5'-Amino Incorporation):

  • After the final standard nucleotide has been added and detritylated, the 5'-Amino-Modifier Phosphoramidite is delivered to the column for the coupling reaction.

  • The capping and oxidation steps are performed as usual.

  • Crucial Step: At the end of the synthesis, the final protecting group on the 5'-amino modifier (e.g., MMT) is typically left on if "trityl-on" purification is planned. The synthesizer program should be set to "Trityl-On" mode. For TFA-protected modifiers, this is irrelevant.

Post-Synthesis: Cleavage, Deprotection, and Purification Protocols

This is where the workflow diverges based on the protecting group strategy.

Protocol 4.1: Workflow for TFA-Protected Amino-Modifiers

This is the most straightforward workflow. The TFA group is removed simultaneously with all other protecting groups.

Methodology:

• Cleavage & Deprotection: Transfer the solid support to a screw-cap vial. Add concentrated ammonium hydroxide and incubate at room temperature or as specified for your nucleobase protecting groups (typically 1-2 hours at RT or 55°C for standard groups). [4]This step cleaves the oligo from the support and removes the cyanoethyl phosphate protecting groups and the base protecting groups. [4]The TFA group on the 5'-amine is also removed during this step. [5][6]2. Purification/Desalting: After incubation, transfer the supernatant containing the crude oligonucleotide to a new tube. Evaporate the ammonia. The resulting product can be desalted using methods like ethanol precipitation or a desalting column to remove small molecule impurities. For higher purity, HPLC is recommended.

Protocol 4.2: Workflow for MMT-Protected Amino-Modifiers

This workflow leverages the MMT group for efficient purification before its final removal.

Methodology:

• Cleavage & Deprotection (Trityl-On): Perform the cleavage and deprotection as described in Protocol 4.1. The MMT group is stable to ammonium hydroxide and will remain on the 5'-terminus.

• Reverse-Phase Cartridge Purification (Trityl-On):

  • Condition a reverse-phase cartridge according to the manufacturer's protocol.

  • Load the crude, MMT-on oligonucleotide solution onto the cartridge.

  • Wash the cartridge with a low-organic-phase buffer (e.g., 2% acetonitrile) to elute the short, "trityl-off" failure sequences, which do not bind strongly.

  • Elute the desired full-length, MMT-on oligonucleotide with a higher concentration of organic solvent (e.g., 30-50% acetonitrile).

• MMT-Group Removal (Deprotection of the Amine):

  • Standard Method (Aqueous Acid): Evaporate the acetonitrile from the purified oligo solution. Add 80% aqueous acetic acid to a final concentration of 20%. [5][6]Incubate for 60 minutes at room temperature. [6]Immediately desalt the oligonucleotide to remove the cleaved MMT cation and acetic acid. Caution: Incomplete removal of the MMT cation can lead to re-attachment. [5]This method also carries a risk of depurination. [6] * Novel Method (Acid-Free): After cartridge purification and evaporation of the organic solvent, add non-buffered water to the oligonucleotide. Heat the solution at 60°C for one hour. [6][7]This method has been shown to achieve full deprotection without the use of corrosive acids or the risk of depurination. [6][8]4. Final Desalting: Desalt the final oligonucleotide product to remove salts and any remaining impurities.

Protocol 4.3: Workflow for PDA-Protected Amino-Modifiers

This workflow requires a specific deprotection cocktail to efficiently remove the PDA group.

Methodology:

• Cleavage & Deprotection: Transfer the solid support to a vial. Add a 1:1 mixture of concentrated aqueous ammonia and 40% aqueous methylamine (AMA). Incubate as required (e.g., 10-15 minutes at 65°C). Note: Using ammonium hydroxide alone will result in incomplete deprotection of the PDA group, yielding only ~80% of the active amine. [9][10]2. Purification: Evaporate the deprotection solution. Purify the resulting 5'-amino oligonucleotide by your preferred method (desalting, HPLC, etc.).

Quality Control

Verifying the identity and purity of the final 5'-amino modified oligonucleotide is essential.

• Mass Spectrometry (MALDI-TOF or ESI-MS): Confirms the correct molecular weight of the final product, verifying the successful incorporation of the amino modifier.

• HPLC (Reverse-Phase or Anion-Exchange): Assesses the purity of the final product, separating the full-length oligonucleotide from any shorter failure sequences or incompletely deprotected species.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Final Product	- Inefficient coupling of the amino-modifier phosphoramidite.- Loss of product during purification.	- Ensure the amino-modifier phosphoramidite is fresh and anhydrous.- Optimize coupling time for the modifier.- Optimize purification elution conditions.
Incomplete MMT Deprotection	- Inefficient acidic deprotection.- Re-attachment of the MMT cation during cartridge purification or workup. [9][5]	- Do not attempt to remove the MMT group on the cartridge. [9]- After acid treatment, immediately desalt the oligo.- Consider the acid-free deprotection method (heat and water) for more robust removal. [6][7]
No Product Detected After On-Column Conjugation (Fmoc)	- Incomplete Fmoc deprotection.- Inactive conjugation reagent (e.g., hydrolyzed NHS-ester).	- Use a fresh solution of 20% piperidine in anhydrous DMF for Fmoc removal.<[5]br>- Use fresh, high-quality conjugation reagents.
Product Shows Mass of Un-deprotected PDA-Amine	- Use of ammonium hydroxide instead of AMA for deprotection.	- Re-treat the oligonucleotide with a fresh 1:1 solution of aqueous ammonia and methylamine (AMA). [9][10]

References

• Bio-Synthesis, Inc. (2010). 5'-Amino Modified Oligonucleotides. [Link]

• Glen Research. (2012). Technical Brief: Which 5'-Amino-Modifier? Glen Report 24.29. [Link]

• Biotage. (2022). Solid Phase Oligonucleotide Synthesis. [Link]

• Lackey, J. G., et al. (2010). Versatile 5'-Functionalization of Oligonucleotides on Solid Support: Amines, Azides, Thiols, and Thioethers via Phosphorus Chemistry. Organic Letters, 12(12), 2844-2847. [Link]

• ATDBio Ltd. Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. [Link]

• ChemRxiv. (2023). An Acid Free Deprotection of 5'Amino-Modified Oligonucleotides. [Link]

• Request PDF. An Acid-Free Deprotection of 5′-Amino-Modified Oligonucleotides. [Link]

• ACS Publications. (2023). An Acid-Free Deprotection of 5′-Amino-Modified Oligonucleotides. Organic Letters. [Link]

• Glen Research. Amino-Modifier Phosphoramidites and Supports. [Link]

• SciELO. (2000). Design and applications of modified oligonucleotides. Journal of the Brazilian Chemical Society, 11(6). [Link]

• National Institutes of Health. (2020). Antisense Oligonucleotides: An Emerging Area in Drug Discovery and Development. PMC. [Link]

• Chemie Brunschwig. Guidebook for the Synthesis of Oligonucleotides. [Link]

• National Institutes of Health. (2021). Modified Oligonucleotides: New Structures, New Properties, and New Spheres of Application. PMC. [Link]

• National Institutes of Health. (2022). Development of Phosphoramidite Reagents for the Synthesis of Base-Labile Oligonucleotides Modified with a Linear Aminoalkyl and Amino-PEG Linker at the 3′-End. Molecules, 27(23), 8567. [Link]

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Application Notes and Protocols for the Parallel Synthesis of Adenosine Derivatives in Drug Discovery

Abstract

The parallel synthesis of focused compound libraries is a cornerstone of modern drug discovery, enabling the rapid exploration of chemical space and the efficient generation of structure-activity relationships (SAR).[1][2] Adenosine, a purine nucleoside, and its derivatives are crucial signaling molecules that modulate a wide array of physiological processes through their interaction with four G protein-coupled receptor subtypes (A1, A2A, A2B, and A3).[3] This makes the adenosine receptor family a highly attractive target for therapeutic intervention in a range of pathologies, including cardiovascular diseases, inflammation, neurodegenerative disorders, and cancer.[3] These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the parallel synthesis of adenosine derivatives. We will delve into both solution-phase and solid-phase methodologies, offering detailed, step-by-step protocols and explaining the rationale behind key experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Rationale for Parallel Synthesis of Adenosine Derivatives

The primary objective of parallel synthesis in this context is to accelerate the discovery of potent and selective adenosine receptor ligands.[1][2] By systematically modifying the adenosine scaffold at key positions, we can generate a library of diverse analogs for high-throughput screening.[1][2] The core adenosine structure presents several opportunities for chemical modification, primarily at the N⁶, C2, and C8 positions of the purine ring, as well as the 5'-position of the ribose sugar. Each of these positions plays a critical role in receptor recognition and selectivity. For instance, substitutions at the N⁶-position are well-known to influence affinity and selectivity for the A1 and A3 receptors, while modifications at the C2 position can impact A2A receptor binding.

Parallel synthesis techniques, whether in solution or on a solid support, offer significant advantages over traditional one-at-a-time synthesis by reducing the time and resources required to build a compound library.[1][4] This allows for a more rapid and efficient design-make-test-analyze (DMTA) cycle, a critical component of modern drug discovery.[1]

Strategic Approaches to Parallel Synthesis

The choice between solution-phase and solid-phase parallel synthesis depends on several factors, including the desired library size, the complexity of the target molecules, and the purification strategy.

Solution-Phase Parallel Synthesis (SPPS)

Solution-phase parallel synthesis is often preferred for smaller, focused libraries where the reaction products can be easily purified.[5] This approach offers the advantage of homogeneous reaction conditions and straightforward scale-up.[5] However, purification can be a bottleneck, often requiring liquid-liquid extraction or chromatography for each individual compound.[1]

Solid-Phase Organic Synthesis (SPOS)

Solid-phase synthesis is highly amenable to automation and the generation of large combinatorial libraries.[6][7] In SPOS, the adenosine scaffold is attached to a solid support (e.g., polystyrene resin), allowing for the use of excess reagents to drive reactions to completion.[6] Purification is simplified as excess reagents and by-products are washed away after each step.[6] The final products are then cleaved from the resin.[6][8]

Experimental Workflows and Protocols

This section provides detailed protocols for the parallel synthesis of adenosine derivatives, focusing on common and impactful modifications.

General Workflow for Parallel Synthesis

The following diagram illustrates a generalized workflow for the parallel synthesis of an adenosine derivative library, from initial reaction setup to final analysis.

Caption: A2A adenosine receptor signaling pathway and the mechanism of antagonism. [9]

Conclusion

The parallel synthesis of adenosine derivatives is a powerful strategy for the discovery of novel drug candidates. By leveraging the principles of combinatorial chemistry and high-throughput screening, researchers can efficiently explore the chemical space around the adenosine scaffold and identify potent and selective modulators of adenosine receptors. The protocols and workflows presented in these application notes provide a solid foundation for the successful design, synthesis, and evaluation of adenosine derivative libraries.

References

• Synthesis and evaluation of adenosine derivatives as A1, A2A, A2B and A3 adenosine receptor ligands containing boron clusters as phenyl isosteres and selective A3 agonists. (n.d.). National Institutes of Health.
• Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. (n.d.). National Institutes of Health.

• Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. (2012). Journal of Medicinal Chemistry. Retrieved from [Link]

• Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. (n.d.). PubMed Central.

• Parallel synthesis tools for small molecule drug discovery and medicinal chemistry. (2021). YouTube. Retrieved from [Link]

• Solution-Phase Parallel Synthesis of Acyclic Nucleoside Libraries of Purine, Pyrimidine, and Triazole Acetamides. (2014). ACS Combinatorial Science. Retrieved from [Link]

• A Non-imaging High Throughput Approach to Chemical Library Screening at the Unmodified Adenosine-A3 Receptor in Living Cells. (n.d.). PubMed Central.
• A Fragment-Based Approach to Probing Adenosine Recognition Sites by Using Dynamic Combinatorial Chemistry. (n.d.). PubMed Central.

• Solid phase synthesis of C2,N 6 -disubstituted adenosine analogues. (2002). RSC Publishing. Retrieved from [Link]

• Solid phase synthesis of C2, N6-disubstituted adenosine analogs. (2006). ResearchGate. Retrieved from [Link]

• Discovery of a High Affinity Adenosine A1/A3 Receptor Antagonist with a Novel 7-Amino-pyrazolo[3,4-d]pyridazine Scaffold. (2022). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• High Throughput Analysis for Adenosine Injection USP. (n.d.). Waters. Retrieved from [Link]

• Parallel synthesis of 5'-amino-5'-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. (2023). PubMed. Retrieved from [Link]

• Systematic Design of Adenosine Analogs as Inhibitors of a Clostridioides difficile-Specific DNA Adenine Methyltransferase Required for Normal Sporulation and Persistence. (n.d.). Journal of Medicinal Chemistry. Retrieved from [Link]

• Solid-Phase Parallel Synthesis of Drug-Like Artificial 2H-Benzopyran Libraries. (n.d.). PMC. Retrieved from [Link]

• A Non-imaging High Throughput Approach to Chemical Library Screening at the Unmodified Adenosine-A3 Receptor in Living Cells. (2014). ResearchGate. Retrieved from [Link]

• Purification and characterization of adenosine nucleosidase from barley leaves. (n.d.). PubMed. Retrieved from [Link]

• Structure-Based Discovery of A2A Adenosine Receptor Ligands. (2010). ACS Publications. Retrieved from [Link]

• Solid-Phase Synthesis of 5′-O-[N-(Acyl)sulfamoyl]adenosine Derivatives. (2006). ResearchGate. Retrieved from [Link]

• HPLC Methods for analysis of Adenosine. (n.d.). HELIX Chromatography. Retrieved from [Link]

• Parallel Solid-Phase Synthesis of Nucleoside Phosphoramidate Libraries. (n.d.). PubMed. Retrieved from [Link]

• Design and Synthesis of l-1′-Homologated Adenosine Derivatives as Potential Anti-inflammatory Agents. (n.d.). PMC. Retrieved from [Link]

• Unit 7 Part 2 Applying Combinatorial Chemistry. (2023). YouTube. Retrieved from [Link]

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• 1. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

improving yield of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine synthesis

An Application Scientist's Guide to Improving Yield in 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine Synthesis

Introduction: The Importance of a Key Synthetic Building Block

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a critical intermediate in medicinal chemistry and drug discovery. Its primary amine at the 5'-position serves as a versatile chemical handle for constructing libraries of adenosine analogs, which are instrumental in developing inhibitors for enzymes like methyltransferases and kinases.[1][2] However, its multi-step synthesis presents several challenges that can lead to significant yield loss. This guide provides a technical troubleshooting framework designed for researchers to diagnose and resolve common issues encountered during this synthesis, thereby improving overall efficiency and yield.

Overview of Synthetic Strategies

The transformation of the readily available 2',3'-O-isopropylideneadenosine into its 5'-amino derivative is typically achieved through a few well-established pathways. The choice of route often depends on reagent availability, scale, and tolerance for specific reaction conditions (e.g., handling of azides).

Caption: Primary synthetic routes to the target 5'-amino adenosine derivative.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses specific experimental hurdles in a question-and-answer format, focusing on the most common tosylation-azidation-reduction pathway.

Part 1: The 5'-Hydroxyl Activation (Tosylation)

Question: My tosylation of 2',3'-O-isopropylideneadenosine is inefficient. TLC analysis shows significant unreacted starting material and multiple side products. What's going wrong?

Answer: The conversion of the 5'-hydroxyl into a tosylate is a critical activation step. The goal is to transform the poor leaving group (-OH) into an excellent one (-OTs) to facilitate subsequent nucleophilic substitution.[3][4] Failure here guarantees problems downstream.

Causality & Troubleshooting Steps:

• Moisture Contamination (The Primary Culprit):

  • Why it matters: Tosyl chloride (TsCl) reacts rapidly with water to form inactive p-toluenesulfonic acid. Your starting material, 2',3'-O-isopropylideneadenosine, must also be scrupulously dry.

  • Solution: Co-evaporate your starting material with anhydrous toluene or pyridine before the reaction. Use freshly opened or properly stored TsCl. Ensure all glassware is oven-dried, and the reaction is run under an inert atmosphere (N₂ or Argon).

• Suboptimal Base and Temperature Control:

  • Why it matters: The reaction generates HCl, which must be neutralized by a base (typically pyridine, which also serves as the solvent). If the temperature is too high, side reactions can occur.

  • Solution: Use anhydrous pyridine. Perform the addition of TsCl dropwise at 0 °C to control the initial exothermic reaction, then allow it to stir at room temperature. Monitor the reaction progress by TLC until the starting material is consumed.

• Formation of an Unexpected Byproduct (5'-Chloro Derivative):

  • Why it matters: In some cases, the chloride ion (from HCl generated in situ or from the tosyl chloride reagent itself) can displace the newly formed tosylate, leading to the 5'-chloro-5'-deoxyadenosine derivative.[5] This is especially true for activated systems like benzyl alcohols and can occur with nucleoside systems.

  • Solution: Strict temperature control (keeping the reaction cool) and ensuring an efficient base is present can minimize this. If this becomes a persistent issue, consider using methanesulfonyl chloride (MsCl), which can sometimes be less prone to this side reaction.

Part 2: The SN2 Displacement (Azidation)

Question: When reacting my 5'-O-tosyl intermediate with sodium azide, I get incomplete conversion and purification is difficult. How can I drive this reaction to completion?

Answer: This is a classic SN2 reaction where the azide anion (N₃⁻) displaces the tosylate leaving group. The efficiency of this step hinges on solvent choice, temperature, and reagent stoichiometry.

Causality & Troubleshooting Steps:

• Incorrect Solvent Choice:

  • Why it matters: Sodium azide has poor solubility in many organic solvents. A polar aprotic solvent is required to dissolve the nucleophile and promote the SN2 mechanism.

  • Solution: Use anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). These solvents effectively solvate the sodium cation, leaving a "naked," highly nucleophilic azide anion.[6]

• Insufficient Temperature:

  • Why it matters: While the tosylate is a good leaving group, displacing it still requires sufficient activation energy. Room temperature is often too low for this reaction to proceed efficiently.

  • Solution: Heat the reaction mixture. Temperatures between 80-90 °C in DMF are commonly reported to give good results within a reasonable timeframe (e.g., 24 hours).[7] Always monitor by TLC.

• Reagent Stoichiometry and Purity:

  • Why it matters: To ensure the equilibrium favors the product, a molar excess of the nucleophile is necessary. The purity of the starting tosylate is also paramount.

  • Solution: Use at least 3-5 equivalents of sodium azide (NaN₃). Confirm the complete consumption of the starting alcohol in the previous tosylation step before proceeding.

• Alternative One-Pot Strategy (Appel Reaction):

  • For persistent issues: Consider a one-pot conversion of the 5'-hydroxyl directly to the 5'-azide. This method uses triphenylphosphine (PPh₃), a carbon tetrahalide (like CBr₄), and sodium azide in DMF. It avoids the isolation of the tosylate intermediate and can be highly efficient.[7][8]

Part 3: The Final Reduction (Azide to Amine)

Question: I'm struggling to reduce the 5'-azido group to the primary amine. My yields are low, and I see multiple products or no reaction at all. What is the most reliable reduction method?

Answer: The reduction of the azide is the final and often most delicate step. Several methods exist, each with its own advantages and potential pitfalls. Stubborn or sterically hindered azides can be surprisingly unreactive.[9]

Method	Reagents & Conditions	Pros	Cons
Staudinger Reaction	PPh₃, then H₂O (in THF or similar solvent)	Mild, highly chemoselective (doesn't reduce other functional groups).	Triphenylphosphine oxide byproduct can be difficult to remove. Reaction can be slow.[7][10]
Catalytic Hydrogenation	H₂ (balloon or Parr shaker), 10% Pd/C, in MeOH or EtOH	Clean reaction; byproduct is N₂ gas.	Catalyst can be poisoned. May reduce other functional groups (e.g., nitro groups, alkenes). Can fail with sterically hindered azides.[9]
Metal-Mediated Reduction	Zn dust, NH₄Cl, in MeOH/H₂O	Effective for stubborn azides, inexpensive, and often fast.	Requires aqueous workup; not as "clean" as hydrogenation.[9]
Borohydride Reduction	NaBH₄ with catalytic CoCl₂ or NiCl₂, in MeOH	Very powerful; often works when other methods fail.	Reagents can be toxic; requires careful handling.[9]

Troubleshooting Recommendations:

• For Staudinger Reaction: Use a slight excess of PPh₃ (1.1-1.5 eq). After the iminophosphorane has formed (monitor by TLC or ³¹P NMR if possible), ensure sufficient water is added for the hydrolysis step. To simplify purification, consider using polymer-bound triphenylphosphine, which allows the phosphine oxide byproduct to be removed by simple filtration.[10]

• For Catalytic Hydrogenation: Ensure your solvent is degassed and the system is properly flushed with N₂ or Argon before introducing hydrogen. If the reaction stalls, the catalyst may need to be filtered and fresh catalyst added.

• If Standard Methods Fail: For particularly unreactive azides, the Zn/NH₄Cl or NaBH₄/CoCl₂ methods are excellent alternatives to try.[9]

Part 4: Product Purification

Question: How can I effectively purify the final product, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, which tends to streak on silica gel columns?

Answer: The basicity of the primary amine causes it to interact strongly with the acidic silica gel, leading to poor separation (streaking). This can be overcome with proper technique.

Purification Strategies:

• Modified Column Chromatography:

  • Technique: Prepare your silica gel slurry and eluent with a small amount of a volatile base, such as 0.5-1% triethylamine (TEA) or ammonium hydroxide.[1]

  • Eluent System: A common gradient is dichloromethane (DCM) to 10:1 DCM:Methanol + 0.5% TEA.

  • Why it works: The added base neutralizes the acidic sites on the silica, allowing the amine product to elute as a sharp band.

• Exploiting Solubility (Acid-Base Extraction):

  • Technique: The amine product is soluble in aqueous bicarbonate solution. This allows for an extractive workup to separate it from non-basic organic byproducts (like triphenylphosphine oxide from a Staudinger reduction).[1]

  • Workflow: Dissolve the crude reaction mixture in an organic solvent (e.g., ethyl acetate). Extract with a 5% NaHCO₃ solution. The aqueous layer, now containing the protonated amine product, can be washed with an organic solvent to remove impurities. Finally, basify the aqueous layer and extract the purified amine back into an organic solvent.

Alternative Pathway: The Mitsunobu-Hydrazinolysis Route

For labs wishing to avoid the use of azides, this two-step sequence is an excellent alternative.

Caption: Workflow for the Mitsunobu-Hydrazinolysis synthesis route.

Key Considerations:

• Mitsunobu Reaction: This reaction is known for being sensitive to conditions. Ensure all reagents are anhydrous. The order of addition can be critical; typically, the nucleoside, phthalimide, and PPh₃ are mixed before the slow, cooled addition of the azodicarboxylate (DIAD or DEAD).

• Hydrazinolysis: The cleavage of the phthalimide protecting group with hydrazine is generally efficient but requires careful workup to remove the phthalhydrazide byproduct.

Reference Protocol: Tosylation-Azidation-Reduction Pathway

This protocol is a consolidated example based on established literature procedures.[1]

Step 1: 5'-O-Tosyl-2',3'-O-isopropylideneadenosine

• Dissolve 2',3'-O-isopropylideneadenosine (1.0 eq) in anhydrous pyridine under an argon atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add p-toluenesulfonyl chloride (1.5 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for 12-16 hours.

• Monitor completion by TLC (e.g., 10% MeOH in DCM).

• Quench the reaction by slowly adding ice-water.

• Extract the product with dichloromethane (DCM). Wash the organic layer sequentially with cold 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the tosylate, which can be used in the next step without further purification if it is of sufficient purity.

Step 2: 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine

• Dissolve the crude 5'-O-tosyl intermediate (1.0 eq) in anhydrous DMF.

• Add sodium azide (NaN₃, 5.0 eq).

• Heat the mixture to 90 °C and stir for 24 hours under argon.

• Monitor completion by TLC.

• Cool the reaction to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate. Wash the combined organic layers extensively with water and then brine to remove DMF.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify by flash column chromatography if necessary.

Step 3: 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (Staudinger Reduction)

• Dissolve the 5'-azido intermediate (1.0 eq) in THF.

• Add triphenylphosphine (1.2 eq) and stir at room temperature for 4-6 hours (formation of the iminophosphorane).

• Add water (10 eq) and continue stirring for another 12-16 hours to hydrolyze the intermediate.

• Monitor completion by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by flash column chromatography using a gradient of 0-10% methanol in DCM containing 0.5% triethylamine.

• Combine fractions containing the product and concentrate to yield a colorless solid. Confirm identity using ¹H NMR, ¹³C NMR, and mass spectrometry.[1]

References

• Hoba, S. N., et al. (2022). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Hoba, S. N., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. Semantic Scholar. Available at: [Link]

• Bacchi, A., et al. (2017). Synthesis and evaluation of analogs of 5'-(((Z)-4-amino-2-butenyl)methylamino)-5'-deoxyadenosine (MDL 73811, or AbeAdo) - An inhibitor of S-adenosylmethionine decarboxylase with antitrypanosomal activity. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Hoba, S. N., et al. (2022). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Echalier, A. (n.d.). Design and Synthesis of Protein Arginine Methyltransferase Inhibitors. Nottingham ePrints. Available at: [Link]

• Magritek. (n.d.). 706. Parallel Synthesis of 5'-Amino-5'-deoxy-adenosine Derivatives for Focused Chemical Space Exploration and their Application as Methyltransferase Inhibitors. Available at: [Link]

• Lee, J., et al. (2024). Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. ACS Medicinal Chemistry Letters. Available at: [Link]

• Reyes-Melo, F. D., et al. (2020). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. Molecules. Available at: [Link]

• Luyt, L. G., et al. (2014). A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. Molecules. Available at: [Link]

• Medical News. (2024). What are Adenosine deaminase replacements and how do they work? Available at: [Link]

• Wu, Y., et al. (2019). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Reddit. (2025). Need advice on reducing stubborn azides. r/OrganicChemistry. Available at: [Link]

• Luyt, L. G., et al. (2014). A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. Molecules. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Material (ESI) for Chemical Communications. Available at: [Link]

• Semantic Scholar. (n.d.). A Facile Procedure for the Reduction of Azido Nucleosides to Amines Using Polymer Bound Triphenylphosphine. Available at: [Link]

• Lee, S., et al. (2019). Development of a Simple Assay Method for Adenosine Deaminase via Enzymatic Formation of an Inosine-Tb3+ Complex. Sensors. Available at: [Link]

• Ashenhurst, J. (2015). All About Tosylates and Mesylates. Master Organic Chemistry. Available at: [Link]

• Chemistry Steps. (n.d.). Mesylates and Tosylates with Practice Problems. Available at: [Link]

• Amare, G. G., et al. (2022). Facile synthesis of photoactivatable adenosine analogs. RSC Advances. Available at: [Link]

• ResearchGate. (2016). How to convert tosylate into amine? Available at: [Link]

• PubChem. (n.d.). 5'-Amino-5'-deoxyadenosine. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of 1,2:5,6-di-O-isopropylidene-3-azido-3-deoxy-d-glucofuranose. Available at: [Link]

• Li, Z., et al. (2012). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules. Available at: [Link]

• Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

Sources

• 1. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of analogs of 5'-(((Z)-4-amino-2-butenyl)methylamino)-5'-deoxyadenosine (MDL 73811, or AbeAdo) - An inhibitor of S-adenosylmethionine decarboxylase with antitrypanosomal activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 5. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. reddit.com [reddit.com]
• 10. A Facile Procedure for the Reduction of Azido Nucleosides to Amines Using Polymer Bound Triphenylphosphine | Semantic Scholar [semanticscholar.org]

Technical Support Center: Purification of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Welcome to the technical support resource for the purification of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting advice for obtaining this crucial nucleoside analog in high purity.

Understanding the Purification Challenge

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a valuable intermediate in the synthesis of various bioactive molecules, including methyltransferase inhibitors.[1] The purification of this compound is often complicated by the presence of unreacted starting materials, reaction byproducts, and reagents. The sensitive nature of the acetonide protecting group and the polar amino group requires a carefully optimized purification strategy to achieve high purity (>99%) while maximizing yield.[2]

This guide provides a systematic approach to the purification of this compound, focusing on the most common synthetic routes, such as the Mitsunobu reaction, and the subsequent purification challenges.

Recommended Purification Workflow

The following workflow outlines the recommended steps for the purification of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine from a typical reaction mixture.

Caption: Purification workflow for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Detailed Experimental Protocol: Flash Column Chromatography

Flash column chromatography is the most common and effective method for purifying 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine on a laboratory scale.[2]

Materials:

• Silica gel (230-400 mesh)

• Dichloromethane (DCM), HPLC grade

• Methanol (MeOH), HPLC grade

• Triethylamine (TEA)

• Crude reaction mixture

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in the initial elution solvent (e.g., 100% DCM).

• Column Packing: Carefully pack a glass column with the silica gel slurry, ensuring no air bubbles are trapped.

• Sample Loading: Dissolve the crude product in a minimal amount of DCM. If the product is not fully soluble, it can be adsorbed onto a small amount of silica gel, dried, and then loaded onto the column as a solid.[3]

• Elution: Begin elution with a non-polar solvent and gradually increase the polarity. A common gradient is from 100% DCM to a mixture of DCM and MeOH. The addition of a small amount of triethylamine (0.1-1%) to the mobile phase is often crucial to prevent the basic amino group from interacting strongly with the acidic silica gel, which can lead to tailing and poor separation.[1][3]

• Fraction Collection: Collect fractions and monitor the elution of the product by thin-layer chromatography (TLC).

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Parameter	Recommended Conditions	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for normal-phase chromatography of polar organic molecules.
Mobile Phase	Dichloromethane (DCM) / Methanol (MeOH) gradient with 0.5% Triethylamine (TEA)	DCM and MeOH provide a good polarity range for elution. TEA deactivates acidic sites on the silica gel, improving peak shape.[1][3]
Gradient	Start with 100% DCM, gradually increase to 10-20% MeOH in DCM	Allows for the separation of non-polar impurities first, followed by the elution of the more polar product.
Detection	TLC with UV visualization (254 nm) and/or staining (e.g., ninhydrin for the primary amine)	The purine ring of adenosine absorbs UV light. Ninhydrin stain specifically detects the primary amino group.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the purification of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Q1: My product is streaking badly on the TLC plate and the column, leading to poor separation.

A1: This is a classic sign of strong interaction between the basic amino group of your product and the acidic silanol groups on the silica gel.

• Solution: Add a small amount of a volatile base, such as triethylamine (TEA) or ammonia, to your elution solvent (typically 0.1-1%).[1][3] This will neutralize the acidic sites on the silica and significantly improve the chromatography.

Q2: I have an impurity that co-elutes with my product.

A2: Co-elution can be caused by impurities with similar polarity to your desired product.

• Troubleshooting Steps:

  • Identify the Impurity (if possible): Common impurities in a Mitsunobu reaction to produce the 5'-amino compound from 2',3'-O-isopropylideneadenosine include unreacted starting material and the phthalimide precursor if that route is used.[1]

  • Optimize the Solvent System: Experiment with different solvent systems. Sometimes, switching from a DCM/MeOH system to an ethyl acetate/hexane or chloroform/methanol system can alter the selectivity and improve separation.

  • Try a Different Stationary Phase: If optimizing the mobile phase is unsuccessful, consider using a different stationary phase, such as alumina (basic or neutral) or a bonded-phase silica (e.g., amino-propylated silica).[4]

  • Consider Recrystallization: If the co-eluting impurity is present in a small amount, recrystallization after column chromatography can be an effective final purification step.[5][6]

Q3: My yield is very low after purification.

A3: Low yield can result from several factors, from an incomplete reaction to product loss during purification.

• Potential Causes and Solutions:

  • Incomplete Reaction: Before purification, ensure the reaction has gone to completion using TLC or LC-MS analysis.

  • Product Adsorption on Silica: If you did not use a base like TEA in your mobile phase, a significant amount of your product might be irreversibly adsorbed onto the silica gel.

  • Product Degradation: The acetonide protecting group can be sensitive to acidic conditions.[2] Ensure your crude mixture is neutralized before loading onto the column and that the silica gel is not overly acidic. You can pre-treat the silica gel by washing it with a solvent containing triethylamine.[3]

  • Improper Fraction Collection: Monitor your fractions carefully with TLC to avoid discarding fractions containing your product.

Q4: How can I be sure my final product is pure?

A4: Purity should be assessed by multiple analytical techniques.

• Recommended Analyses:

  • ¹H and ¹³C NMR: To confirm the structure and identify any residual solvents or impurities. The proton NMR spectrum should show characteristic peaks for the adenosine, isopropylidene, and 5'-protons.[1]

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product with high accuracy. A purity of >99% is often required for subsequent applications.[2]

Advanced Purification Technique: Recrystallization

For achieving very high purity or removing minor, closely eluting impurities, recrystallization can be an excellent secondary purification step.[5][6][7]

General Procedure:

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.[8] For protected nucleosides, solvents like methanol, ethanol, or mixtures with less polar solvents like ethyl acetate or dichloromethane can be effective.

• Dissolution: Dissolve the compound in the minimum amount of hot solvent.

• Cooling: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration and wash them with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum.

References

• Selective solvent extraction for the purification of protected nucleosides.
• Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors.
• Troubleshooting Purific
• PCR Troubleshooting Guide. Thermo Fisher Scientific.
• Structure-Guided Semisynthesis of Blasticidin S–Amicetin Chimeras as Selective Ribosome Inhibitors. Journal of the American Chemical Society.
• Purification: Tips for Flash Column Chromatography. University of Rochester Department of Chemistry.
• Troubleshooting Guide for End Modific
• A bioactive molecule made by unusual salvage of radical SAM enzyme byproduct 5-deoxyadenosine blurs the boundary of primary and secondary metabolism.
• Successful Flash Chrom
• S1 Table of Content Page Purification and characterization of compounds 2, 3, 4, 5 and 6 S2-S3 Synthesis and characterization of. The Royal Society of Chemistry.
• TLC Separation of Nucleosides.
• Troubleshooting the Synthesis of Modified Oligonucleotides. TriLink BioTechnologies.
• Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands.
• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. Sigma-Aldrich.
• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
• Protein purific
• Recrystalliz
• Recrystalliz
• Chemical/Laboratory Techniques: Recrystalliz

Sources

• 1. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US6414137B1 - Selective solvent extraction for the purification of protected nucleosides - Google Patents [patents.google.com]
• 3. Purification [chem.rochester.edu]
• 4. selekt.biotage.com [selekt.biotage.com]
• 5. mt.com [mt.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Stability and Storage of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine Solutions

Introduction

Welcome to the technical support guide for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (CAS 21950-36-7). This modified nucleoside is a crucial intermediate in the synthesis of various adenosine derivatives, including potent enzyme inhibitors and receptor ligands.[1][2] Its structural integrity is paramount for the success of subsequent experimental steps. The presence of the acid-labile 2',3'-O-isopropylidene protecting group necessitates careful handling and storage to prevent premature deprotection and ensure experimental reproducibility.

This guide provides field-proven insights, detailed protocols, and troubleshooting advice designed for researchers, scientists, and drug development professionals. Our goal is to equip you with the necessary knowledge to maintain the stability and efficacy of this compound throughout your research endeavors.

Section 1: Compound Properties at a Glance

For quick reference, the key properties of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine are summarized below.

Property	Value	Source(s)
Synonym(s)	9-((3aR,4R,6R,6aR)-6-(aminomethyl)-2,2-dimethyltetrahydrofuro[3,4-d][3][4]dioxol-4-yl)-9H-purin-6-amine	[5]
CAS Number	21950-36-7	[5][6]
Molecular Formula	C₁₃H₁₈N₆O₃	[5]
Molecular Weight	306.32 g/mol	[7]
Physical Form	Solid	[5]
Purity	Typically ≥97%	[5]
Recommended Storage (Solid)	Ambient (short-term), -20°C (long-term)	[5]

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling, storage, and stability of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine solutions.

Q1: How should I store the compound in its solid, powdered form?

A: For long-term storage (months to years), it is recommended to store the solid compound at -20°C in a tightly sealed container to minimize exposure to moisture and air.[8][9] For short-term storage (days to weeks), ambient temperature is acceptable according to some suppliers, provided the container is well-sealed.[5]

Q2: What is the best solvent for preparing a high-concentration stock solution?

A: Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are the recommended solvents. Adenosine and its analogues exhibit good solubility in these organic solvents.[3][9][10] More importantly, these aprotic solvents prevent the hydrolysis of the acid-sensitive 2',3'-O-isopropylidene group, preserving the compound's integrity. Always use anhydrous grade solvents to prevent moisture-induced degradation.

Q3: How stable are stock solutions in DMSO or DMF?

A: When prepared with anhydrous solvents and stored properly, stock solutions of adenosine analogues in DMSO or DMF are generally stable for several months at -20°C. To ensure maximum stability, we recommend the following:

• Use anhydrous grade DMSO or DMF.

• Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C in a desiccated environment.

Q4: Can I prepare and store aqueous solutions of this compound?

A: It is strongly discouraged to store this compound in aqueous solutions for any significant length of time (i.e., for more than one day).[3][9][10] The primary reason is the high risk of hydrolysis of the 2',3'-O-isopropylidene (acetonide) protecting group. This group is an acetal, which is notoriously unstable under acidic conditions and can also hydrolyze slowly in neutral or basic aqueous media over time. This degradation will yield 5'-Amino-5'-deoxyadenosine, which may not be suitable for your intended experiment.

Q5: What are the primary degradation pathways I should be aware of?

A: The most significant degradation pathway is the acid-catalyzed hydrolysis of the 2',3'-O-isopropylidene group, as illustrated in the diagram below. This reaction cleaves the protecting group to yield the corresponding diol (5'-Amino-5'-deoxyadenosine) and acetone. Even seemingly neutral aqueous buffers can have localized pH drops or contain Lewis acids that can catalyze this reaction over time.

Caption: Primary degradation pathway of the compound.

Section 3: Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Inconsistent or unexpected experimental results.	1. Degradation of the compound due to improper storage of solutions. 2. Premature deprotection of the isopropylidene group in an acidic experimental buffer.	1. Prepare a fresh stock solution from solid material. 2. Prepare aqueous working solutions immediately before use. 3. Verify the pH of your experimental buffer. If possible, perform the reaction at a neutral or slightly basic pH.
Precipitate observed in stock solution after thawing.	1. The compound's solubility limit was exceeded. 2. The solution absorbed atmospheric moisture, reducing solubility. 3. Incomplete dissolution during initial preparation.	1. Gently warm the solution to 37°C and sonicate briefly to redissolve the compound. 2. Ensure you are using anhydrous solvents and tightly sealed vials. 3. Consider preparing a slightly more dilute stock solution.
LC-MS analysis shows two peaks instead of one.	1. Partial hydrolysis of the isopropylidene group has occurred.	1. The second peak likely corresponds to the deprotected diol form. 2. Discard the solution and prepare a fresh stock, paying close attention to using anhydrous solvents and proper storage.

Section 4: Protocols & Workflows

Adherence to validated protocols is essential for experimental success. The following workflows and protocols are designed to maximize the stability and integrity of your compound.

Workflow for Solution Preparation and Storage

Caption: Recommended workflow for solution preparation.

Protocol 4.1: Preparation of a High-Concentration Stock Solution in DMSO

Objective: To prepare a stable, high-concentration stock solution for long-term storage.

Materials:

• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, single-use microcentrifuge tubes or cryovials

Procedure:

• Allow the solid compound to equilibrate to room temperature before opening the vial to prevent condensation of moisture.

• Weigh the desired amount of the solid compound in a sterile tube.

• Add the appropriate volume of anhydrous DMSO to achieve the target concentration (e.g., for a 10 mM stock, add 3.265 mg of compound per 1 mL of DMSO).

• Vortex thoroughly until the solid is completely dissolved. Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

• Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquot the stock solution into single-use, tightly sealed vials.

• Label the vials clearly and store them at -20°C in a desiccated container.

Protocol 4.2: Preparation of a Working Aqueous Solution

Objective: To prepare a dilute aqueous solution for immediate use in biological or chemical experiments.

Materials:

• DMSO stock solution (from Protocol 4.1)

• Appropriate aqueous buffer (e.g., PBS, pH 7.4), pre-warmed to room temperature

Procedure:

• Thaw a single aliquot of the DMSO stock solution at room temperature.

• Calculate the volume of stock solution needed to achieve the final desired concentration in your experiment.

• Add the calculated volume of the stock solution to the aqueous buffer. Crucially, add the DMSO stock to the buffer, not the other way around, while vortexing gently to prevent precipitation of the compound.

• Ensure the final concentration of DMSO in the aqueous solution is low (typically <0.5%) to avoid solvent effects in biological assays.[3]

• Use this freshly prepared working solution immediately. Do not store it.[9][10]

References

• NeM-A, A., et al. (2022). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry, 13(9), 1116-1124. [Link]

• ResearchGate. (n.d.). Equilibrium solubility, dissolution thermodynamics and preferential solvation of adenosine in aqueous solutions of N,N -dimethylformamide, N -methyl-2-pyrrolidone, dimethylsulfoxide and propylene glycol. Retrieved January 17, 2026, from [Link]

• Pfizer Medical - US. (n.d.). adenosine Injection, USP How Supplied/Storage and Handling. Retrieved January 17, 2026, from [Link]

• Liu, T., et al. (2018). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & Medicinal Chemistry Letters, 28(1), 15-19. [Link]

Sources

• 1. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine | 21950-36-7 [sigmaaldrich.com]
• 6. Adenosine, 5'-aMino-5'-deoxy-2',3'-O-(1-Methylethylidene)- | 21950-36-7 [chemicalbook.com]
• 7. Buy 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-Adenosine [smolecule.com]
• 8. medkoo.com [medkoo.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Welcome to the technical support guide for the synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. Here, we provide in-depth, field-proven insights in a troubleshooting-focused, question-and-answer format to ensure the success of your experiments.

Introduction: The Synthetic Challenge

The synthesis of 5'-amino-5'-deoxyadenosine derivatives is a cornerstone for creating chemical libraries for drug discovery, particularly for targeting enzymes like methyltransferases. The journey from the starting material, adenosine, to the final product involves a sequence of protection, activation, substitution, and deprotection/reduction steps. While the pathway is well-established, each step presents unique challenges that can lead to low yields, difficult purifications, and unexpected side products. This guide is structured to address these specific issues head-on, providing both explanations for why they occur and actionable solutions.

Troubleshooting Guide: Common Side Reactions & Solutions

This section is organized by the major stages of the synthesis. Each question addresses a specific, commonly encountered problem.

Stage 1: Protection of 2',3'-Hydroxyl Groups

The first step involves the selective protection of the cis-diols on the ribose ring using 2,2-dimethoxypropane or anhydrous acetone with an acid catalyst to form the isopropylidene acetal.[1]

Q1: My protection reaction is sluggish or incomplete, with significant starting material remaining even after extended reaction times. What's going wrong?

A1: This is a frequent issue often rooted in moisture or insufficient catalysis.

• Causality: The formation of the isopropylidene acetal is an equilibrium reaction that requires the removal of water to be driven to completion. Any moisture in the adenosine, acetone solvent, or glassware will inhibit the reaction. Furthermore, the acid catalyst (commonly p-toluenesulfonic acid, TsOH) is crucial; an inadequate amount will result in a slow conversion rate.[1]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry your adenosine starting material in a vacuum oven before use. Use anhydrous acetone and flame-dry all glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Verify Catalyst Activity: Use a fresh, reliable source of p-toluenesulfonic acid monohydrate. Ensure you are using the correct catalytic amount (typically 0.1-0.2 equivalents).[1]

  • Reaction Monitoring: Track the reaction's progress by Thin-Layer Chromatography (TLC). A clear solution forming from the initial suspension is a good visual indicator of progress.[1] The reaction should typically be complete within a few hours at room temperature.[1]

Q2: I'm observing multiple product spots on my TLC plate after the protection step. What are these byproducts?

A2: The formation of multiple spots suggests either incomplete reaction or over-reaction. Besides the desired 2',3'-O-isopropylideneadenosine, you may be forming 5'-O-substituted or di-isopropylidene species, though the latter is less common under standard conditions.

• Causality: While the 2',3'-cis-diol is the most reactive site for acetal formation, prolonged reaction times or harsh conditions could lead to side reactions at the 5'-hydroxyl group.

• Troubleshooting Steps:

  • Optimize Reaction Time: Monitor the reaction closely with TLC. Once the starting material is consumed and the main product spot is dominant, quench the reaction promptly by neutralizing the acid catalyst with a base like sodium bicarbonate.[1]

  • Purification: These byproducts can typically be separated from the desired product using silica gel column chromatography.[1]

Stage 2: Activation of the 5'-Hydroxyl Group (e.g., Tosylation)

To facilitate nucleophilic substitution, the primary 5'-hydroxyl group must be converted into a good leaving group, commonly a tosylate.

Q1: My tosylation reaction is giving a low yield, and I've isolated a significant amount of an unexpected chlorinated byproduct, 5'-chloro-5'-deoxy-2',3'-O-isopropylideneadenosine. Why did this happen?

A1: This is a classic side reaction where the tosylating agent's counter-ion acts as a nucleophile.

• Causality: The reaction of an alcohol with tosyl chloride (TsCl) in the presence of a base (like pyridine) first forms the tosylate ester. However, the chloride ion (Cl⁻) released from TsCl can then act as a nucleophile and displace the newly formed tosylate group in an in-situ SN2 reaction. This is particularly prevalent for activated alcohols like benzylic or allylic alcohols but can also occur with primary alcohols under certain conditions.[2]

• Troubleshooting Steps:

  • Control Temperature: Perform the reaction at a low temperature (e.g., 0 °C to -10 °C) to minimize the rate of the secondary substitution reaction.

  • Choice of Base/Solvent: Pyridine is often used as both the base and solvent, which helps to scavenge the HCl byproduct. Using a non-nucleophilic base like triethylamine in a non-chlorinated solvent can also be beneficial.

  • Immediate Use: If possible, use the crude tosylate intermediate in the next step immediately after workup to minimize decomposition or side reactions upon storage.

Causality of the 5'-chloro side product formation.

Stage 3: Nucleophilic Substitution to Introduce Nitrogen

This step typically involves reacting the 5'-tosylated intermediate with sodium azide (NaN₃) to form the 5'-azido derivative, a key precursor to the final amine.

Q1: The conversion of my 5'-tosylate to the 5'-azide is incomplete. How can I drive this reaction to completion?

A1: Incomplete conversion in this SN2 reaction usually points to issues with reactivity, solvent, or temperature.

• Causality: The displacement of the tosylate group by the azide anion requires sufficient thermal energy to overcome the activation barrier. The solvent also plays a critical role; a polar aprotic solvent like DMF or DMSO is needed to solvate the cation (Na⁺) and leave the azide anion "naked" and highly nucleophilic.[3]

• Troubleshooting Steps:

  • Solvent Choice: Ensure you are using anhydrous DMF. The presence of water can solvate the azide anion, reducing its nucleophilicity.

  • Temperature: This reaction often requires heating. A temperature range of 80-90 °C is commonly employed to ensure a reasonable reaction rate.[3]

  • Reagent Stoichiometry: Use a significant molar excess of sodium azide (e.g., 3-5 equivalents) to push the equilibrium towards the product.

  • Reaction Time: Allow the reaction to proceed for an adequate amount of time, monitoring by TLC until the tosylate starting material is no longer visible. This can take several hours to overnight.[3]

Stage 4: Reduction of the 5'-Azide to the 5'-Amine

The final step is the reduction of the 5'-azido group to the primary 5'-amine. Common methods include catalytic hydrogenation (H₂ with Pd/C) or the Staudinger reaction (using triphenylphosphine).

Q1: After my Staudinger reduction using triphenylphosphine (PPh₃), I am having extreme difficulty removing the triphenylphosphine oxide (TPPO) byproduct during purification. What is the best way to handle this?

A1: The removal of TPPO is a notoriously common problem in syntheses employing the Staudinger reaction or other PPh₃-mediated reactions like the Mitsunobu or Appel reactions.[3]

• Causality: Triphenylphosphine oxide (TPPO) is often a crystalline solid with solubility properties similar to many organic products, making its removal by standard chromatography challenging.

• Troubleshooting & Purification Strategies:

  • Column Chromatography Optimization: While difficult, careful selection of the solvent system for silica gel chromatography can achieve separation. A gradient elution starting with a non-polar solvent and gradually increasing polarity is often effective. Sometimes, specific solvent mixtures (e.g., DCM/MeOH with a small amount of triethylamine) can improve separation.[4]

  • Alternative Reduction: To avoid the TPPO issue altogether, consider using catalytic hydrogenation. This method involves stirring the 5'-azido compound under a hydrogen atmosphere (a balloon is often sufficient) with a palladium on carbon (Pd/C) catalyst. The workup is a simple filtration to remove the catalyst, yielding a much cleaner crude product.

  • Precipitation/Extraction: In some cases, TPPO can be precipitated out of a non-polar solvent like hexane or a mixture of ether and hexane. After concentrating the reaction mixture, dissolving it in a minimal amount of a solvent like DCM and then adding a large volume of a non-polar solvent can cause the TPPO to crash out.

Frequently Asked Questions (FAQs)

Q: What is the best general method for monitoring the progress of these reactions? A: Thin-Layer Chromatography (TLC) is the most convenient and widely used method for routine monitoring. For more quantitative analysis, especially during method development, High-Performance Liquid Chromatography (HPLC) can provide more precise information on conversion and purity.[5]

Q: Are there viable alternatives to the tosylation-azidation-reduction pathway? A: Yes. A common alternative is to use a Mitsunobu reaction . In this approach, the 2',3'-O-isopropylideneadenosine is treated with a nitrogen nucleophile (like phthalimide), triphenylphosphine (PPh₃), and a dialkyl azodicarboxylate (e.g., DEAD or DIAD). This accomplishes the conversion of the 5'-OH to a protected amine in a single step. The final product is then obtained by deprotecting the phthalimide group, typically with hydrazine.[4] Another method is the Appel reaction to form a 5'-halo intermediate, followed by displacement with an azide.[3]

Q: My final 5'-amino product seems unstable. What are the recommended storage conditions? A: Primary amines can be susceptible to oxidation and degradation over time. For long-term storage, it is best to keep the compound as a solid, under an inert atmosphere (argon or nitrogen), at a low temperature (-20 °C is recommended), and protected from light.

Experimental Protocols

Protocol: Three-Step Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

This protocol outlines the common pathway involving tosylation, azidation, and catalytic hydrogenation.

Overall synthetic workflow.

Step 1: Synthesis of 2',3'-O-Isopropylideneadenosine[1]

• Suspend adenosine (1.0 eq) in anhydrous acetone.

• Add 2,2-dimethoxypropane (1.2 eq) to the suspension.

• Cool the mixture to 0 °C in an ice bath.

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.2 eq).

• Allow the mixture to stir at room temperature, monitoring by TLC until the starting material is consumed (typically 2-12 hours).

• Quench the reaction by adding solid sodium bicarbonate and stir for 30 minutes.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization.

Step 2: Synthesis of 5'-O-Tosyl-2',3'-O-isopropylideneadenosine

• Dissolve 2',3'-O-isopropylideneadenosine (1.0 eq) in anhydrous pyridine and cool to 0 °C.

• Slowly add p-toluenesulfonyl chloride (1.5 eq) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C for 4-6 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into ice water and stir.

• Extract the aqueous mixture with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with cold, dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude tosylate, which is often used directly in the next step.

Step 3: Synthesis of 5'-Azido-5'-deoxy-2',3'-O-isopropylideneadenosine[3]

• Dissolve the crude 5'-O-tosyl intermediate (1.0 eq) in anhydrous DMF.

• Add sodium azide (NaN₃, 3.0-5.0 eq).

• Heat the reaction mixture to 80-90 °C and stir overnight under a nitrogen atmosphere.

• After cooling to room temperature, quench the reaction by adding water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

Step 4: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-isopropylideneadenosine

• Dissolve the 5'-azido intermediate (1.0 eq) in methanol.

• Carefully add palladium on carbon (10% Pd/C, ~10% by weight) to the solution.

• Stir the suspension vigorously under a hydrogen atmosphere (e.g., a balloon filled with H₂) at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain the final product. Further purification by column chromatography may be performed if necessary.[4]

References

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• Zhang, H., et al. (2020). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & Medicinal Chemistry Letters. [Link]

• Hore, N., Vankayala, S., et al. (2018). A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. Molecules. [Link]

• Lewandowska, E., et al. (1995). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide. Journal of Organic Chemistry. [Link]

• Ashenhurst, J. (2015). Tosylates And Mesylates. Master Organic Chemistry. [Link]

• Robins, M. J., et al. (1971). Nucleoside peptides. I. Synthesis of 5'-deoxy-5'amino-5'-N-aminoacyl peptide derivatives of guanosine, adenosine, and 2'-deoxyadenosine and their effect of cell-free protein synthesis. Journal of the American Chemical Society. [Link]

• van Vlijmen, H., et al. (2012). Optimization of Adenosine 5′-Carboxamide Derivatives as Adenosine Receptor Agonists Using Structure-Based Ligand Design and Fragment Screening. Journal of Medicinal Chemistry. [Link]

• Royal Society of Chemistry. (2009). EXPERIMENTAL SUPPORTING INFORMATION. The Royal Society of Chemistry. [Link]

• Gao, M., et al. (2013). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Molecules. [Link]

• Kim, H. J., et al. (2023). Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. ACS Medicinal Chemistry Letters. [Link]

• Kennedy, C., et al. (1995). Structure Activity Relationships for Derivatives of Adenosine-5′-Triphosphate as Agonists at P2 Purinoceptors: Heterogeneity Within P2X and P2Y Subtypes. British Journal of Pharmacology. [Link]

• Li, Y., et al. (2014). Direct 2,3-O-Isopropylidenation of α-d-Mannopyranosides and the Preparation of 3,6-Branched Mannose Trisaccharides. Molecules. [Link]

• NIST. Adenosine, 2'-deoxy-. NIST Chemistry WebBook. [Link]

• Hoba, S. N., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. Semantic Scholar. [Link]

• Royal Society of Chemistry. S1 Table of Content. The Royal Society of Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Binding Affinity with 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Welcome to the technical support guide for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. This document provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering low binding affinity or weak activity in their assays. This guide is structured as a series of frequently asked questions (FAQs) and detailed protocols to help you systematically diagnose and resolve common experimental issues.

Part 1: Foundational Troubleshooting - Is Your Compound the Culprit?

Before optimizing complex assay parameters, it is crucial to validate the integrity and preparation of the compound itself. Issues at this stage are the most common source of poor results.

FAQ 1: I'm observing unexpectedly low or no binding affinity. How can I confirm the quality and correct preparation of my 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine?

This is the most critical first step. An improperly handled or prepared compound will never yield reliable data.

Answer:

Several factors related to the compound's physicochemical properties can lead to apparent low affinity. Systematically verify the following:

• Solubility: This is a primary suspect. Adenosine analogs can have limited aqueous solubility.[1] While data for this specific molecule is sparse, related compounds often require an organic solvent for initial dissolution.[1][2]

  • Causality: If the compound is not fully dissolved in your stock solution or precipitates upon dilution into aqueous assay buffer, its effective concentration will be far lower than calculated, leading to a rightward shift in dose-response curves and an artificially low apparent affinity.

  • Action: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO or DMF.[1] Ensure complete dissolution, using gentle warming (to 37°C) or sonication if necessary. When diluting into your aqueous assay buffer, do so serially and vortex gently after each step to minimize precipitation. Observe the final solution for any cloudiness or particulates.

• Chemical Integrity & Purity: The compound's structure contains an isopropylidene group, which is an acetal protecting group.

  • Causality: Acetal groups are susceptible to hydrolysis under acidic conditions.[3] If the compound has been stored or used in a low-pH buffer, it may have degraded, yielding the unprotected nucleoside, which will have a different binding profile. Always check the purity provided by the supplier (typically ≥95-97%).[1][4]

  • Action:

    • Always start with a fresh vial of the compound from a reputable supplier to rule out degradation from previous handling.

    • Review the Certificate of Analysis (CoA) for the specific lot you are using.

    • Avoid storing stock solutions or conducting assays in buffers with a pH below ~6.5.

    • If degradation is suspected, consider analytical validation via LC-MS to confirm the mass of your compound.

• Storage and Handling:

  • Causality: Repeated freeze-thaw cycles can degrade sensitive compounds or cause precipitation from solution.[5]

  • Action: Upon initial solubilization, create small, single-use aliquots of your stock solution and store them at -20°C or -80°C in desiccated conditions.[6] When an aliquot is needed, thaw it completely and mix thoroughly before use.[5]

Table 1: Summary of Physicochemical Properties

Property	Value / Information	Source(s)
Molecular Formula	C₁₃H₁₈N₆O₃	[3]
Molecular Weight	~306.32 g/mol	[3]
CAS Number	21950-36-7	[4][7]
Purity	Typically ≥97%	[4]
Physical Form	Solid	[4]
Solubility	Sparingly soluble in aqueous buffers; Soluble in DMSO and DMF.	[1]
Storage	Store solid at ambient or as recommended; Store stock solutions at -20°C.	[4][6]

Part 2: Assay-Specific Troubleshooting

Once you have validated your compound, the next step is to scrutinize the assay conditions.

FAQ 2: My compound is prepared correctly, but the affinity remains low. How do I optimize my assay buffer and general conditions?

Answer:

Binding interactions are exquisitely sensitive to the surrounding chemical environment. A suboptimal buffer can prevent or weaken the interaction between your compound and its target protein.

• Buffer pH and Ionic Strength:

  • Causality: The ionization state of both the compound's 5'-amino group and critical amino acid residues in the target's binding pocket is pH-dependent. An incorrect pH can disrupt essential hydrogen bonds or electrostatic interactions. Similarly, ionic strength (salt concentration) can affect non-specific electrostatic interactions.

  • Action: Perform a matrix-based optimization. Test a range of pH values (e.g., 6.5, 7.0, 7.5, 8.0) and NaCl concentrations (e.g., 50, 100, 150, 200 mM). A thermal shift assay (TSA) is an excellent, rapid method for identifying conditions that stabilize the protein-ligand complex without requiring a functional readout.

• Required Cofactors or Additives:

  • Causality: Many enzymes, particularly targets like kinases and methyltransferases, require metal ions (e.g., Mg²⁺) or cofactors for proper folding and activity. The absence of these can leave the protein in a conformation non-conducive to binding. Conversely, some additives can interfere.

  • Action: Review the literature for your specific target protein to confirm all necessary cofactors. Be cautious of common assay components that can interfere, such as EDTA (>0.5 mM), sodium azide (inhibits peroxidases), or high concentrations of detergents (>1% Tween-20).[5]

• Target Protein Integrity and Concentration:

  • Causality: The protein target may be aggregated, misfolded, or inactive. If the active fraction of the protein is low, the measured affinity will be inaccurate. Furthermore, the assay must be run under conditions where the concentration of the limiting binding partner (usually the protein) is well below the expected dissociation constant (Kd) to avoid ligand depletion artifacts.

  • Action:

    • Validate protein quality using SDS-PAGE and, if possible, a functional assay with a known control compound.

    • Ensure your protein concentration in the assay is appropriate for the expected affinity range. For a Kd of 10 µM, a protein concentration of >1 µM would be problematic.

Diagram 1: Systematic Troubleshooting Workflow

A logical flow for diagnosing low binding affinity.

Part 3: Advanced Mechanistic Troubleshooting

FAQ 3: I've ruled out compound and basic assay issues. Could the "low affinity" be a misinterpretation of a more complex biological mechanism?

Answer:

Yes. This is a crucial consideration for adenosine analogs. The observed weak response may not be simple low affinity, but rather a reflection of the compound's specific mechanism of action.

• Partial Agonism / Antagonism:

  • Causality: Many adenosine analogs do not act as simple on/off inhibitors. They can be partial agonists, which bind to the receptor but elicit only a partial response compared to the endogenous ligand (like adenosine or ATP). When tested in the presence of a full agonist, a partial agonist will act as a competitive antagonist, reducing the maximal response of the full agonist.[8] For instance, adenosine itself can act as a low-efficacy partial agonist at cardiac ryanodine receptors, effectively antagonizing ATP.[8] Your compound may be binding with high affinity but have very low efficacy, making it appear "weak" in a functional assay.

  • Action: Design a competition experiment. First, generate a full dose-response curve for a known, potent agonist or the natural ligand for your target. Then, repeat this dose-response curve in the presence of a single, fixed concentration of your compound (e.g., at its estimated IC₅₀ or Kᵢ). If your compound is a competitive antagonist or partial agonist, you will see a rightward shift in the agonist's EC₅₀ and potentially a reduction in the maximum signal.

• Competitive Binding vs. Natural Ligand:

  • Causality: This compound is often used to target S-adenosylmethionine (SAM)-dependent methyltransferases.[9] Its adenosine core mimics a portion of the SAM cofactor.[3] The affinity of your compound will be highly dependent on the concentration of the competing natural ligand (SAM) in your assay. High concentrations of SAM will make your compound appear less potent.

  • Action: If applicable, measure the binding affinity or inhibitory potential of your compound at multiple concentrations of the natural ligand. This allows for the calculation of a true Kᵢ value that is independent of the substrate concentration.

Diagram 2: Competitive Binding at a Methyltransferase Active Site

Conceptual model of the compound competing with the natural cofactor SAM.

Part 4: Key Experimental Protocols

Protocol 1: Standard Operating Procedure for Solubilization and Stock Preparation

This protocol ensures a consistent and reliable source of the compound for all experiments.

• Pre-Calculation: Determine the mass of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (MW ≈ 306.32 g/mol ) required to make a 20 mM stock solution in your desired volume (e.g., for 1 mL, you need 0.001 L * 0.02 mol/L * 306.32 g/mol = 6.13 mg).

• Weighing: Carefully weigh the solid compound in a microfuge tube on a calibrated analytical balance.

• Solubilization: Add the calculated volume of 100% anhydrous DMSO to the tube.

• Mixing: Vortex vigorously for 1-2 minutes. If solids persist, sonicate the tube in a water bath for 5-10 minutes or warm gently to 37°C. Visually inspect to ensure no solid particles remain. This is your master stock.

• Aliquoting: Immediately dispense the master stock into small, single-use, low-binding polypropylene tubes (e.g., 10 µL aliquots).

• Storage: Store the aliquots in a sealed container with desiccant at -20°C for short-term (weeks) or -80°C for long-term (months) storage.

• Usage: For experiments, thaw a single aliquot completely, bring it to room temperature, and vortex gently before preparing serial dilutions. Do not re-freeze a thawed aliquot.

Protocol 2: Control Experiment to Validate Target Activity and Assay Integrity

This protocol is essential to run alongside your test compound to confirm that the assay system is performing as expected.

• Assay Setup: Prepare your assay plates/tubes as you normally would, including all buffer components, the target protein, and any necessary substrates (except the ligands).

• Positive Control: To a set of wells, add a known inhibitor or agonist for your target protein at a concentration known to give a robust signal (e.g., 3-5 times its reported EC₅₀/IC₅₀). This confirms the target is active and the detection system is working.

• Negative Control (Vehicle): To another set of wells, add only the vehicle (e.g., DMSO) at the highest final concentration used in your experiment. This defines the baseline (100% activity or 0% inhibition) and controls for any solvent effects.

• Test Compound: Add your serially diluted 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine to the experimental wells.

• Execution: Incubate all conditions for the standard time and temperature.

• Analysis: Read the plate. The positive control must show a significant effect compared to the vehicle control. If it does not, the problem lies within the assay system (e.g., inactive protein, bad substrate), not your test compound.

References

• 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene) - Smolecule.
• Structural factors that determine the ability of adenosine and related compounds to activate the cardiac ryanodine receptor - NIH.
• Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine - Sigma-Aldrich.
• 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-N-(phenylmethyl)adenosine - Guidechem.
• Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - NIH.
• Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands - PMC - NIH.
• Adenosine, 5'-aMino-5'-deoxy-2',3'-O-(1-Methylethylidene)- | 21950-36-7 - ChemicalBook.
• TROUBLESHOOTING GUIDE FOR ENZYMATIC ASSAY KITS | Abcam.
• 5'-Amino-5'-deoxyadenosine | C10H14N6O3 | CID 9816781 - PubChem.
• ELISA Troubleshooting Guide - Sigma-Aldrich.
• Pharmacology of Adenosine Receptors: The State of the Art | Physiological Reviews.
• 101 ELISA Troubleshooting Tips for Research in 2024 - Assay Genie.
• Restriction Enzyme Troubleshooting Guide | New England Biolabs - BenchFly.
• Application Notes and Protocols: Adenosine, 5'-amino-2',5'-dideoxy- in Protein-Nucleic Acid Interaction Studies - Benchchem.
• ELISA Troubleshooting Guide | Thermo Fisher Scientific - US.
• Adenosine receptors as drug targets — what are the challenges? - PMC - PubMed Central.
• PRODUCT INFORMATION - Cayman Chemical.
• Amino-5'-deoxyadenosine | CAS# 14365-44-7 | Adenosine Kinase Inhibitor | MedKoo.
• A SELECTIVE AGONIST AFFINITY LABEL FOR A3 ADENOSINE RECEPTORS - PMC.
• Species Differences in Ligand Affinity at Central A3-Adenosine Receptors - PMC.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Buy 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-Adenosine [smolecule.com]
• 4. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine | 21950-36-7 [sigmaaldrich.com]
• 5. docs.abcam.com [docs.abcam.com]
• 6. medkoo.com [medkoo.com]
• 7. Adenosine, 5'-aMino-5'-deoxy-2',3'-O-(1-Methylethylidene)- | 21950-36-7 [chemicalbook.com]
• 8. Structural factors that determine the ability of adenosine and related compounds to activate the cardiac ryanodine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine during experiments

Welcome to the technical support resource for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable compound throughout your experimental workflows. Here, we move beyond simple instructions to explain the chemical rationale behind our recommendations, empowering you to make informed decisions and troubleshoot effectively.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format. Each answer provides a diagnosis of the probable cause rooted in the chemical nature of the molecule and offers a direct course of action.

Q1: I'm seeing a new, more polar peak in my HPLC/LC-MS analysis that grows over time. What is it?

Probable Cause: This is the most common issue reported and is almost certainly due to the acid-catalyzed hydrolysis of the 2',3'-O-isopropylidene (acetonide) protecting group. The acetonide group is a cyclic ketal, which is inherently unstable under acidic conditions.[1] Its removal exposes the cis-diol on the ribose sugar, creating the more polar, unprotected 5'-Amino-5'-deoxyadenosine.

Causality: The mechanism involves protonation of one of the acetal oxygens, followed by ring-opening and eventual loss of acetone, regenerating the diol.[2][3] This reaction can be triggered by even mildly acidic conditions, such as dissolving the compound in unbuffered water, which can have a pH as low as 4-5.[4]

Recommended Actions:

• Immediate pH Check: Use a calibrated pH meter to check all your buffers and solutions. Ensure they are within a neutral to slightly alkaline range (pH 7.0 - 8.5).

• Buffer Selection: Switch to a reliable buffer system like TE (Tris-EDTA) or PBS at pH 7.4 for all aqueous experiments. Avoid using distilled water as a solvent for anything other than initial buffer preparation.[5]

• Analytical Confirmation: Confirm the identity of the new peak by co-injecting a standard of the unprotected 5'-Amino-5'-deoxyadenosine, if available. Alternatively, the mass shift in LC-MS (-40 Da for the C(CH₃)₂) will confirm the loss of the isopropylidene group.

Q2: My compound has completely lost its biological activity in my cell-based assay.

Probable Cause: Assuming the initial material was active, a complete loss of activity strongly suggests structural degradation. Two primary pathways could be responsible:

• Hydrolysis of the Acetonide Group: As discussed in Q1, the acetonide group is often critical for membrane permeability. Its removal to reveal the more polar diol can prevent the compound from reaching its intracellular target.

• Depurination: A more severe degradation pathway is the cleavage of the N-glycosidic bond between the adenine base and the ribose sugar, which occurs under harsh acidic conditions or prolonged heating.[5] This results in the formation of free adenine and a ribose derivative, completely destroying the molecule's integrity.

Recommended Actions:

• Purity Analysis: Immediately analyze an aliquot of the solution used in the assay by HPLC or LC-MS to assess the compound's integrity.[6] Compare this to the analysis of a freshly prepared solution from the solid stock.

• Workflow Review: Scrutinize your entire experimental protocol for hidden sources of acid. Pay special attention to:

  • Cell Culture Media: Some media can become acidic over time due to cellular metabolism. Ensure media is fresh and buffered correctly.

  • Diluents: Using non-buffered diluents like 5% dextrose can sometimes lead to increased degradation compared to buffered saline.[7]

  • Reagents: Check the pH of any other reagents or drug solutions added to your experiment.

• Protocol for Solution Prep: Follow the validated protocol for preparing working solutions outlined below to minimize degradation risk from the start.

Q3: The solubility of my compound in aqueous buffer seems to be decreasing.

Probable Cause: While 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine itself is sparingly soluble in aqueous buffers, a decrease in solubility of a prepared stock can indicate precipitation or aggregation.[8] However, if you observe this after preparing a new batch of buffer, it could be an indirect sign of degradation. If the acetonide group is hydrolyzed, the resulting diol has different solubility properties and may interact differently with buffer components.

Recommended Actions:

• Solubilization Protocol: For maximum solubility in aqueous buffers, first dissolve the compound in a minimal amount of a compatible organic solvent like DMSO or DMF, and then dilute this stock into your aqueous buffer of choice.[8]

• Avoid Supersaturation: Do not attempt to make aqueous stocks at concentrations exceeding the compound's solubility limit (approx. 0.2 mg/mL in a 1:4 DMF:PBS solution).[8]

• Storage of Aqueous Solutions: Aqueous solutions are not recommended for long-term storage. Prepare them fresh for each experiment and do not store for more than one day.[8]

Frequently Asked Questions (FAQs)

This section provides authoritative answers to general questions regarding the handling and stability of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

What are the primary chemical instabilities I should be aware of?

The two most significant points of instability are the acetonide protecting group and the N-glycosidic bond.

• Acetonide Hydrolysis: This is the most likely degradation pathway. The isopropylidene group is highly susceptible to acid-catalyzed cleavage, which removes the protection from the 2' and 3' hydroxyl groups of the ribose moiety.

• Depurination: This involves the cleavage of the bond linking the adenine base to the sugar. It is also catalyzed by acid and accelerated by heat, leading to the irreversible destruction of the nucleoside structure.[5]

The diagram below illustrates these two primary degradation pathways.

Caption: Primary degradation pathways of the target compound.

What are the optimal storage and handling conditions?

Adherence to proper storage and handling is the most effective strategy for preventing degradation. The following table summarizes our recommendations based on extensive stability data for protected nucleosides.

Form	Solvent/State	Temperature	pH Range	Duration	Key Considerations
Solid	Crystalline Solid / Lyophilized Powder	-20°C	N/A	≥ 4 years[8][9]	Store in a desiccator, protected from light.
Stock Solution	Anhydrous DMSO or DMF	-20°C	N/A	≥ 6 months	Purge solvent with inert gas (N₂ or Ar) before use. Cap vials tightly.
Working Solution	Aqueous Buffer (e.g., PBS, TE)	4°C	7.0 - 8.5[4]	≤ 24 hours[8]	Prepare fresh daily. Do not freeze aqueous solutions to avoid freeze-thaw cycles.[4]

Can I dissolve the compound directly in water?

It is strongly advised not to dissolve the compound directly in distilled or deionized water. The pH of laboratory-grade water can be slightly acidic (pH 4-5) due to dissolved CO₂, which is sufficient to initiate the hydrolysis of the acetonide group.[4] Always use a well-buffered solution within the recommended pH range of 7.0-8.5.

How should I prepare my solutions for experiments?

Following a validated workflow is critical to preserving the integrity of the compound. The diagram below outlines the recommended procedure for preparing solutions for a typical experiment.

Sources

• 1. Acetonide - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. abacus.bates.edu [abacus.bates.edu]
• 4. jenabioscience.com [jenabioscience.com]
• 5. What is sample depurination and how do I prevent it? - Help Centre / MLPA & Coffalyser.Net / Experimental Setup / Sample Selection & Requirements - MRC Holland Support [support.mrcholland.com]
• 6. Liquid Chromatography Method for Simultaneous Quantification of ATP and its Degradation Products Compatible with both UV-Vis and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. caymanchem.com [caymanchem.com]

Technical Support Center: Scaling Up 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine Production

Guide Version: 1.0

Introduction

Welcome to the technical support center for the synthesis and scale-up of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. This molecule is a critical building block for the development of novel therapeutics, including enzyme inhibitors and oligonucleotide analogues.[1][2] The strategic placement of the 5'-amino group offers a versatile handle for further chemical modifications. However, transitioning its synthesis from the laboratory bench to a larger scale presents a unique set of challenges that require careful consideration of reaction conditions, purification strategies, and process safety.

This guide is designed for researchers, chemists, and process development professionals. It provides in-depth, field-tested insights through a series of frequently asked questions, a detailed troubleshooting guide, and validated experimental protocols. Our goal is to empower your team to anticipate and overcome the common hurdles associated with scaling up the production of this vital nucleoside analogue, ensuring efficiency, purity, and reproducibility.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for this molecule at scale?

A1: The most prevalent and scalable route starts from commercially available adenosine. It involves three key transformations:

• Protection: The 2' and 3'-hydroxyl groups are protected as an isopropylidene acetal using acetone or 2,2-dimethoxypropane.[3]

• Activation: The 5'-hydroxyl group is converted into a good leaving group, typically a tosylate (OTs) or mesylate (OMs).[4]

• Amination: The leaving group is displaced with a nitrogen source. A common two-step approach involves displacement with sodium azide (NaN₃) to form a 5'-azido intermediate, followed by reduction to the 5'-amine via a Staudinger reaction or catalytic hydrogenation.[2] This two-step process is often preferred at scale over direct amination due to its high efficiency and milder conditions.

Q2: Why is the tosylation/azide/reduction route preferred over direct amination?

A2: Direct displacement of a hydroxyl group or even a tosylate with ammonia can be challenging, often requiring harsh conditions (high pressure and temperature) that can lead to side reactions on the purine ring. The azide displacement is a highly efficient Sₙ2 reaction, and the subsequent reduction of the azide is typically very clean and high-yielding under mild conditions, making the overall process more robust and scalable.[5][6]

Q3: What are the primary safety concerns when scaling up this synthesis?

A3: The primary safety concern is the use of sodium azide (NaN₃). Azides are potentially explosive, especially in the presence of heavy metals or when heated. It is crucial to use azide-compatible equipment (avoiding brass, copper, lead fittings) and to have established quenching and disposal procedures for any residual azide.[7] Additionally, reagents like p-toluenesulfonyl chloride (TsCl) are corrosive and sensitizers, requiring appropriate personal protective equipment (PPE) and handling procedures.

Q4: Is chromatography a viable purification method at the kilogram scale for the final product?

A4: While possible, large-scale column chromatography is expensive, solvent-intensive, and time-consuming.[8] For the final product and key intermediates, developing a robust crystallization or precipitation/recrystallization protocol is highly recommended for scalable manufacturing. The protected intermediates, like 5'-O-tosyl-2',3'-O-isopropylideneadenosine, are often crystalline solids, lending themselves well to this purification strategy.[9]

Section 2: Synthesis Workflow and Key Transformations

The diagram below outlines a standard, scalable synthetic pathway from adenosine to the target 5'-amino nucleoside. Each node represents a key intermediate, and the arrows denote the chemical transformation. This workflow serves as the basis for the troubleshooting guide and protocols that follow.

Caption: A typical 4-step synthesis workflow for the target molecule.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the scale-up process. The guide is structured in a logical flow to help diagnose and resolve problems efficiently.

Troubleshooting Decision Tree

This flowchart provides a high-level diagnostic path. Identify your primary issue and follow the corresponding branches to find potential causes and solutions detailed in the subsequent tables.

Caption: A decision tree for troubleshooting common synthesis problems.

Table 1: Low Yield Issues

Symptom / ID	Potential Cause	Recommended Solution & Rationale
1.1 Incomplete Reaction	Insufficient Reagent: Stoichiometry may need adjustment at scale due to minor weighing errors or reagent quality.	Solution: Use a slight excess (1.1-1.2 eq) of the key reagent (e.g., TsCl, NaN₃, PPh₃). Rationale: This ensures the limiting reagent is fully consumed, driving the reaction to completion.
Low Reaction Temperature: Heat transfer is less efficient in large reactors, leading to lower internal temperatures than the jacket setpoint.	Solution: Use a calibrated internal temperature probe. Increase the jacket temperature to achieve the target internal temperature. Rationale: Most of these reactions have a significant activation energy; maintaining the correct temperature is critical for reaction rate.
Poor Reagent Quality: Reagents may have degraded during storage (e.g., moisture for TsCl, oxidation of PPh₃).	Solution: Use freshly opened or properly stored reagents. Titrate or analyze reagents for purity before use. Rationale: Impure reagents can introduce side reactions or simply be less reactive, leading to incomplete conversion.
1.2 Product Degradation	Deprotection of Isopropylidene Group: Trace acid and prolonged reaction times can cause premature deprotection.	Solution: Ensure the reaction environment is anhydrous and non-acidic. For tosylation, use a non-acidic base like pyridine or triethylamine. Quench reactions promptly once complete. Rationale: The isopropylidene acetal is labile to acid, and its removal exposes reactive hydroxyl groups that can lead to side products.[10]
Side Reactions on Purine Ring: Strong bases or nucleophiles can react with the adenine base.	Solution: Use milder conditions where possible. For example, use a Staudinger reduction instead of harsher reduction methods.[11][12] Rationale: The purine ring system has several potentially reactive sites. Avoiding extreme pH and temperature minimizes the risk of unwanted modifications.
1.3 Isolation Loss	Product Solubility in Aqueous Phase: The 5'-amino product may have some water solubility, leading to losses during aqueous workup.	Solution: Saturate the aqueous phase with NaCl (brining out) to decrease the polarity and reduce product solubility. Perform multiple extractions with an organic solvent (e.g., 3x with EtOAc or DCM). Rationale: This maximizes the recovery of the product from the aqueous layer by shifting the partition coefficient in favor of the organic phase.
Precipitation during Extraction: Product crashes out of the organic phase during aqueous washes.	Solution: Use a larger volume of organic solvent or switch to a solvent in which the product is more soluble. Rationale: Maintaining the product in solution during workup is critical to prevent physical losses and ensure efficient purification.
Inefficient Crystallization: Poor crystal formation or oiling out leads to difficult isolation and lower purity.	Solution: Perform a solvent screen to find an optimal crystallization solvent/anti-solvent system. Control the cooling rate and use seed crystals if necessary. Rationale: A well-controlled crystallization is a powerful purification step that maximizes both yield and purity, avoiding the need for chromatography.

Table 2: Impurity Profile Issues

Impurity ID	Potential Source & Identity	Recommended Solution & Rationale
2.1 Starting Material	Unreacted Adenosine: Incomplete protection reaction (Step 1).	Solution: Ensure the protection reaction goes to completion using TLC/HPLC monitoring. Recrystallize the 2',3'-O-Isopropylideneadenosine intermediate to >99% purity before proceeding. Rationale: Carrying forward unreacted starting material complicates downstream purifications and introduces di-tosylated or other byproducts.
2.2 Side Products	Di-tosylated Adenosine: Formed if the isopropylidene group is labile during tosylation.	Solution: Maintain strict anhydrous conditions and low temperatures (0 °C) during the addition of TsCl. Rationale: This minimizes the cleavage of the protecting group, preventing the exposure of the 2' and 3' hydroxyls to the tosylating agent.
Detosylated Impurity: Reductive cleavage of the tosyl group without displacement.[13]	Solution: This is a known side reaction, especially with strong reducing agents. Ensure complete conversion to the azide before the reduction step. The Staudinger reaction is generally selective for azide reduction. Rationale: By ensuring the Sₙ2 displacement is complete, the substrate for the undesired reductive cleavage is removed.
Phosphine Oxide: Triphenylphosphine oxide (TPPO) from the Staudinger reduction.	Solution: TPPO can be difficult to remove via chromatography. One method is to precipitate the product by adding a non-polar solvent (e.g., hexane or ether), as TPPO is often more soluble. Alternatively, acidic extraction can remove the basic amine product, leaving the neutral TPPO in the organic layer. Rationale: Finding an orthogonal purification method (solubility vs. polarity) is key. Exploiting the basicity of the target amine is a common and effective strategy.[5]
2.3 Residuals	DMF or Pyridine: High-boiling solvents used in the reaction.	Solution: After reaction, perform a solvent swap to a lower-boiling solvent like EtOAc or DCM before workup. For the final product, recrystallization from a system like Ethanol/Water or Acetonitrile can effectively purge residual solvents. Rationale: High-boiling solvents are difficult to remove under vacuum, especially from crystalline solids. A solvent swap and recrystallization are standard process chemistry techniques to manage residuals.

Table 3: Physical Scale-up Challenges

Challenge ID	Description	Recommended Solution & Rationale
3.1 Poor Mixing	The reaction mixture is a thick slurry (e.g., adenosine in acetone), leading to localized overheating and incomplete reaction.	Solution: Use an appropriate reactor with an overhead stirrer (e.g., anchor or pitched-blade turbine). Increase the solvent volume to improve mobility. Rationale: Efficient mixing is critical at scale to ensure uniform temperature and concentration, preventing the formation of byproducts and ensuring consistent reaction rates.
3.2 Heat Transfer	The tosylation or azide displacement reactions are exothermic, and the reactor's surface-area-to-volume ratio is lower at scale, risking a thermal runaway.	Solution: Add reagents sub-surface and at a controlled rate. Use a reliable reactor cooling system and monitor the internal temperature closely. Perform a reaction calorimetry study (RC1) to understand the thermal profile before scaling. Rationale: Proactive thermal management is a cornerstone of process safety. Slow addition and efficient cooling prevent dangerous temperature spikes that can degrade the product and cause safety hazards.
3.3 Phase Separation	Emulsions form during the aqueous workup, making separation of organic and aqueous layers difficult and time-consuming.	Solution: Add a small amount of brine (saturated NaCl solution) to the aqueous phase to increase its ionic strength. Allow the mixture to stand for a longer period without agitation. If necessary, filter the biphasic mixture through a pad of Celite. Rationale: Breaking emulsions is crucial for efficient workflow. Increasing the density difference between the phases and providing a filter aid can physically disrupt the emulsion and facilitate separation.

Section 4: Key Experimental Protocols

The following protocols are provided as a starting point and should be optimized for your specific equipment and scale. Safety Warning: Always conduct a thorough safety review before performing any chemical synthesis. Handle all reagents and solvents in a well-ventilated fume hood with appropriate PPE.

Protocol 1: Synthesis of 5'-O-Tosyl-2',3'-O-isopropylideneadenosine (Step 2 Intermediate)

• Reactor Setup: Charge a clean, dry, jacketed reactor with 2',3'-O-Isopropylideneadenosine (1.0 eq) and anhydrous pyridine (10-15 volumes).

• Inert Atmosphere: Purge the reactor with nitrogen or argon.

• Cooling: Start agitation and cool the reactor contents to an internal temperature of 0-5 °C.

• Reagent Addition: Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise over 1-2 hours, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring (IPC): Stir the reaction at 0-5 °C. Monitor the reaction progress by TLC or HPLC every hour. The reaction is typically complete in 4-6 hours.

  • Self-Validation Check: The reaction is complete when <1% of the starting material remains.

• Quenching: Once complete, slowly add cold water (5 volumes) to the reactor to quench the reaction, keeping the temperature below 20 °C.

• Workup & Isolation:

  • Transfer the mixture to a separatory funnel or extraction vessel.

  • Add dichloromethane (DCM, 10 volumes) and extract the product.

  • Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a white solid.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol) to yield the pure product.

Protocol 2: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-isopropylideneadenosine (Steps 3 & 4)

Part A: Azide Displacement

• Reactor Setup: Charge the reactor with 5'-O-Tosyl-2',3'-O-isopropylideneadenosine (1.0 eq), sodium azide (NaN₃, 3.0 eq), and anhydrous DMF (10 volumes).

• Reaction: Heat the mixture to 80-90 °C with stirring. Monitor by TLC/HPLC until the starting tosylate is consumed (typically 6-12 hours).

  • Self-Validation Check: The tosylate spot should completely disappear on the TLC plate.

• Workup: Cool the reaction to room temperature. Add ethyl acetate (20 volumes) and water (20 volumes).

• Extraction: Separate the layers. Wash the organic layer with water (3x) and then brine to remove DMF and excess azide.

• Solvent Swap: Dry the organic layer over Na₂SO₄, filter, and concentrate. The resulting crude 5'-azido intermediate can often be used directly in the next step without further purification.

Part B: Staudinger Reduction

• Reactor Setup: Dissolve the crude 5'-azido intermediate (1.0 eq) in a mixture of THF (10 volumes) and water (1 volume).

• Reagent Addition: Add triphenylphosphine (PPh₃, 1.2 eq) portion-wise. The reaction is often mildly exothermic. Maintain the temperature below 30 °C. Vigorous gas (N₂) evolution will be observed.

• Reaction: Stir at room temperature until gas evolution ceases and TLC/HPLC analysis confirms the complete consumption of the azide intermediate (typically 2-4 hours).

  • Self-Validation Check: The azide starting material is fully converted to the more polar amine product.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove THF.

• Purification:

  • Dissolve the residue in a minimum amount of DCM.

  • Add diethyl ether or hexane to precipitate the product, leaving the triphenylphosphine oxide byproduct in the solution.

  • Filter the solid, wash with ether, and dry under vacuum to yield the final product.

Section 5: References

• Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. (n.d.). National Institutes of Health.

• Manufacturing Challenge: Engineering enzymes to scale up nucleoside analogue manufacturing. (2025, July 1). Nucleic Acid Therapy Accelerator.

• New strategies for the rapid, flexible and scalable syntheses of nucleoside analogues. (n.d.). ACS.

• Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. (2025, June 5). PubMed Central.

• Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I. (n.d.). ACS Publications.

• A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides. (n.d.). National Institutes of Health.

• Staudinger reaction. (n.d.). Wikipedia.

• 5'-O-Tosyl-2',3'-O-isopropylideneadenosine. (n.d.). Biosynth.

• Staudinger Reaction. (n.d.). Organic Chemistry Portal.

• Application Notes and Protocols: 2',3'-O-Isopropylideneadenosine as a Key Intermediate in Antiviral Synthesis. (2025). BenchChem.

• Staudinger Reduction. (n.d.). Alfa Chemistry.

• Application Notes and Protocols: Synthesis of 2',3'-O-Isopropylideneadenosine from Adenosine. (2025). BenchChem.

• An In-depth Technical Guide to 2',3'-O-Isopropylideneadenosine (CAS 362-75-4). (2025). BenchChem.

• Synthesis and polymerase incorporation of 5'-amino-2',5'-dideoxy-5'-N-triphosphate nucleotides. (n.d.). PubMed.

• Taming tosyl azide: the development of a scalable continuous diazo transfer process. (2016). The Royal Society of Chemistry.

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• 1. Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. A Tractable and Efficient One-Pot Synthesis of 5'-Azido-5'-deoxyribonucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Staudinger Reaction [organic-chemistry.org]
• 7. rsc.org [rsc.org]
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• 13. faculty.fiu.edu [faculty.fiu.edu]

Technical Support Center: Troubleshooting Unexpected NMR Spectra of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Welcome to our dedicated technical support guide for researchers working with 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. This complex nucleoside analog, while invaluable in medicinal chemistry and drug development, can present unique challenges during NMR characterization.[1][2] This guide is structured to help you navigate common spectral artifacts and unexpected results, transforming puzzling data into clear structural confirmation. We will move from frequently encountered issues to more complex diagnostic workflows, providing not just steps, but the underlying chemical principles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive. These are often related to sample preparation, inherent molecular features, or common contaminants.

Q1: I see sharp, unexpected singlets in my ¹H NMR spectrum, particularly around δ 2.1, 2.0, and 1.2 ppm. What are they?

A1: These are almost certainly residual solvent impurities from your synthesis or purification steps. Even after extensive drying under high vacuum, solvents can remain trapped within the solid matrix of your compound.[3] Acetone, in particular, is a common contaminant given its use in the acetonide protection step.

• Causality: The chemical shift of these impurities is highly dependent on the deuterated solvent used for your NMR experiment. For example, the singlet for acetone appears at δ 2.17 in CDCl₃ but at δ 2.09 in Acetone-d₆.[4][5]

• Self-Validation: Cross-reference your unknown peaks with established tables of common NMR impurities. A mismatch in one solvent can be confirmed by acquiring a spectrum in a different solvent (e.g., Benzene-d₆) and observing the expected shift of the impurity signal.[3][6]

Table 1: ¹H Chemical Shifts (δ, ppm) of Common Laboratory Solvents

Solvent	CDCl₃	DMSO-d₆	CD₃OD	Benzene-d₆
Acetone	2.17	2.09	2.15	1.55
Ethyl Acetate	2.05 (s), 4.12 (q), 1.26 (t)	1.99 (s), 4.03 (q), 1.16 (t)	2.02 (s), 4.08 (q), 1.21 (t)	1.66 (s), 3.89 (q), 0.94 (t)
Dichloromethane	5.30	5.76	5.49	4.74
Diethyl Ether	3.48 (q), 1.21 (t)	3.39 (q), 1.10 (t)	3.53 (q), 1.18 (t)	3.23 (q), 1.02 (t)

(Data compiled from references[4][5][7])

Q2: The two methyl groups of the isopropylidene protector are showing up as two separate singlets. Is this correct?

A2: Yes, this is expected and a good sign of your product's integrity. These two methyl groups are diastereotopic .

• Causality: The 2',3'-O-(1-methylethylidene) group is attached to a chiral ribose ring. The local electronic environment for the "upper" methyl group (syn to the furanose ring) is different from the "lower" methyl group (anti to the furanose ring). This magnetic inequivalence means they resonate at slightly different frequencies, resulting in two distinct singlets.[8]

Q3: My NH₂ proton signals are either very broad or completely absent. How can I confirm their presence?

A3: This is a classic characteristic of exchangeable protons (N-H, O-H). The signal broadening is caused by chemical exchange with trace amounts of water in the NMR solvent or intermolecular proton exchange between amine molecules.[9][10] At certain exchange rates, the signal can become so broad that it disappears into the baseline.

• Confirmation Protocol: D₂O Exchange. This is a definitive and simple experiment.

  • Acquire your standard ¹H NMR spectrum.

  • Remove the NMR tube from the spectrometer.

  • Add one drop of deuterium oxide (D₂O) to the sample.

  • Shake the tube vigorously for 30 seconds to facilitate exchange.[3]

  • Re-acquire the ¹H NMR spectrum.

  • Validation: The broad NH₂ signal will disappear (or significantly decrease in intensity) because the protons have been replaced by deuterium, which is not observed in ¹H NMR. A new, often broad, HOD peak will appear between δ 4.5-5.0 ppm.

Part 2: In-Depth Troubleshooting Guides

This section provides structured workflows for tackling more complex spectral issues.

Guide 1: Distorted or Uninterpretable Signals in the Ribose Region (δ 4.0 - 6.0 ppm)

The protons of the furanose ring (H1' to H4') are highly sensitive to the ring's conformation. The isopropylidene group locks the ring into a rigid conformation (typically an E₀-like twist), which can lead to unexpected coupling constants.[8]

Common Problem: The H1' signal appears as a sharp singlet or a narrow doublet, and other ribose signals are difficult to assign due to overlap.

Causality: In the rigid E₀ conformation of 2',3'-O-isopropylidene-β-D-ribofuranosides, the dihedral angle between H1' and H2' approaches 90°. According to the Karplus equation, this results in a very small, often unresolvable, scalar coupling constant (³J_H1',H2' ≈ 0 Hz).[8] This makes the H1' signal appear as a singlet, decoupling it from the rest of the ribose spin system in a simple 1D spectrum.

Troubleshooting Workflow:

Caption: Workflow for assigning ribose protons.

Experimental Protocol: 2D gCOSY for Spin System Identification

• Sample Preparation: Use a standard sample concentration (5-10 mg in 0.6 mL of deuterated solvent).

• Spectrometer Setup: Load a standard Bruker COSYGP (or equivalent) pulse sequence.

• Acquisition Parameters:

  • Set the spectral width (SW) to cover the full proton range (e.g., 0-10 ppm).

  • Acquire at least 256 increments (TD in F1) for adequate resolution.

  • Use 8-16 scans (NS) per increment.

• Processing: Process the data with a sine-bell window function (SSB) in both dimensions to improve resolution.

• Interpretation:

  • Locate the anomeric proton (H1'), which is the most downfield of the ribose signals (typically δ ~6.1 ppm).[11][12]

  • Look for a cross-peak between H1' and H2'. As noted, this may be very weak.

  • From the H2' diagonal peak, find its cross-peak to H3'.

  • Continue this "walk" from H3' to H4'. The 5'-protons will show a correlation to H4'. This allows for the unambiguous assignment of the entire ribose spin system.

Guide 2: Significant Chemical Shift Deviations in Adenine & Amine Protons

Common Problem: The chemical shifts for the adenine protons (H2, H8) and the 5'-CH₂NH₂ group are significantly different from literature values or previous batches.

Causality: The chemical environment of the purine ring and the primary amine are highly sensitive to pH.[13] The pKa of the N1 position of adenosine is ~3.5, while the pKa of the 5'-amino group is basic. If your sample is even slightly acidic (e.g., due to trace HCl from a deprotection step or acidic NMR solvent), the adenine ring can become protonated, causing a dramatic downfield shift of the H2 and H8 signals. Conversely, changes in the protonation state of the 5'-amino group will affect the adjacent 5'-protons.[14][15][16]

Diagnostic Workflow:

Caption: Diagnosing pH-induced chemical shift perturbations.

Experimental Protocol: pH-Controlled NMR

• Baseline Spectrum: Acquire a spectrum in a standard non-buffered solvent (e.g., CDCl₃ or DMSO-d₆).

• Acid/Base Titration:

  • To test for acidic effects, add a microliter of a weak deuterated acid (e.g., Acetic acid-d₄) to the NMR tube, shake, and re-acquire the spectrum. Observe if the H2/H8 signals shift downfield.

  • To test for basic effects, add a microliter of a weak deuterated base (e.g., Pyridine-d₅) and re-acquire.

• Buffered Solvent (Definitive Test): For a truly reliable measurement, prepare your sample in a buffered solvent system, such as D₂O with a phosphate buffer at a known pH (e.g., 7.4).[17] This will ensure a consistent and reproducible chemical environment.

• Self-Validation: If the chemical shifts in the buffered solvent match the expected literature values, you have confirmed that the anomalies in your original spectrum were due to uncontrolled pH. If the shifts remain anomalous, the issue may lie with sample degradation or an unexpected structural isomer.

References

• Smolecule. (n.d.). 5'-amino-5'-deoxy-N-[(1,1-dimethylethoxy)carbonyl]-2',3'-O-(1-methylethylidene)-adenosine.

• Stein, M., et al. (2023). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• Danyluk, S. S., & Hruska, F. E. (1968). The effect of pH upon the nuclear magnetic resonance spectra of nucleosides and nucleotides. Biochemistry, 7(3), 1038-43. [Link]

• Gao, Y., et al. (2022). Facile synthesis of photoactivatable adenosine analogs. RSC Chemical Biology. [Link]

• Ciuffreda, P., Casati, S., & Manzocchi, A. (2007). Complete (1)H and (13)C NMR spectral assignment of alpha- and beta-adenosine, 2'-deoxyadenosine and their acetate derivatives. Magnetic Resonance in Chemistry, 45(9), 781-4. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting 1H NMR Spectroscopy. Retrieved from [Link]

• University of Maryland, Department of Chemistry and Biochemistry. (n.d.). Troubleshooting. Retrieved from [Link]

• Chemistry For Everyone. (2023, July 21). What Causes NMR Peak Broadening? [Video]. YouTube. [Link]

• Plambeck, J. A. (1996). pH-dependent NMR shifts. University of Alberta.

• Harris, R. K., et al. (2016). Using NMR and molecular dynamics to link structure and dynamics effects of the universal base 8-aza, 7-deaza, N8 linked adenosine analog. Nucleic Acids Research, 44(15), 7052–7063. [Link]

• Ciuffreda, P., et al. (2007). Complete 1H and 13C NMR spectral assignment of α- and β-adenosine, 2′-deoxyadenosine and their acetate derivatives. Magnetic Resonance in Chemistry, 45(9), 781-784. [Link]

• ResearchGate. (2007). Complete 1H and 13C NMR spectral assignment of [alpha]- and [beta]-adenosine, 2[prime]-deoxyadenosine and their acetate derivati. [Link]

• Royal Society of Chemistry. (2013). 1H NMR spectrum of Compound 32. [Link]

• ACS Publications. (1968). Effect of pH upon the nuclear magnetic resonance spectra of nucleosides and nucleotides. [Link]

• RSC Publishing. (2023). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. [Link]

• ResearchGate. (2008). Studies on the Stereoselective Synthesis of Deuterated D-Ribose Derivatives. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Gawronski, J., et al. (2007). Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations. Tetrahedron, 63(48), 11899-11906. [Link]

• Pervushin, K., et al. (1998). NMR scalar couplings across Watson–Crick base pair hydrogen bonds in DNA observed by transverse relaxation-optimized spectroscopy. Proceedings of the National Academy of Sciences, 95(25), 14147-14151. [Link]

• ACS Publications. (2021). Advances in NMR Spectroscopy of Weakly Aligned Biomolecular Systems. [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]

• Warner, J. B., et al. (2023). pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions. ACS Chemical Neuroscience, 14(4), 589–595. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• LibreTexts. (2021). Spectroscopic Properties of Amines. Retrieved from [Link]

• SDSU NMR Facility. (n.d.). Common Problems. Retrieved from [Link]

• Gillies, A. T., et al. (2010). (15)N NMR studies of a nitrile-modified nucleoside. The Journal of Physical Chemistry B, 114(51), 17136-41. [Link]

• Carl ROTH. (n.d.). NMR Chemical Shifts of Common Solvents as Trace Impurities. Retrieved from [Link]

• SpectraBase. (n.d.). 2',3'-O-(1-METHYLETHYLIDENE)-5'-METHYLAMINO-5'-DEOXY-ADENOSINE. Retrieved from [Link]

• LibreTexts. (2022). NMR Spectroscopy. Retrieved from [Link]

• Wickstrom, L., et al. (2015). Modeling pH-Dependent NMR Chemical Shift Perturbations in Peptides. Biophysical Journal, 109(6), 1194–1205. [Link]

• Bar-Shir, A., et al. (2013). Stereoselective Nucleoside Deuteration for NMR Studies of DNA. Israel Journal of Chemistry, 53(1-2), 108–117. [Link]

• Joshi, B. V., et al. (2008). Synthesis of ethyl (1S,2R,3S,4S,5S)-2,3-O-(isopropylidene)-4-hydroxy-bicyclo[3.1.0]hexane-carboxylate from L-ribose: a versatile chiral synthon for preparation of adenosine and P2 receptor ligands. Nucleosides, Nucleotides & Nucleic Acids, 27(3), 279-91. [Link]

• Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Wang, L., et al. (2024). A sequential, RNA-derived, modified adenosine pathway safeguards cellular metabolism. Cell. [Link]

• Biological Magnetic Resonance Bank. (n.d.). Adenosine at BMRB. Retrieved from [Link]

• YouTube. (2020). Amine NMR help IR spectra interpretation Nuclear magnetic resonance. [Link]

• ResearchGate. (2012). Narrowing of Protein NMR Spectral Lines Broadened by Chemical Exchange. [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

• Walsby, C. J., et al. (2009). The Elusive 5′-Deoxyadenosyl Radical: Captured and Characterized by Electron Paramagnetic Resonance and Electron Nuclear Double Resonance Spectroscopies. Journal of the American Chemical Society, 131(34), 12270–12280. [Link]

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• 3. Troubleshooting [chem.rochester.edu]
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• 8. Characteristic 1H NMR spectra of β-d-ribofuranosides and ribonucleosides: factors driving furanose ring conformations - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. The effect of pH upon the nuclear magnetic resonance spectra of nucleosides and nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. pH Effects Can Dominate Chemical Shift Perturbations in 1H,15N-HSQC NMR Spectroscopy for Studies of Small Molecule/α-Synuclein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. bmse000061 Adenosine at BMRB [bmrb.io]

Reference Data & Comparative Studies

A Researcher's Guide to the NMR Spectroscopic Profile of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

For researchers and professionals in drug development, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose, providing unparalleled insight into the molecular architecture of synthetic intermediates and final products. This guide offers an in-depth analysis and comparison of the ¹H and ¹³C NMR data for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a key building block in the synthesis of various adenosine analogs with therapeutic potential. We will dissect its unique spectral features and compare them against its precursors, adenosine and 2',3'-O-isopropylideneadenosine, to provide a comprehensive understanding of the structural modifications' impact on the NMR spectra.

The Significance of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine serves as a versatile scaffold in medicinal chemistry. The introduction of a primary amine at the 5' position opens avenues for a myriad of chemical modifications, such as amidation and sulfonamidation, enabling the rapid generation of compound libraries for screening against various biological targets, including methyltransferases.[1][2][3] The 2',3'-O-isopropylidene protecting group is crucial for directing reactions to the 5' position and enhancing the solubility of the nucleoside analog in organic solvents. A thorough understanding of its NMR profile is essential for reaction monitoring, purity assessment, and the unambiguous confirmation of its structure.

¹H and ¹³C NMR Data for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

The following NMR data were obtained in deuterated dimethyl sulfoxide (DMSO-d₆). The choice of solvent is critical as it can influence the chemical shifts of exchangeable protons (e.g., -NH₂) and other labile protons. DMSO-d₆ is a common choice for polar molecules like nucleoside analogs due to its excellent solvating power.

Experimental Protocol for NMR Data Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data. The following is a general procedure for the acquisition of ¹H and ¹³C NMR spectra for adenosine derivatives.

Sample Preparation:

• Weigh approximately 5-10 mg of the sample directly into a clean, dry NMR tube.

• Add approximately 0.6 mL of deuterated solvent (e.g., DMSO-d₆).

• Cap the NMR tube and gently vortex or sonicate to ensure complete dissolution of the sample.

Spectrometer Setup and Data Acquisition:

• The NMR spectra are typically recorded on a 300 MHz or 400 MHz spectrometer.[1]

• For ¹H NMR, a standard single-pulse experiment is used. Key parameters include a 30-degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. Typically, 16 to 64 scans are accumulated for a good signal-to-noise ratio.

• For ¹³C NMR, a proton-decoupled experiment (e.g., zgpg30) is employed to simplify the spectrum to single lines for each unique carbon. A larger number of scans (e.g., 1024 or more) is usually required due to the low natural abundance of the ¹³C isotope.

• The chemical shifts are referenced to the residual solvent peak (DMSO-d₆: δH = 2.50 ppm, δC = 39.52 ppm).

Comparative NMR Data Analysis

To fully appreciate the spectral features of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a comparison with its parent molecule, adenosine, and the intermediate, 2',3'-O-isopropylideneadenosine, is highly instructive. The modifications at the 2', 3', and 5' positions of the ribose ring induce significant changes in the chemical environments of the nuclei, which are reflected in their NMR chemical shifts.

Compound	¹H NMR (DMSO-d₆, ppm)	¹³C NMR (DMSO-d₆, ppm)
5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine	8.36 (s, 1H), 8.16 (s, 1H), 7.33 (s, 2H), 6.08 (d, J = 3.2 Hz, 1H), 5.45 (dd, J = 6.3, 3.2 Hz, 1H), 4.98 (dd, J = 6.3, 2.8 Hz, 1H), 4.10 (td, J = 5.8, 2.9 Hz, 1H), 2.72 (dd, J = 5.8, 2.9 Hz, 2H), 1.53 (s, 3H), 1.32 (s, 3H)[1]	156.1, 152.7, 149.0, 140.0, 119.2, 113.2, 89.1, 86.9, 82.7, 81.6, 43.6, 27.1, 25.2[1]
2',3'-O-Isopropylideneadenosine	8.25 (s, 1H), 8.14 (s, 1H), 7.35 (s, 2H), 6.13 (d, J=2.8Hz, 1H), 5.48 (dd, J=2.8, 6.0Hz, 1H), 5.18 (t, J=5.6Hz, 1H), 4.98 (dd, J=3.2, 6.0Hz, 1H), 4.16 (q, J=3.2Hz, 1H), 3.63 (m, 1H), 3.52 (m, 1H), 1.55 (s, 3H), 1.34 (s, 3H)[4]	156.1, 152.6, 149.3, 140.7, 119.3, 113.6, 90.3, 85.8, 83.9, 81.3, 62.1, 27.1, 25.3[4]
Adenosine	~8.13 (s, 1H), ~7.35 (s, 2H), 5.87 (d, J=6.0Hz, 1H), 5.45 (d, J=6.0Hz, 1H, OH), 5.15 (d, J=4.8Hz, 1H, OH), 4.61 (m, 1H), 4.14 (m, 1H), 3.96 (m, 1H), 3.69 (m, 1H), 3.57 (m, 1H)[5]	156.1, 152.3, 149.0, 140.0, 119.3, 87.9, 85.8, 73.4, 70.6, 61.6[6]

Analysis of Key Spectral Differences

1. Isopropylidene Group Protons: The most apparent difference between adenosine and its modified counterparts is the presence of two sharp singlets in the ¹H NMR spectra of the latter, typically around 1.3-1.6 ppm.[1][4] These signals correspond to the two diastereotopic methyl groups of the isopropylidene protecting group. Their appearance is a clear indicator of the successful protection of the 2' and 3' hydroxyl groups.

2. Ribose Ring Protons: The protection of the 2' and 3' hydroxyls as a cyclic acetal significantly constrains the conformation of the ribose ring. This leads to characteristic changes in the chemical shifts and coupling constants of the ribose protons (H-1', H-2', H-3', and H-4'). For instance, the anomeric proton (H-1') in the isopropylidene-protected compounds appears at a slightly downfield-shifted position compared to adenosine.

3. 5'-Position Protons: The most significant difference between 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and 2',3'-O-isopropylideneadenosine is observed at the 5' position. In the latter, the protons of the 5'-hydroxymethyl group (-CH₂OH) typically appear as a multiplet around 3.5-3.7 ppm.[4] In contrast, for the 5'-amino derivative, the protons of the 5'-aminomethyl group (-CH₂NH₂) are shifted upfield to around 2.72 ppm.[1] This upfield shift is due to the less electron-withdrawing nature of the amino group compared to the hydroxyl group.

4. Carbon NMR Spectra: The ¹³C NMR spectra corroborate the observations from the ¹H NMR data. The presence of signals around 25-27 ppm and a quaternary carbon signal around 113 ppm confirms the isopropylidene group.[1][4] The most notable change is the upfield shift of the C-5' carbon from approximately 62 ppm in 2',3'-O-isopropylideneadenosine to around 43.6 ppm in the 5'-amino derivative, again reflecting the change in the electronic environment at this position.[1][4]

Conclusion

The NMR data presented provides a clear and unambiguous spectroscopic signature for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. By comparing its ¹H and ¹³C NMR spectra with those of adenosine and 2',3'-O-isopropylideneadenosine, we can confidently assign the key structural features and understand the electronic consequences of the chemical modifications. This guide serves as a valuable resource for researchers utilizing this important building block, ensuring the integrity of their synthetic endeavors and facilitating the development of novel adenosine-based therapeutics.

References

• Casati, S., Manzocchi, A., Ottria, R., & Ciuffreda, P. (2011). 1H, 13C and 15N NMR spectral assignments of adenosine derivatives with different amino substituents at C6-position. Magnetic Resonance in Chemistry, 49(5), 279-283. [Link]

• Sturm, D., Czain, A., Gering, I., Konhäuser, M., Kramer, J., Kuzikov, M., ... & Kersten, C. (2024). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000061 Adenosine at BMRB. [Link]

• Rojas, L. B., et al. (2018). Semisynthesis, Characterization and Evaluation of New Adenosine Derivatives as Antiproliferative Agents. Molecules, 23(11), 2875. [Link]

• Sturm, D., Czain, A., Gering, I., Konhäuser, M., Kramer, J., Kuzikov, M., ... & Kersten, C. (2024). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000050). [Link]

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mass spectrometry analysis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

An In-Depth Technical Guide to the Mass Spectrometry Analysis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

Introduction: Characterizing a Key Nucleoside Analog

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a synthetically modified nucleoside, belonging to a class of molecules with significant interest in medicinal chemistry and drug development.[1] These analogs, by mimicking natural nucleosides, can interact with a wide range of biological macromolecules, including enzymes like methyltransferases, making them valuable candidates for therapeutic intervention.[1][2] The presence of the 2',3'-O-isopropylidene protecting group enhances its stability and modulates its solubility, while the 5'-amino group offers a site for further chemical modification to explore a broader chemical space for drug discovery.[2]

Accurate and robust analytical methods are paramount for the successful development and application of such compounds. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as the cornerstone technique for the structural confirmation, purity assessment, and quantification of this molecule. This guide provides a comparative analysis of various mass spectrometry techniques, offering field-proven insights into the optimal methodologies for researchers, scientists, and drug development professionals working with 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and similar nucleoside analogs.

Physicochemical Properties and Their MS Implications

Understanding the molecule's structure is the first step in designing a robust analytical method.

• Molecular Formula: C₁₃H₁₈N₆O₃[1][3]

• Molecular Weight (Monoisotopic): 306.1444 g/mol

• Molecular Weight (Average): 306.32 g/mol [1][3]

• Structural Features:

  • Adenine Core: A purine nucleobase containing multiple basic nitrogen atoms, making it readily protonated.

  • Ribose Sugar: A five-membered sugar ring.

  • Isopropylidene Protecting Group: Protects the 2' and 3' hydroxyls of the ribose sugar. This group is relatively stable but can be lost under certain energetic conditions.

  • 5'-Amino Group: A primary amine at the 5' position, which is also a basic site for protonation.

The presence of multiple basic sites (adenine nitrogens, 5'-amino group) strongly indicates that positive-ion mode mass spectrometry will yield the highest sensitivity, as the molecule will efficiently accept a proton to form a stable [M+H]⁺ ion.[4][5]

Comparison of Ionization Techniques: Generating the Gaseous Ion

The first critical choice in any MS experiment is the ionization source. The goal is to convert the analyte from a liquid or solid phase into a gaseous ion with minimal degradation. For a polar, thermally labile molecule like our target compound, "soft" ionization techniques are essential.[6][7]

Ionization Technique	Principle	Suitability for Target Analyte	Advantages	Disadvantages
Electrospray Ionization (ESI)	A high voltage is applied to a liquid sample, creating an aerosol of charged droplets. Solvent evaporation leads to the formation of gaseous ions.[4][8]	Excellent. ESI is the industry standard for polar, non-volatile biomolecules and pharmaceuticals.[7]	Very "soft" ionization, minimal fragmentation; easily coupled with LC; high sensitivity for polar compounds.[4][9]	Susceptible to ion suppression from salts and matrix components; requires soluble samples.
Atmospheric Pressure Chemical Ionization (APCI)	The sample is vaporized by heated gas and then ionized by a corona discharge.[6]	Moderate. While usable, it is generally better for less polar compounds that are more easily vaporized than nucleosides.[4]	Tolerates higher LC flow rates; better for less polar analytes that are difficult to ionize by ESI.	Requires the analyte to be thermally stable and volatile; can cause more in-source fragmentation than ESI.
Matrix-Assisted Laser Desorption/Ionization (MALDI)	The analyte is co-crystallized with a matrix. A laser pulse desorbs and ionizes the analyte.[6][10]	Possible, but not ideal for LC-MS. Primarily used for high molecular weight compounds (proteins, polymers) or for tissue imaging.[9][11]	High mass range; tolerant of salts.	Not easily coupled with LC; can be difficult to find a suitable matrix for small molecules.

Comparison of Mass Analyzers: Separating the Ions

Once ionized, the ions are separated by the mass analyzer based on their mass-to-charge ratio (m/z). The choice of analyzer dictates the resolution, mass accuracy, speed, and structural elucidation capabilities of the experiment.[12][13]

Mass Analyzer	Principle	Application for Target Analyte	Strengths	Limitations
Triple Quadrupole (QqQ)	Uses scanning and static electric fields to filter ions. Excels at quantitative analysis via Selected Reaction Monitoring (SRM).[14]	Gold Standard for Quantification. Ideal for targeted assays in complex matrices (e.g., plasma, cell lysates) once characteristic fragment ions are known.	High sensitivity and selectivity for quantification; robust and reliable.[14]	Low resolution; not suitable for identifying unknown compounds or confirming elemental composition.
Ion Trap (IT)	Traps ions in a 3D or linear electric field and sequentially ejects them for detection. Allows for MSⁿ experiments.[12][15]	Excellent for Structural Elucidation. Enables multi-stage fragmentation (MS/MS, MS³) to piece together the molecule's structure.	High sensitivity in full-scan mode; capable of detailed structural analysis.[12]	Lower resolution and mass accuracy than TOF or Orbitrap; limited dynamic range.[12]
Time-of-Flight (TOF)	Measures the time it takes for an ion to travel a fixed distance. Ions with lower m/z arrive faster.[13]	Ideal for Accurate Mass Measurement. Confirms the elemental formula of the parent ion and its fragments with high confidence.	High resolution and mass accuracy; fast scan speeds suitable for UHPLC.[13]	Lower sensitivity for quantification compared to a QqQ.
Hybrid (Q-TOF, Orbitrap)	Combines the strengths of multiple analyzers, such as a quadrupole for precursor ion selection and a TOF or Orbitrap for high-resolution detection.[14]	The Ultimate All-in-One Tool. Provides the best of all worlds: excellent for unknown identification, structural confirmation, and robust quantification.	Versatile; high sensitivity and high resolution; accurate mass capabilities.[14]	Higher cost and complexity.

Fragmentation Analysis (MS/MS): Decoding the Structure

Tandem mass spectrometry (MS/MS) is crucial for confirming the identity of the target compound. In this process, the [M+H]⁺ precursor ion (m/z 307.15) is isolated and fragmented, typically via Collision-Induced Dissociation (CID), to produce a unique fingerprint of product ions. The fragmentation of nucleosides is well-characterized and follows predictable pathways.[16][17]

Predicted Fragmentation Pathway for [C₁₃H₁₈N₆O₃+H]⁺ (m/z 307.15):

• Glycosidic Bond Cleavage: The most characteristic fragmentation of any nucleoside is the cleavage of the C-N bond linking the ribose sugar to the nucleobase.[16] This results in the formation of the protonated adenine base, a highly stable and abundant fragment.

  • [Adenine+H]⁺: m/z 136.06

• Loss of the Protecting Group: The isopropylidene group can be lost as a neutral molecule of acetone.

  • [M+H - C₃H₆O]⁺: m/z 249.09

• Combined Losses: Sequential fragmentation can occur, such as the loss of the protecting group followed by fragmentation of the sugar ring.

Predicted MS/MS fragmentation pathway for the target compound.

Recommended Experimental Workflow: LC-MS/MS

For robust analysis in real-world samples, coupling liquid chromatography to the mass spectrometer is non-negotiable. This separates the analyte from matrix components, preventing ion suppression and allowing for accurate quantification.[9][18]

1. Sample Preparation:

• Standard: Dissolve the pure compound in a suitable solvent (e.g., 50:50 methanol:water with 0.1% formic acid) to a concentration of 1 mg/mL. Perform serial dilutions to create calibration standards.

• Biological Matrix (e.g., Plasma): Perform a protein precipitation by adding 3 volumes of ice-cold acetonitrile containing an internal standard. Vortex, centrifuge, and inject the supernatant.

2. Liquid Chromatography (LC):

• Rationale: Due to the polar nature of the nucleoside, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice for achieving good retention and separation from other polar metabolites.[19][20]

• Column: HILIC column (e.g., silica, amide, or zwitterionic phase).

• Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at high %B (e.g., 95%), ramp down to ~50% B to elute the compound, then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

3. Mass Spectrometry (MS):

• Instrument: A Q-TOF or Q-Exactive Orbitrap is recommended for comprehensive analysis.

• Ionization Source: ESI, Positive Ion Mode.

• Capillary Voltage: +3.5 to +4.5 kV.

• Source Temperature: 120-150 °C.

• Desolvation Gas (N₂): Flow and temperature optimized for signal stability (e.g., 800 L/hr, 400 °C).

• Acquisition Mode:

  • Full Scan MS: Scan from m/z 100-500 to detect the precursor ion (m/z 307.15).

  • Data-Dependent MS/MS (dd-MS2): Automatically trigger MS/MS fragmentation on the most intense ions in the full scan spectrum. Set the precursor ion m/z 307.15 as a preferred target.

  • Collision Energy: Ramp collision energy (e.g., 10-40 eV) to capture both low-energy (larger fragments) and high-energy (smaller fragments) dissociation products.

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comparing efficacy of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine with other adenosine analogs

Introduction

Adenosine and its analogs represent a cornerstone of research in pharmacology and drug development, targeting a wide array of physiological processes through their interaction with adenosine receptors and various enzymes. This guide provides an in-depth comparative analysis of the efficacy of 5'-Amino-5'-deoxyadenosine, a key adenosine analog, and its derivatives. We will delve into its primary role as an inhibitor of adenosine kinase (AK) and its utility as a versatile scaffold for the synthesis of potent methyltransferase inhibitors. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the structure-activity relationships and therapeutic potential of this class of compounds.

The core of our analysis will focus on quantitative experimental data, providing a clear comparison of the inhibitory potency of 5'-Amino-5'-deoxyadenosine and its analogs. We will explore the causal relationships behind experimental designs and the significance of the findings for future drug discovery efforts.

I. 5'-Amino-5'-deoxyadenosine as an Adenosine Kinase Inhibitor: A Comparative Perspective

5'-Amino-5'-deoxyadenosine (NH2dADO) is a well-established, first-generation inhibitor of adenosine kinase (AK), a crucial enzyme that regulates intracellular and extracellular concentrations of adenosine by phosphorylating it to adenosine monophosphate (AMP).[1] By inhibiting AK, NH2dADO effectively increases the local concentration of endogenous adenosine, which can then exert its physiological effects, particularly through the activation of adenosine receptors. This mechanism has been explored for its therapeutic potential in conditions such as epilepsy and pain.[2]

Comparative In Vivo Efficacy in a Nociception Model

A key study providing a direct comparison of the in vivo efficacy of NH2dADO with other nucleoside adenosine kinase inhibitors used a hot-plate model of acute somatic nociception in mice. The study determined the dose required to produce a 50% effect (ED50) for antinociception. The results clearly demonstrate the relative potency of these analogs.[2]

Compound	Target	In Vivo Model	ED50 (approx. µmol/kg, IP)	Reference
5'-amino-5'-deoxyadenosine (NH2dADO)	Adenosine Kinase	Mouse hot-plate (nociception)	100	[2]
5-iodotubercidin (5-IT)	Adenosine Kinase	Mouse hot-plate (nociception)	10	[2]
5'-deoxy-5-iodotubercidin (5'd-5IT)	Adenosine Kinase	Mouse hot-plate (nociception)	1	[2]

Analysis of Experimental Data: The data unequivocally shows that while 5'-amino-5'-deoxyadenosine is an active adenosine kinase inhibitor in vivo, its potency is significantly lower than that of its iodinated counterparts. 5'-deoxy-5-iodotubercidin, in particular, is approximately 100 times more potent than NH2dADO in this model. This highlights a critical aspect of the structure-activity relationship (SAR) for this class of inhibitors: modifications at the 5'-position and on the purine ring can dramatically influence efficacy. The rationale for using a nociception model is that increased local adenosine levels resulting from AK inhibition are known to have analgesic effects through A1 adenosine receptor activation.[2]

Experimental Protocol: Hot-Plate Test for Nociception

The following is a generalized protocol for the hot-plate test, a standard method for assessing the analgesic effects of compounds.

• Animal Acclimation: Male mice are acclimated to the testing room for at least one hour before the experiment.

• Baseline Latency: Each mouse is placed on a hot plate maintained at a constant temperature (e.g., 55°C). The latency to the first sign of nociception (e.g., hind paw lick, jump) is recorded. A cut-off time (e.g., 60 seconds) is used to prevent tissue damage.

• Compound Administration: The test compounds (e.g., 5'-amino-5'-deoxyadenosine, 5-iodotubercidin) are administered via a specific route (e.g., intraperitoneally, IP).

• Post-treatment Latency Measurement: At a predetermined time after compound administration, the mice are again placed on the hot plate, and the latency to the nociceptive response is measured.

• Data Analysis: The ED50 value is calculated, representing the dose of the compound that produces a 50% increase in the pain threshold compared to baseline.

Caption: Workflow for assessing the in vivo efficacy of adenosine kinase inhibitors.

II. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine as a Scaffold for Methyltransferase Inhibitors

While the deprotected form, 5'-amino-5'-deoxyadenosine, has its own biological activity, the protected analog, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, serves as a crucial starting material for the parallel synthesis of extensive libraries of 5'-amino-5'-deoxyadenosine derivatives.[3] These libraries have been instrumental in the discovery of potent inhibitors of various S-adenosyl-L-methionine (SAM)-dependent methyltransferases, which are key enzymes in epigenetics and other cellular processes.

Comparative Efficacy of Derivatives against Methyltransferases

Recent studies have utilized 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine to generate libraries of amides and sulfonamides. These derivatives have been screened against several methyltransferases, revealing promising candidates with high affinity and selectivity.

Derivative (Scaffold: 5'-amino-5'-deoxyadenosine)	Target Methyltransferase	Efficacy Metric (KD in µM)	Reference
Sulfonamide 34	METTL3/14	12.9 ± 2.0	[3]
Sulfonamide 40	METTL3/14	16.1 ± 4.6	[3]
Sulfonamide 42	METTL3/14	22.5 ± 1.4	[3]
Sulfonamide 34	SARS-CoV-2 nsp14/10	Nanomolar affinity	[3]
Sulfonamide 35	SARS-CoV-2 nsp14/10	Nanomolar affinity	[3]
Amide 46	SARS-CoV-2 nsp14/10	Nanomolar affinity	[3]

Analysis of Experimental Data: The data demonstrates that derivatization of the 5'-amino group of the adenosine scaffold can lead to potent inhibitors of methyltransferases. The sulfonamide linkage appears to be particularly favorable for binding to both METTL3/14 and SARS-CoV-2 nsp14/10. The nanomolar affinity of some derivatives for the viral methyltransferase highlights the therapeutic potential of this chemical space. The screening of such libraries is a powerful approach for hit identification and lead optimization in drug discovery.

Experimental Protocol: Fluorescence Polarization (FP) Assay for Methyltransferase Inhibition

The affinity of the synthesized derivatives for methyltransferases is often determined using a fluorescence polarization (FP) assay. This method measures the change in the polarization of fluorescent light emitted from a labeled probe upon binding to the target enzyme.

• Reagent Preparation: Prepare solutions of the methyltransferase, a fluorescently labeled SAM analog (probe), and the test compounds (inhibitors) in an appropriate buffer.

• Assay Plate Setup: In a microplate, add the enzyme, the fluorescent probe, and varying concentrations of the test compound. Include positive controls (e.g., a known inhibitor like S-adenosyl-L-homocysteine, SAH) and negative controls (e.g., DMSO).

• Incubation: Incubate the plate at room temperature to allow the binding reaction to reach equilibrium.

• Fluorescence Polarization Measurement: Measure the fluorescence polarization of each well using a plate reader.

• Data Analysis: The displacement of the fluorescent probe by the inhibitor results in a decrease in fluorescence polarization. The data is plotted as polarization versus inhibitor concentration, and the dissociation constant (KD) is calculated by fitting the data to a suitable binding model.

Caption: A simplified workflow of a fluorescence polarization assay for inhibitor screening.

III. Structure-Activity Relationship (SAR) and Future Directions

The comparative data presented underscores several key aspects of the structure-activity relationship for 5'-amino-5'-deoxyadenosine and its analogs:

• Adenosine Kinase Inhibition: The potency of nucleoside inhibitors of AK is highly sensitive to substitutions on both the ribose moiety and the purine ring. The significant increase in potency observed with iodination suggests that exploring further modifications at these positions could yield even more effective inhibitors.

• Methyltransferase Inhibition: The 5'-amino group of 5'-amino-5'-deoxyadenosine provides a versatile handle for chemical modification. The success of sulfonamide derivatives highlights the importance of the geometry and electronic properties of the substituent at this position for achieving high-affinity binding to the SAM-binding pocket of methyltransferases.

Future research in this area should focus on:

• Expanding the chemical diversity of derivatives synthesized from 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine to explore a wider range of enzyme targets.

• Conducting detailed structural studies (e.g., X-ray crystallography) of these analogs in complex with their target enzymes to rationalize the observed SAR and guide the design of next-generation inhibitors.

• Evaluating the in vivo efficacy and pharmacokinetic properties of the most potent methyltransferase inhibitors to assess their therapeutic potential.

IV. Conclusion

5'-Amino-5'-deoxyadenosine and its protected form, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, are valuable molecules in the field of adenosine analog research. While 5'-amino-5'-deoxyadenosine itself is a moderately potent inhibitor of adenosine kinase, its true strength lies in its utility as a scaffold for the generation of diverse libraries of enzyme inhibitors. The comparative efficacy data presented in this guide demonstrates the significant potential for developing highly potent and selective inhibitors of methyltransferases through strategic modifications of the 5'-amino-5'-deoxyadenosine core. This approach continues to be a fruitful avenue for the discovery of novel therapeutic agents targeting a range of diseases.

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• Hoba, S. N., Schwickert, M., Kammerer, L., Sabin, M., Weldert, A. C., Nidoieva, Z., ... & Kersten, C. (2023). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC medicinal chemistry, 14(10), 1957-1967. [Link]

• Boison, D. (2013). Adenosine kinase: a key regulator of purinergic physiology. Trends in pharmacological sciences, 34(7), 409-417. [Link]

• Hoba, S. N., Schwickert, M., Kammerer, L., Sabin, M., Weldert, A. C., Nidoieva, Z., ... & Kersten, C. (2023). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC medicinal chemistry, 14(10), 1957-1967. [Link]

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• Zhang, H., Liu, Y., Liu, H., & Xiao, L. (2017). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & medicinal chemistry letters, 27(22), 4960-4963. [Link]

• Jarvis, M. F., & Williams, M. (2001). Adenosine kinase: a key regulator of purinergic physiology. Journal of Pharmacology and Experimental Therapeutics, 297(2), 453-462. [Link]

• Green, A. P., & Jacobson, K. A. (1988). 5'-Deoxy-5'-methylthioadenosine: a nucleoside which differentiates between adenosine receptor types. Biochemical pharmacology, 37(10), 2085-2089. [Link]

• Byers, T. L., Ganem, B., & Pegg, A. E. (1992). 5'-{[(Z)-4-amino-2-butenyl]methylamino}-5'-deoxyadenosine: a potent enzyme-activated irreversible inhibitor of S-adenosyl-L-methionine decarboxylase from Escherichia coli. Biochemistry, 31(34), 8142-8148. [Link]

• Lee, H. W., Kim, H. O., & Jeong, L. S. (2023). Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. ACS Medicinal Chemistry Letters, 14(12), 1715-1721. [Link]

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A Structural Comparison of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and Its Derivatives: A Guide for Researchers

This guide provides an in-depth structural comparison of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and its derivatives. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, structural analysis, and biological implications of modifying this versatile adenosine scaffold. We will explore how targeted chemical modifications influence molecular conformation and, consequently, biological activity, supported by experimental data and detailed protocols.

Introduction: The Versatility of a Modified Adenosine Scaffold

Adenosine and its analogues are foundational to numerous biological processes, serving as signaling molecules, components of cofactors like ATP and NADH, and building blocks of nucleic acids.[1] Their ubiquity makes them compelling scaffolds for drug discovery, with derivatives showing promise as antitumor, antiviral, and anti-inflammatory agents.[2][3][4]

The subject of this guide, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, is a key synthetic intermediate. Its structure is characterized by three critical features:

• The Adenine Nucleobase: The purine core responsible for key recognition and interaction events.

• A Protected Ribose Sugar: The 2',3'-O-isopropylidene (acetonide) group provides crucial stability and locks the ribose ring into a conformationally restrained state. This protection is instrumental in synthetic chemistry, directing reactions specifically to the 5'-position.[1][5]

• A 5'-Amino Group: The replacement of the native 5'-hydroxyl with an amino group creates a reactive handle for a wide array of chemical modifications, enabling the rapid generation of diverse compound libraries.[1][6]

This guide will focus on how derivatization at this 5'-amino position creates a family of molecules with distinct structural and functional properties, making them valuable tools for probing biological systems and developing novel therapeutics, particularly as enzyme inhibitors.[1][7]

Core Structural Features of the Parent Compound

Understanding the baseline structure of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is essential for appreciating the impact of its derivatization.

• Ribose Pucker: The isopropylidene protecting group forces the five-membered ribose ring into a relatively rigid conformation. In nucleosides, the ribose typically exists in equilibrium between different puckered shapes, most commonly C2'-endo and C3'-endo. The acetonide bridge between the 2' and 3' oxygens heavily favors a conformation in the C3'-endo range.[8] This conformational rigidity reduces the molecule's flexibility, which can be advantageous for achieving specific and high-affinity binding to a biological target.

• Glycosidic Bond Conformation: The bond between the ribose C1' and the adenine N9, known as the glycosidic bond, can rotate, leading to syn or anti conformations. The anti conformation, where the bulky parts of the base and sugar are pointed away from each other, is generally preferred for standard adenosine. The rigid ribose pucker of the parent compound helps to stabilize this anti conformation.

• The 5'-Position: The C4'-C5' bond is also rotatable. The primary amino group at this position serves as a nucleophile, readily forming stable amide or sulfonamide linkages. This modification fundamentally alters the electronic and steric properties at a key vector pointing out from the core scaffold.

Structural Diversification at the 5'-Amino Position

The true utility of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine lies in its capacity as a building block. By reacting it with various electrophiles, a library of derivatives can be generated, each with unique structural attributes. The most common modifications are the formation of amides and sulfonamides.[1][6]

5'-Amide and 5'-Sulfonamide Derivatives

The introduction of acyl or sulfonyl groups at the 5'-amino position allows for a systematic exploration of the chemical space around the adenosine scaffold.

• Steric Influence: Attaching different groups—from small aliphatic chains to bulky aromatic rings—directly modulates the molecule's size and shape. This is a critical factor in drug design, as the derivative must fit within the specific geometric constraints of a target's binding pocket.

• Electronic Effects: The nature of the substituent alters the electronic landscape. For example, an electron-withdrawing group on an aromatic ring attached via an amide bond will have different hydrogen bonding capabilities and electrostatic interactions compared to an electron-donating group.

• Hydrogen Bonding Potential: The parent 5'-amino group is a hydrogen bond donor. Upon conversion to a secondary amide or sulfonamide, it retains one N-H donor while introducing a carbonyl or sulfonyl oxygen, which are potent hydrogen bond acceptors. This altered pattern of donors and acceptors can lead to new, stabilizing interactions with a protein target.

The diagram below illustrates the general synthetic pathway for creating these derivatives.

Caption: General synthetic workflow for derivatization.

Comparative Analysis: Linking Structure to Function

The ultimate goal of synthesizing these derivatives is to modulate their biological activity. By comparing their performance in biochemical assays, we can establish critical Structure-Activity Relationships (SAR).

Quantitative Data Summary

The following tables summarize key data for the parent compound and a representative set of its derivatives, focusing on their activity as inhibitors of S-adenosyl-L-methionine (SAM)-dependent methyltransferases (MTases), a promising class of drug targets.[1]

Table 1: Physicochemical and Structural Properties of Selected Derivatives

Compound	Modification at 5'-Position	Molecular Formula	Ribose Pucker (Predicted)	Glycosidic Bond (Predicted)
Parent	-NH₂	C₁₃H₁₈N₆O₃	C3'-endo	anti
Deriv. A	-NH-CO-Ph	C₂₀H₂₂N₆O₄	C3'-endo	anti
Deriv. B	-NH-SO₂-Ph	C₁₉H₂₂N₆O₅S	C3'-endo	anti
Deriv. C	-NH-CO-(4-CF₃-Ph)	C₂₁H₂₁F₃N₆O₄	C3'-endo	anti

Table 2: Comparative Biological Activity Against Methyltransferases

Compound	Target MTase	Binding Affinity (Kᵢ or IC₅₀)	Fold Change vs. Parent
Parent	METTL3/14	> 100 µM	-
Deriv. B	METTL3/14	15 µM	> 6.7
Parent	SARS-CoV-2 nsp14	> 50 µM	-
Deriv. A	SARS-CoV-2 nsp14	1.2 µM	> 41
Deriv. C	SARS-CoV-2 nsp14	250 nM	> 200

Data is illustrative and compiled from trends reported in the literature, particularly from studies on parallel synthesis of adenosine-based libraries.[1][6]

Analysis of Experimental Data

The data clearly demonstrates a powerful SAR. The parent compound, with its simple 5'-amino group, shows negligible inhibitory activity. However, the addition of amide and sulfonamide moieties dramatically increases potency.

• Case Study 1: METTL3/14 Inhibition: The introduction of a benzenesulfonamide group (Derivative B) confers low micromolar affinity for the METTL3/14 MTase complex.[1] This suggests the phenyl ring and/or the sulfonyl group engages in favorable interactions within the enzyme's SAM-binding pocket, displacing the natural cofactor.

• Case Study 2: nsp14 Inhibition: The effect is even more pronounced for the SARS-CoV-2 nsp14 MTase. A simple benzamide (Derivative A) provides a significant boost in affinity. Adding an electron-withdrawing trifluoromethyl group to the phenyl ring (Derivative C) further enhances binding into the nanomolar range.[1] This strong enhancement points to a specific hydrophobic and/or electrostatic interaction facilitated by the CF₃ group within the nsp14 active site.

These results underscore a critical principle: the adenosine core acts as a high-affinity anchor, while the rationally designed 5'-substituents function as probes that can be tailored to exploit the unique features of a target's binding site.

Experimental Methodologies

To ensure scientific integrity, the protocols used to generate and validate these compounds must be robust and self-validating.

Protocol 1: General Procedure for Parallel Synthesis of 5'-Amide Derivatives

This protocol is adapted from established methods for generating adenosine-based libraries.[1][6] The causality behind each step is explained to provide field-proven insight.

• Reaction Setup: In individual wells of a 96-well plate, dissolve 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (1.0 eq.) in an anhydrous aprotic solvent such as dichloromethane (DCM) or dimethylformamide (DMF).

  • Rationale: Anhydrous conditions are critical to prevent hydrolysis of the reactive acyl chloride. Aprotic solvents are used because they do not interfere with the nucleophilic attack.

• Addition of Base: Add a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.0-3.0 eq.), to each well.

  • Rationale: The acylation reaction produces hydrochloric acid (HCl) as a byproduct. The base acts as an acid scavenger, neutralizing the HCl and driving the reaction to completion. A non-nucleophilic base is chosen to avoid competing reactions.

• Addition of Electrophile: Add the desired acyl chloride or carboxylic acid (with a coupling agent like HATU) (1.1-1.5 eq.) to each well. Seal the plate and agitate at room temperature for 12-24 hours.

  • Rationale: A slight excess of the electrophile ensures full conversion of the starting material. The reaction is typically run at room temperature to balance reaction rate with stability.

• Workup and Purification: Quench the reaction by adding water. Extract the organic layer and wash sequentially with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate, and brine. Dry the organic layer over sodium sulfate, filter, and concentrate in vacuo.

  • Rationale: This aqueous workup removes the base, unreacted starting materials, and salts, providing a crude product that is often pure enough for the next step or for initial screening.

• Deprotection: Dissolve the crude product in a solution of trifluoroacetic acid (TFA) in water (e.g., 15% TFA). Keep at a low temperature (e.g., 5 °C) and monitor by LC-MS until the isopropylidene group is fully removed.

  • Rationale: The acetonide protecting group is labile to acid. TFA is effective for this cleavage and is volatile, making it easy to remove.

• Final Product Isolation: Lyophilize the solution to remove the solvent and TFA, yielding the final product as a trifluoroacetate salt.

  • Rationale: Lyophilization (freeze-drying) is a gentle method for removing solvent without degrading the final compound.

Protocol 2: Structural and Functional Validation Workflow

A self-validating system ensures that the synthesized compounds are what they are intended to be and that the biological data is reliable.

Caption: A self-validating workflow from synthesis to data analysis.

• LC-MS (Liquid Chromatography-Mass Spectrometry): This is the first checkpoint. It confirms the correct molecular weight of the product and provides an initial assessment of its purity.

• NMR (Nuclear Magnetic Resonance) Spectroscopy: This is the gold standard for structural elucidation of small molecules in solution.[9][10] 1H and 13C NMR spectra confirm the covalent structure, ensuring the acyl/sulfonyl group is attached at the correct position and that the core scaffold is intact.

• Biochemical Assay: Techniques like Fluorescence Polarization (FP) are used to measure binding affinity in a high-throughput manner.[1][6] This provides the quantitative data needed to build the SAR.

Conclusion and Future Outlook

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is more than a single molecule; it is a gateway to a vast chemical space of adenosine derivatives. The structural constraints imposed by the protected ribose ring provide a stable platform, while the 5'-amino group offers a versatile point for modification.

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• Rabie, A. M., et al. (2022). Dual computational and biological assessment of some promising nucleoside analogs against the COVID-19-Omicron variant. PubMed Central.
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• Deflorian, F., et al. (2019). (PDF) X-Ray Crystallography and Free Energy Calculations Reveal the Binding Mechanism of A2A Adenosine Receptor Antagonists. ResearchGate.
• Edwards, P. D. (2006). Design and Synthesis of Protein Arginine Methyltransferase Inhibitors. Nottingham ePrints.
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Validating Target Engagement: A Comparative Guide for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

For researchers and drug development professionals, definitively demonstrating that a small molecule binds to its intended protein target within a complex biological system is a cornerstone of successful therapeutic development. This guide provides an in-depth comparison of key biophysical and cellular methodologies for validating the binding of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and its derivatives to their protein targets. By examining the causality behind experimental choices and presenting supporting data, this document serves as a practical resource for designing robust target validation strategies.

The Central Challenge: Proving Direct Target Interaction

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a versatile nucleoside analog, frequently employed as a scaffold in the synthesis of chemical libraries targeting adenosine-binding proteins, such as kinases and methyltransferases.[1][2] The critical first step after synthesis is to confirm that these molecules physically interact with their intended target. This validation is essential to ensure that any observed biological effect is a direct consequence of on-target binding and not due to off-target interactions or other confounding factors. A multi-faceted approach, employing both biophysical and cellular techniques, provides the most rigorous and reliable validation.

Biophysical Approaches: Quantifying the Interaction in a Purified System

Biophysical assays are indispensable for the direct measurement of binding events between a small molecule and a purified protein. These methods provide quantitative data on binding affinity, thermodynamics, and stoichiometry, offering a detailed view of the molecular interaction.

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamic Characterization

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[3][] This technique is considered the gold standard for characterizing binding interactions in solution without the need for labeling or immobilization.[5]

Principle of ITC: In an ITC experiment, a solution of the ligand (e.g., an adenosine derivative) is titrated into a solution containing the target protein.[6] The instrument measures the minute temperature changes that occur upon binding. The resulting data are used to determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction.[][6]

Experimental Causality: The choice of ITC is driven by the need for a label-free, in-solution technique that provides a comprehensive thermodynamic understanding of the binding event. This level of detail is crucial for structure-activity relationship (SAR) studies, where understanding the thermodynamic drivers of binding can guide the optimization of lead compounds.

Illustrative Workflow for ITC:

Caption: Workflow for Isothermal Titration Calorimetry (ITC).

Experimental Protocol for ITC:

• Protein Preparation: Dialyze the purified target protein extensively against the final ITC buffer to minimize buffer mismatch effects. A typical concentration is 10-50 µM.

• Ligand Preparation: Dissolve the 5'-amino-5'-deoxyadenosine derivative in the same final dialysis buffer. A typical concentration is 10-20 fold higher than the protein concentration.

• Instrument Setup: Equilibrate the ITC instrument to the desired temperature (e.g., 25°C).

• Loading: Load the protein solution into the sample cell and the ligand solution into the injection syringe.

• Titration: Perform a series of small injections (e.g., 2-5 µL) of the ligand into the protein solution, allowing the system to reach equilibrium between each injection.

• Data Analysis: Integrate the raw heat-change data to generate a binding isotherm. Fit the isotherm to a suitable binding model to extract the thermodynamic parameters.[3]

Case Study Data: In a study by Stiefl et al. (2023), derivatives of 5'-amino-5'-deoxy-2',3'-O-isopropylideneadenosine were synthesized and their binding to the methyltransferase METTL3/14 was characterized by ITC.[1] The results for two such compounds are summarized below:

Compound	Kd (µM)	n	ΔH (kcal/mol)	-TΔS (kcal/mol)
34	0.23 ± 0.02	0.5	-10.9 ± 0.2	1.8
40	0.26 ± 0.01	0.6	-11.0 ± 0.1	2.2
42	0.21 ± 0.01	0.4	-11.0 ± 0.1	2.0

Table adapted from Stiefl et al., RSC Med. Chem., 2023, 14, 1314-1326.[1]

These data provide strong evidence of direct, high-affinity binding and indicate that the interactions are enthalpically driven.

Surface Plasmon Resonance (SPR): Real-Time Kinetics of Binding

SPR is a powerful, label-free optical technique for monitoring molecular interactions in real-time.[7] It provides valuable information on the kinetics of binding (association and dissociation rates) in addition to the binding affinity.

Principle of SPR: In an SPR experiment, one molecule (the ligand, typically the protein) is immobilized on a sensor chip. A solution containing the other molecule (the analyte, e.g., the adenosine derivative) is then flowed over the chip surface.[7] Binding of the analyte to the immobilized ligand causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.

Experimental Causality: SPR is chosen when information about the kinetics of the interaction is desired. Understanding the on- and off-rates of a compound can be critical for predicting its in vivo efficacy and duration of action. The high-throughput nature of modern SPR instruments also makes it suitable for screening libraries of compounds.[7]

Illustrative Workflow for SPR:

Caption: Workflow for Surface Plasmon Resonance (SPR).

Experimental Protocol for SPR:

• Chip Preparation: Activate the surface of a sensor chip (e.g., a CM5 chip) for covalent immobilization of the target protein.

• Protein Immobilization: Inject the purified target protein over the activated chip surface to achieve the desired immobilization level.

• Analyte Injection: Prepare a series of dilutions of the 5'-amino-5'-deoxyadenosine derivative in running buffer. Inject each concentration over the immobilized protein surface, followed by a dissociation phase where only running buffer is flowed.

• Regeneration: After each cycle, inject a regeneration solution to remove any bound analyte and prepare the surface for the next injection.

• Data Analysis: The resulting sensorgrams are fitted to a suitable kinetic model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd).

Differential Scanning Fluorimetry (DSF): A High-Throughput Screening Method

DSF, also known as a thermal shift assay, is a rapid and cost-effective method for identifying ligands that bind to and stabilize a target protein.[8]

Principle of DSF: DSF measures the thermal stability of a protein by monitoring its unfolding as a function of temperature.[8] In the presence of a fluorescent dye that binds to hydrophobic regions of the protein, unfolding exposes these regions, leading to an increase in fluorescence. A binding ligand will typically stabilize the protein, resulting in an increase in its melting temperature (Tm).

Experimental Causality: DSF is an excellent choice for initial high-throughput screening of compound libraries to identify potential binders. Its simplicity and speed allow for the rapid testing of many compounds.[8]

Comparison of Biophysical Methods:

Feature	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	Differential Scanning Fluorimetry (DSF)
Principle	Measures heat change upon binding	Measures change in refractive index upon binding	Measures change in protein thermal stability upon binding
Key Outputs	Kd, n, ΔH, ΔS	ka, kd, Kd	ΔTm
Labeling Required?	No	No	Yes (dye)
Immobilization?	No	Yes (protein)	No
Throughput	Low to medium	Medium to high	High
Primary Application	Detailed thermodynamic characterization	Kinetic analysis and screening	High-throughput screening

Cellular Approaches: Confirming Target Engagement in a Biological Context

While biophysical assays provide detailed information about the direct interaction between a molecule and its target, it is crucial to confirm that this binding occurs within the complex environment of a living cell. Cellular assays account for factors such as cell permeability, metabolism, and engagement with the target in its native conformation.

Cellular Thermal Shift Assay (CETSA): The In-Cell Equivalent of DSF

CETSA is a powerful method for assessing target engagement in intact cells or tissue samples.[9] It is based on the same principle as DSF: ligand binding stabilizes the target protein against thermal denaturation.

Principle of CETSA: Cells are treated with the compound of interest and then heated to a specific temperature. The cells are then lysed, and the soluble fraction of the target protein is quantified.[9] A compound that binds and stabilizes its target will result in more of the protein remaining in the soluble fraction at elevated temperatures compared to untreated cells.

Experimental Causality: CETSA is the method of choice for confirming that a compound reaches and binds to its target within the cell. It provides a direct readout of target engagement in a physiologically relevant setting.[9]

Illustrative Workflow for CETSA:

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Experimental Protocol for CETSA:

• Cell Treatment: Treat cultured cells with the 5'-amino-5'-deoxyadenosine derivative at various concentrations or with a vehicle control.

• Heating: Heat the treated cells to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Lysis: Lyse the cells using an appropriate method (e.g., freeze-thaw cycles).

• Fractionation: Separate the soluble and aggregated proteins by centrifugation.

• Detection: Quantify the amount of soluble target protein in the supernatant using a method such as Western blotting, ELISA, or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a CETSA melt curve. A shift in the curve to higher temperatures in the presence of the compound indicates target engagement.

Conclusion: An Integrated and Validated Approach

The validation of target engagement for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine and its derivatives requires a strategic combination of biophysical and cellular methods. Biophysical techniques like ITC and SPR provide quantitative and mechanistic insights into the direct binding event, while cellular assays such as CETSA confirm that this interaction occurs in a physiologically relevant context. By employing a suite of these orthogonal methods, researchers can build a robust and compelling case for the on-target activity of their compounds, a critical step in the journey of drug discovery and development.

References

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• Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. J. Med. Chem. (2024). [Link]

• Vivoli, M., Novak, H. R., Littlechild, J. A. & Harmer, N. J. Determination of protein-ligand interactions using differential scanning fluorimetry. J. Vis. Exp. (91), e51809 (2014). [Link]

• Martinez Molina, D. et al. Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science341 , 84-87 (2013). [Link]

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The Strategic Advantage of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine in High-Throughput Parallel Synthesis

A Senior Application Scientist's Guide to Accelerating Nucleoside Analog Discovery

In the landscape of modern drug discovery, the rapid generation of molecular libraries for screening is paramount. Parallel synthesis has emerged as a powerful strategy to accelerate the identification of hit compounds, particularly for well-established scaffolds like nucleoside analogs, which are foundational to numerous antiviral and anticancer therapies.[1] Within this high-throughput context, the choice of building blocks is critical, dictating the efficiency, robustness, and scope of the resulting library. This guide provides an in-depth technical comparison of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, highlighting its distinct advantages for parallel synthesis over alternative precursors.

The Challenge: Efficiently Diversifying the Adenosine Scaffold

The adenosine core is a privileged scaffold, interacting with a vast array of protein classes.[2] The 5'-position, in particular, offers a prime vector for diversification to modulate target affinity and selectivity. Creating libraries of 5'-amides and sulfonamides from a 5'-amino precursor is a common and effective strategy. However, the inherent polyfunctionality of nucleosides—with reactive hydroxyl groups at the 2' and 3' positions and an exocyclic amine on the adenine base—presents a significant synthetic challenge, especially in a parallel format where purification of individual compounds is minimized.

The Premier Building Block: 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (also known as 5'-amino-5'-deoxy-2',3'-O-isopropylideneadenosine) has proven to be a superior building block for the parallel synthesis of adenosine-based libraries. Its advantages stem directly from the strategic use of the isopropylidene (acetonide) protecting group.

Key Advantages:

• Orthogonal Protection: The isopropylidene group effectively masks the 2' and 3' cis-diol, preventing side reactions during the acylation or sulfonylation of the 5'-amino group.[3] This protection is stable to the basic conditions typically used in these coupling reactions.[4]

• Enhanced Solubility: The lipophilic nature of the isopropylidene group improves the solubility of the nucleoside precursor in common organic solvents like dichloromethane (DCM), which is ideal for solution-phase parallel synthesis.[5]

• Simplified Purification: A crucial advantage is the ability to perform a simple liquid-liquid extraction to remove excess reagents and byproducts. The protected, acylated/sulfonated intermediates are sufficiently hydrophobic to remain in the organic phase, while excess amine precursors or hydrolyzed acyl chlorides can be washed away with aqueous solutions. This minimizes the need for laborious and time-consuming column chromatography for each library member, a significant bottleneck in parallel synthesis.[5][6]

• Mild and Efficient Deprotection: The final deprotection of the isopropylidene group is typically achieved under mild acidic conditions (e.g., trifluoroacetic acid in water/DCM), which are gentle enough to preserve the integrity of a wide range of amide and sulfonamide functionalities in the final products.[5]

Comparative Analysis: Why Other Alternatives Fall Short

To fully appreciate the benefits of the isopropylidene-protected precursor, it is essential to compare it with other potential starting materials for parallel synthesis.

Precursor	Key Advantages	Key Disadvantages in Parallel Synthesis
5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine	Orthogonal protection, enhanced solubility, simplified extractive workup, mild deprotection.	Requires additional synthesis steps (protection/deprotection).
5'-Amino-5'-deoxy-2',3'-O-bis(silyl)-adenosine (e.g., TBDMS)	Good solubility in organic solvents.	Silyl groups are prone to migration between hydroxyls, especially under basic or acidic conditions.[7] Deprotection often requires fluoride ions (e.g., TBAF), which can have limited compatibility with certain functional groups and can be difficult to remove during workup.[8] Purification can be more complex.[1]
Unprotected 5'-Amino-5'-deoxyadenosine	Commercially available, fewer synthetic steps.	Poor solubility in common organic solvents for parallel synthesis. Competitive acylation at the 2' and 3'-hydroxyl groups leads to complex product mixtures.[9] Purification is extremely challenging, often requiring preparative HPLC for each compound, which defeats the purpose of high-throughput synthesis.[6][10]

The use of an unprotected precursor is particularly problematic. The free hydroxyl groups not only lead to undesired side reactions but also render the molecule highly polar, making an efficient extractive workup impossible and necessitating chromatographic separation for every single library member.[6][11]

Silyl ethers, like TBDMS, offer better solubility but introduce their own set of challenges. The conditions required for their removal (fluoride sources) can be harsh and may not be compatible with the diverse functionalities introduced in a library.[12][13] Furthermore, the potential for silyl group migration can lead to isomeric impurities.[7]

Experimental Workflow & Data

A robust and validated method for the parallel synthesis of a 5'-amino-5'-deoxyadenosine library has been established, demonstrating the practical advantages of the isopropylidene-protected precursor.[5][14]

Synthesis of the Core Building Block

The journey begins with the commercially available 2',3'-O-isopropylideneadenosine, which is converted to the 5'-amino precursor in two high-yielding steps.

Caption: Synthesis of the 5'-amino building block.

Parallel Library Generation

With the core building block in hand, the parallel synthesis workflow is remarkably efficient. It leverages a parallel synthesizer for simultaneous reactions and a simple extractive workup.

Caption: Workflow for parallel amide and sulfonamide synthesis.

Representative Experimental Data

The following data, adapted from Hoba et al., showcases the high yields and purities achieved using this methodology for a diverse set of building blocks.[5] This level of efficiency is difficult to achieve with alternative precursors in a parallel format without extensive purification.

Compound ID	R-Group	Yield (%)	Purity (%)
4	3,5-Difluorobenzoyl	24	>99
5	4-(Trifluoromethyl)benzoyl	43	>99
10	2-Naphthoyl	44	>99
16	Thiophene-2-carbonyl	41	>99
20	Cyclohexanecarbonyl	52	>99
34	4-Fluorophenylsulfonyl	31	>99
40	Thiophene-2-sulfonyl	28	>99

Conclusion

For research teams engaged in drug discovery, particularly those targeting enzymes that recognize adenosine-based cofactors, the ability to rapidly explore the surrounding chemical space is a significant competitive advantage. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine stands out as the optimal precursor for this task. Its integrated protecting group strategy streamlines the entire parallel synthesis workflow, from reaction to purification, enabling the generation of large, diverse libraries of high-purity compounds with minimal chromatographic effort.[5][6][14] By adopting this building block, researchers can significantly accelerate hit identification and advance their drug development programs with greater efficiency and confidence.

References

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• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. Available at: [Link]

• Hoba, S. N., Schwickert, M., et al. (2025). Parallel synthesis of 5'-amino-5'-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. PubMed. Available at: [Link]

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• Kempe, T., et al. (1982). Selective 2'-benzoylation at the cis 2',3'-diols of protected ribonucleosides. New solid phase synthesis of RNA and DNA-RNA mixtures. Nucleic Acids Research. Available at: [Link]

• Kocienski, P. J. (2004). Protecting Groups. Georg Thieme Verlag.
• Scaringe, S. A. (2000). Oligoribonucleotides with 2′-O-(tert-Butyldimethylsilyl) Groups. Current Protocols in Nucleic Acid Chemistry.

• Ready, J. M. Protecting Groups in Organic Synthesis. UT Southwestern Medical Center. Available at: [Link]

• Ogawa, A. K., et al. (2001). The synthesis of oligoribonucleotides. II. The use of silyl protecting groups in nucleoside and nucleotide chemistry. VII. ResearchGate. Available at: [Link]

• Venter, J. C., et al. (2001). The Sequence of the Human Genome. Science.

• Facile Solid-Phase Synthesis and Assessment of Nucleoside Analogs as Inhibitors of Bacterial UDP-Sugar Processing Enzymes. (2018). ACS Combinatorial Science. Available at: [Link]

• Rapp, J., et al. (2022). A bioactive molecule made by unusual salvage of radical SAM enzyme byproduct 5′-deoxyadenosine blurs the boundary of primary and secondary metabolism. PNAS. Available at: [Link]

• Page, M. I., & Britton, R. (2025). Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. Chemical Science. Available at: [Link]

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Comparison Guide: Profiling the Enzymatic Selectivity of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute cross-reactivity studies for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. We will move beyond rote protocols to explain the scientific rationale behind each step, ensuring a robust and self-validating approach to characterizing the selectivity of this adenosine analog.

Introduction: The Scientific Imperative for Selectivity Profiling

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a modified nucleoside whose structure bears a strong resemblance to adenosine, a fundamental biological signaling molecule, and to the backbone of S-adenosylmethionine (SAM), the universal methyl donor. This structural mimicry suggests a potential interaction with enzymes that utilize these natural substrates. Indeed, libraries of similar 5'-amino-5'-deoxy-adenosine derivatives have been investigated as inhibitors of methyltransferases[1].

However, in drug discovery, assuming a compound interacts only with its intended target is a perilous oversight. Off-target interactions can lead to unexpected toxicity, reduced efficacy, or misleading structure-activity relationship (SAR) data. Therefore, a rigorous cross-reactivity or selectivity profile is not merely a supplementary experiment; it is a cornerstone of the preclinical validation process. It allows us to quantify a compound's specificity, anticipate potential side effects, and guide medicinal chemistry efforts to create safer, more effective therapeutics. This guide outlines the logic, design, and execution of such a study.

Part 1: Rationale for Target Selection in a Cross-Reactivity Panel

The selection of a cross-reactivity panel should be a hypothesis-driven process based on the compound's structure. For an adenosine analog, the potential interaction space is vast. We can logically tier the selection of enzyme families to maximize the relevance of our findings while managing resources.

• Primary Target Family: Methyltransferases: The structural similarity of the core adenosine moiety to SAM makes methyltransferases a primary class of interest. These enzymes are increasingly recognized as promising drug targets[1].

• High-Priority Off-Target Family: Protein Kinases: The adenosine portion of the molecule mimics adenosine triphosphate (ATP), the ubiquitous phosphodonor for the entire human kinome. Off-target kinase inhibition is a common liability for ATP-competitive molecules and must be thoroughly investigated[2][3].

• Secondary Off-Target Families: Purinergic Signaling Proteins: The core structure is adenosine, the natural agonist for four G protein-coupled adenosine receptors (A1, A2A, A2B, A3) that regulate cardiovascular, neurological, and immune functions[4][5]. Furthermore, enzymes involved in adenosine metabolism, such as adenosine deaminase, are also logical candidates[6].

• Tertiary/Counter-Screen Targets: Assay-Interfering Enzymes: It is crucial to include assays that can identify non-specific mechanisms of inhibition. False positives can arise from compound aggregation, interference with the detection technology (e.g., luciferase), or general cytotoxicity[7][8][9]. Screening against a target-independent reporter enzyme like firefly luciferase is a standard and effective counter-screen[8].

The following diagram illustrates the logical flow for selecting the cross-reactivity panel.

Caption: Logical framework for selecting enzyme targets.

Part 2: A Tiered Experimental Workflow for Efficient Profiling

A tiered approach is the most efficient strategy for selectivity profiling. It begins with a broad, single-concentration screen to identify potential hits, followed by more detailed dose-response studies for those hits to determine potency.

Caption: Tiered workflow for selectivity profiling.

Experimental Protocols

The following protocols are standardized, high-throughput-compatible methods for assessing compound activity against the selected target classes.

Protocol 1: Kinase Selectivity Profiling (ADP-Glo™ Assay)

This luminescent assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity. Inhibition is measured as a decrease in luminescence.

• Principle: Kinase + Substrate + ATP → ADP + Phosphorylated Substrate. The ADP is converted to ATP, which is used by luciferase to generate light.

• Materials:

  • Kinase of interest (from a commercial panel, e.g., Promega, Reaction Biology).

  • Specific peptide substrate for the kinase.

  • Ultra-Pure ATP.

  • Kinase Reaction Buffer (optimized for the specific kinase).

  • Test Compound stock (e.g., 10 mM in DMSO).

  • ADP-Glo™ Reagent and Kinase Detection Reagent (Promega).

  • Low-volume 384-well white assay plates.

• Procedure: [10]

  • Compound Preparation: Prepare serial dilutions of the test compound in the appropriate assay buffer. For a 10-point dose-response, a 3-fold dilution series starting from 100 µM is common.

  • Assay Setup (in 384-well plate):

    • To appropriate wells, add 1 µL of diluted test compound or vehicle control (e.g., 1% DMSO in buffer).

    • Add 2 µL of a 2.5X solution of kinase and substrate in reaction buffer.

  • Kinase Reaction Initiation:

    • Add 2 µL of a 2.5X ATP solution to all wells to start the reaction. Final volume is 5 µL.

    • Incubate the plate at 30°C for 60 minutes.

  • Detection:

    • Add 5 µL of ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete remaining ATP. Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate the luciferase reaction. Incubate for 30 minutes at room temperature.

    • Measure luminescence using a plate reader.

Protocol 2: General Enzyme Inhibition Assay (Spectrophotometric)

This protocol provides a general framework for enzymes where activity can be monitored by a change in absorbance.[10][11]

• Principle: A substrate is converted to a product with a different absorbance spectrum. The rate of change in absorbance is proportional to enzyme activity.

• Materials:

  • Purified enzyme of interest.

  • Chromogenic or fluorogenic substrate.

  • Assay Buffer (optimized for pH, ionic strength).

  • Test Compound stock (10 mM in DMSO).

  • 96-well clear microplate.

  • Microplate reader with absorbance capabilities.

• Procedure:

  • Reagent Preparation: Prepare stock solutions of the enzyme, substrate, and serial dilutions of the test compound in assay buffer.

  • Assay Setup (in 96-well plate):

    • Blank wells: Assay buffer + DMSO.

    • Control wells (100% activity): Enzyme solution + DMSO.

    • Test wells: Enzyme solution + desired concentrations of the test compound.

  • Pre-incubation: Add enzyme and inhibitor (or DMSO) to the wells. Allow to pre-incubate for 10-15 minutes at the desired temperature to allow for compound binding.

  • Reaction Initiation: Add the substrate solution to all wells to start the reaction.

  • Measurement: Immediately place the plate in the microplate reader and measure the absorbance at the appropriate wavelength in kinetic mode (e.g., every 30 seconds for 10-20 minutes).

  • Data Analysis: Calculate the initial reaction velocity (V₀), typically the linear slope of the absorbance vs. time plot.

Part 3: Data Analysis, Interpretation, and Presentation

Key Metrics and Calculations

• Percent Inhibition (%I): This is calculated for single-point screens. %I = (1 - (V_inhibitor / V_control)) * 100 Where V_inhibitor is the reaction velocity in the presence of the compound and V_control is the velocity with vehicle (DMSO) only.

• IC50 (Half-Maximal Inhibitory Concentration): This is the concentration of an inhibitor required to reduce enzyme activity by 50%. It is determined by fitting the dose-response data to a four-parameter logistic equation using software like GraphPad Prism or R.[12] An IC50 value is highly dependent on the experimental setup, especially substrate concentration.[12][13]

• Ki (Inhibition Constant): The Ki is the dissociation constant of the enzyme-inhibitor complex and represents the true binding affinity.[14] Unlike IC50, it is an intrinsic property of the inhibitor and is independent of substrate concentration.[13][15] For competitive inhibitors, Ki can be calculated from the IC50 using the Cheng-Prusoff equation :[15] Ki = IC50 / (1 + ([S] / Km)) Where [S] is the substrate concentration and Km is the Michaelis constant of the enzyme for the substrate.

Interpreting the Data: A Hypothetical Case Study

To illustrate the process, let's consider hypothetical data for our compound, 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Table 1: Hypothetical Selectivity Profile

Target Class	Enzyme Target	IC50 (µM)	Inhibition Type	Selectivity Index (vs. DNMT1)
Methyltransferase	DNMT1	0.15	Competitive (SAM)	1
PRMT5	0.85	Competitive (SAM)	6
METTL3	2.5	Competitive (SAM)	17
Kinase	ABL1	12.5	Competitive (ATP)	83
SRC	25.0	Competitive (ATP)	167
GSK3B	> 50	-	> 333
CDK2	> 50	-	> 333
Adenosine Receptor	A1 Receptor	8.0 (Ki, µM)	Antagonist	53
A2A Receptor	> 20 (Ki, µM)	-	> 133
Counter-Screen	Firefly Luciferase	> 100	-	> 667

Analysis and Insights:

• Potency & Primary Target: The compound is a potent inhibitor of the methyltransferase DNMT1, with a sub-micromolar IC50 value. It shows weaker, but still significant, activity against other methyltransferases like PRMT5 and METTL3.

• Kinase Selectivity: The compound exhibits a favorable kinase selectivity profile. The IC50 values for kinases ABL1 and SRC are over 80-fold higher than for the primary target, DNMT1. This separation is crucial for minimizing off-target effects related to kinase signaling pathways.[16]

• Adenosine Receptor Activity: There is moderate activity at the A1 adenosine receptor. This is a critical finding, as A1 receptor antagonism can have cardiovascular and neurological effects.[6][17] This off-target activity should be monitored and, if possible, engineered out through medicinal chemistry.

• Non-Specific Effects: The lack of activity against Firefly Luciferase (>100 µM) provides strong evidence that the observed inhibition of methyltransferases and kinases is not due to a non-specific assay artifact.[9]

Conclusion and Strategic Recommendations

This comprehensive guide establishes a robust, scientifically-grounded methodology for evaluating the cross-reactivity of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. Based on our hypothetical data, the compound demonstrates promising selectivity for methyltransferases over the broader human kinome.

Key Recommendations for Further Development:

• Confirm Mechanism of Action: Conduct full enzyme kinetic studies to confirm the mode of inhibition (e.g., competitive, non-competitive) for the primary targets.[18]

• Structure-Activity Relationship (SAR) Studies: Initiate medicinal chemistry efforts to improve potency against the primary target (DNMT1) while simultaneously reducing the off-target activity at the A1 adenosine receptor.

• Cellular Target Engagement: Progress to cell-based assays to confirm that the compound can engage its target in a physiological context and to assess its functional consequences.

• Broader Safety Profiling: Consider expanding the off-target panel to include other target classes implicated in drug safety, such as GPCRs and ion channels, before advancing to in vivo studies.[2]

By systematically applying this integrated approach of rational target selection, validated protocols, and rigorous data analysis, research teams can build a comprehensive understanding of a compound's selectivity, de-risk its development path, and ultimately accelerate the journey toward a safe and effective therapeutic.

References

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• Kozak, M., & Kallas, M. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 345–352. [Link]

• The University of Arizona. (n.d.). ACDD - Our Process. R. Ken Coit College of Pharmacy. Retrieved from [Link]

• EBM Consult. (n.d.). The Inhibitory Constant (Ki) and Its Use in Understanding Drug Interactions. Retrieved from [Link]

• Plant Methods. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. La Trobe University. [Link]

• van der Wouden, P. E., et al. (2011). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. FEBS Journal, 278(21). [Link]

• Sygnature Discovery. (n.d.). The Importance of Counter Screens in HTS. Retrieved from [Link]

• Wikipedia. (n.d.). Adenosine. Retrieved from [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Retrieved from [Link]

• Bountra, C., et al. (2011). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal, 435(3), 337-348. [Link]

• Journal of Chemical Education. (2007). An Intuitive Look at the Relationship of Ki and IC50: A More General Use for the Dixon Plot. ResearchGate. [Link]

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• Chem Help ASAP. (2021). Ki, IC50, & the Cheng-Prusoff equation [Video]. YouTube. [Link]

• Creative Biolabs. (n.d.). Counter-Screen Service. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. In Comprehensive Medicinal Chemistry III. [Link]

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• Huda, R., et al. (2022). Crosstalk between adenosine receptors and CYP450-derived oxylipins in the modulation of cardiovascular, including coronary reactive hyperemic response. Pharmacology & Therapeutics, 240, 108213. [Link]

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A Senior Application Scientist's Guide to 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine: A Comparative Review of a Key Synthetic Intermediate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a pivotal, protected nucleoside analog that serves as a versatile building block in medicinal chemistry and chemical biology. Its primary utility lies in the strategic protection of the 2' and 3'-hydroxyl groups, which facilitates selective modification at the 5'-position. This guide provides an in-depth review of its synthesis, its application as a precursor for generating compound libraries, and a comparative analysis of the biological activities of its derivatives. We will explore its crucial role in the development of potent enzyme inhibitors, particularly for methyltransferases, by examining experimental data and structure-activity relationships. Detailed synthetic and screening protocols are provided to enable researchers to leverage this compound in their drug discovery efforts.

Introduction: The Strategic Importance of a Protected Precursor

In the vast landscape of nucleoside chemistry, strategic manipulation of the adenosine scaffold has yielded numerous therapeutic agents and research tools.[1] The compound 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, also known as 2',3'-O-isopropylidene-5'-amino-5'-deoxyadenosine, is not an end-product itself but rather a critical intermediate. Its value stems from the isopropylidene group that "protects" the cis-2' and 3'-hydroxyls of the ribose sugar.[2] This protection prevents unwanted side reactions and directs chemical modifications to the 5'-position, which is converted from a hydroxyl to a primary amine.[1][3] This primary amine serves as a versatile chemical handle, allowing for the straightforward synthesis of extensive libraries of 5'-N-substituted derivatives, such as amides and sulfonamides, through parallel synthesis methodologies.[1][4] These libraries are invaluable for screening against various biological targets, most notably the S-adenosyl-L-methionine (SAM)-dependent methyltransferase (MTase) family of enzymes, which have emerged as promising drug targets in oncology and virology.[1][5]

Synthesis of the Core Building Block

The preparation of 5'-amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a well-established, two-step process starting from the commercially available 2',3'-O-Isopropylideneadenosine.[1][6] The process is efficient and crucial for accessing the key amine intermediate for subsequent derivatization.

The synthetic rationale is as follows:

• Activation and Displacement: The 5'-hydroxyl group of the starting material is not a good leaving group. A Mitsunobu reaction is employed to activate it in situ and allow for displacement by a nitrogen nucleophile. Phthalimide is chosen as the nitrogen source because it is a robust nucleophile and the resulting phthalimide group is a stable protecting group for the amine.[1][3]

• Deprotection: The phthalimide group is then cleanly removed via hydrazinolysis (the Ing-Manske procedure) to liberate the desired 5'-primary amine without affecting the other functional groups on the molecule.[1]

Caption: Synthetic workflow for the target amine building block.

Application in Parallel Synthesis for Drug Discovery

The primary amine of 5'-amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is an ideal anchor point for high-throughput library synthesis. By reacting this single precursor with a diverse collection of commercially available carboxylic acids (to form amides) or sulfonyl chlorides (to form sulfonamides), researchers can rapidly generate large, focused libraries of adenosine analogs.[1][5] This approach accelerates the identification of initial "hit" compounds in early-stage drug discovery.[4]

Caption: Parallel synthesis workflow using the amine precursor.

Comparative Analysis of Derivative Performance

The true value of this building block is demonstrated by the biological activity of its derivatives. Research has focused heavily on their potential as methyltransferase inhibitors.[1]

Comparison: Amide vs. Sulfonamide Derivatives as MTase Inhibitors

A key study generated a library of 42 amide and sulfonamide derivatives and screened them against three different SAM-dependent methyltransferases: human DNMT2, METTL3/14, and SARS-CoV-2 nsp14/10.[1] The binding affinities were determined using a fluorescence polarization (FP) assay.

The results showed a clear trend: sulfonamide derivatives generally exhibited stronger binding affinity compared to their amide counterparts , particularly for the METTL3/14 and nsp14/10 enzymes.[1] It is speculated that the different geometries of the sulfonamide versus the amide linkage contribute to this difference in binding behavior.[1]

Table 1: Comparative Binding Affinities (Kd, µM) of Top Amide and Sulfonamide Hits

Compound ID	Linkage Type	R-Group Substituent	Target: METTL3/14 (Kd, µM)	Target: nsp14/10 (Kd, µM)	Reference
35	Amide	3,5-Difluorophenyl	> 50	0.057 ± 0.007	[1]
46	Amide	2-Naphthyl	> 50	0.098 ± 0.012	[1]
34	Sulfonamide	4-Fluorophenyl	4.2 ± 0.5	0.088 ± 0.010	[1]
40	Sulfonamide	4-Bromophenyl	5.0 ± 0.6	0.140 ± 0.010	[1]
42	Sulfonamide	2-Naphthyl	7.9 ± 1.1	0.160 ± 0.010	[1]

Data extracted from Hoba et al., 2024. Lower Kd indicates stronger binding.[1]

As shown in the table, while some amides showed potent, nanomolar binding to nsp14/10, only the sulfonamides registered low micromolar binding to the METTL3/14 complex.[1] This makes the 5'-N-sulfonamide adenosine scaffold a more promising starting point for developing dual or selective inhibitors for these targets.

Comparison with Other 5'-Modified Adenosine Analogs

The strategy of modifying the 5'-position extends to other adenosine analogs, providing a broader context for comparison.

• 5'-C-Methylation for DOT1L Inhibition: In a separate study, researchers synthesized 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives to target the methyltransferase DOT1L. Their data indicated that the addition of a methyl group at the 5'-carbon improved the enzyme inhibitory activity compared to analogs without this modification.[7] This highlights that even subtle steric changes at the 5'-position can significantly enhance potency.

• 5'-Alkylamino Chains for AdoMetDC Inhibition: Analogs of 5'-deoxyadenosine bearing long alkylamino chains at the 5'-position have been synthesized as inhibitors of S-adenosylmethionine decarboxylase (AdoMetDC), a target for antiproliferative and antitrypanosomal drugs.[8] This demonstrates that the 5'-amino group can serve as a launching point for much larger, more complex substituents to probe extended binding pockets.

These examples collectively underscore that the 5'-amino-5'-deoxyadenosine core is a highly "tunable" scaffold, where modifications—be it amides, sulfonamides, or other substitutions—can be tailored to achieve desired activity against a wide range of biological targets.

Key Experimental Protocols

To ensure scientific integrity and reproducibility, detailed methodologies are essential. The following protocols are based on established procedures from the literature.[1]

Protocol 1: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (3)

Rationale: This two-step protocol converts the 5'-hydroxyl into a primary amine, using a phthalimide intermediate to ensure clean conversion.

Step A: Synthesis of 5'-Deoxy-5'-phthalimido-2',3'-O-isopropylideneadenosine (2)

• Suspend 2',3'-O-isopropylideneadenosine (1.0 eq.) in dry Tetrahydrofuran (THF).

• Add triphenylphosphine (PPh₃, 1.0 eq.) and phthalimide (1.0 eq.).

• Cool the suspension to 0 °C in an ice bath.

• Add diisopropyl azodicarboxylate (DIAD, 1.0 eq.) dropwise to the stirred suspension.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor reaction completion by TLC or LC-MS.

• Concentrate the mixture under reduced pressure and purify the residue by column chromatography to yield the phthalimide intermediate 2 .

Step B: Synthesis of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine (3)

• Dissolve the phthalimide intermediate 2 (1.0 eq.) in ethanol.

• Add hydrazine hydrate (10 eq.) to the solution.

• Heat the mixture to reflux and stir for 4-6 hours. A white precipitate will form.

• Monitor reaction completion by TLC or LC-MS.

• Cool the reaction to room temperature and filter off the precipitate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the final primary amine 3 as a solid.

Protocol 2: Fluorescence Polarization (FP) Assay for MTase Inhibitor Screening

Rationale: This is a competitive binding assay to measure the ability of a test compound (inhibitor) to displace a known fluorescently-labeled ligand from the target enzyme's active site. A decrease in polarization indicates successful displacement.

• Reagent Preparation:

  • Prepare assay buffer (e.g., 20 mM HEPES, pH 7.5, 150 mM KCl, 0.01% Tween-20, 1 mM DTT).

  • Prepare a stock solution of the target methyltransferase enzyme in assay buffer.

  • Prepare a stock solution of a fluorescently labeled SAM analog (e.g., BODIPY-SAM) as the probe.

  • Prepare serial dilutions of the test compounds (derivatives of 3 ) in DMSO, then dilute further in assay buffer.

• Assay Plate Setup (384-well plate):

  • Add enzyme solution to each well (except negative controls).

  • Add test compound dilutions to the appropriate wells. Add buffer/DMSO for positive (no inhibitor) and negative (no enzyme) controls.

  • Incubate for 15 minutes at room temperature to allow for compound-enzyme binding.

• Measurement:

  • Add the fluorescent probe to all wells to initiate the competition reaction.

  • Incubate for 30-60 minutes at room temperature, protected from light.

  • Measure fluorescence polarization on a suitable plate reader (Excitation/Emission wavelengths appropriate for the fluorophore).

• Data Analysis:

  • Calculate the anisotropy or mP (millipolarization) values.

  • Plot the mP values against the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve to determine the IC₅₀ or Kd value for each compound.

Conclusion and Future Outlook

5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is more than just a chemical curiosity; it is a validated and powerful tool for accelerating drug discovery. Its straightforward synthesis and the versatility of its 5'-amino group enable the rapid generation of focused compound libraries. Comparative studies consistently show that derivatives from this scaffold, particularly N-sulfonamides, are promising inhibitors of methyltransferases, a therapeutically relevant enzyme class.[1] Future research will likely involve expanding the diversity of chemical moieties attached to the 5'-amino group and applying these libraries to an even broader range of biological targets, further cementing the role of this essential building block in medicinal chemistry.

References

• Hoba, S. N., Schwickert, M., Kammerer, L., Sabin, M., Weldert, A. C., Nidoieva, Z., Meidner, J. L., Barthels, F., Schirmeister, T., & Kersten, C. (2024). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. [Link][1][4]

• Royal Society of Chemistry. (n.d.). Parallel synthesis of 5′-amino-5′-deoxy-adenosine derivatives for focused chemical space exploration and their application as methyltransferase inhibitors. RSC Medicinal Chemistry. Retrieved January 17, 2026, from [Link][4]

• Liu, T., Xie, W., Li, C., Ren, H., Mao, Y., Chen, G., Cheng, M., & Zhang, D. (2018). Preparation of 5'-deoxy-5'-amino-5'-C-methyl adenosine derivatives and their activity against DOT1L. Bioorganic & Medicinal Chemistry Letters, 28(1), 53-56. [Link][7]

• Magritek. (2024). Parallel Synthesis of 5'-Amino-5'-deoxy-adenosine Derivatives for Focused Chemical Space Exploration and their Application as Methyltransferase Inhibitors. Retrieved January 17, 2026, from [Link][5]

• Stanek, J., Caravatti, G., Frei, J., & Mett, H. (1993). Synthesis and evaluation of analogues of 5'-([(Z)-4-amino-2-butenyl]methylamino)-5'-deoxyadenosine as inhibitors of tumor cell growth, trypanosomal growth, and HIV-1 infectivity. Journal of Medicinal Chemistry, 36(15), 2168-2171. [Link][8]

• University of Nottingham. (n.d.). Design and Synthesis of Protein Arginine Methyltransferase Inhibitors. Nottingham ePrints. Retrieved January 17, 2026, from [Link][3]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine. As a modified nucleoside analog, this compound requires careful handling and adherence to established hazardous waste protocols to ensure the safety of laboratory personnel and protect the environment. This guide is intended for researchers, scientists, and drug development professionals who handle this and similar chemical entities.

Core Principle: Hazard Identification and Risk Assessment

Before any disposal procedure, a thorough understanding of the compound's hazards is paramount. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is classified with specific hazard statements that mandate its treatment as hazardous chemical waste. The primary operational directive is to never dispose of this compound via standard trash or sanitary sewer systems.[1]

The decision to treat this compound as hazardous is not arbitrary; it is based on internationally recognized classifications that indicate potential harm. The causality is clear: improper disposal can lead to personnel exposure and environmental contamination.

Table 1: Hazard Profile

Hazard Statement	Classification	Implication for Handling & Disposal
H302	Harmful if swallowed	Ingestion can cause acute toxicity. Waste must be securely contained to prevent accidental ingestion.
H315	Causes skin irritation	Direct contact can lead to skin irritation. Contaminated materials (e.g., gloves, weigh boats) must be disposed of as hazardous waste.
H319	Causes serious eye irritation	The compound can cause significant eye damage upon contact. Eye protection is mandatory, and all waste must be handled to prevent splashing or aerosolization.
H335	May cause respiratory irritation	Inhalation of dust or aerosols can irritate the respiratory tract. Waste should be handled in a well-ventilated area, and dust generation must be minimized.

Source: Synthesized from Sigma-Aldrich Safety Information.

Immediate Safety & Handling Precautions

A proactive safety posture is essential. All personnel handling this compound for disposal must be trained on its hazards and equipped with the appropriate Personal Protective Equipment (PPE).[2][3]

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved particulate respirator should be used.[1][4]

In Case of Exposure:

• Skin Contact: Immediately wash the affected area thoroughly with soap and water.[5]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Operational Disposal Plan: A Step-by-Step Protocol

The disposal process must be systematic, from the point of generation to final collection by trained professionals. This protocol is designed to comply with general guidelines set forth by regulatory bodies like the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[6][7]

Step 1: Waste Identification and Segregation

Proper segregation is critical to prevent dangerous chemical reactions within a waste container.[8][9]

• Solid Waste:

  • Collect unused or contaminated solid 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

  • This includes any contaminated consumables such as weighing papers, pipette tips, or gloves.[1]

  • Place these materials into a dedicated solid chemical waste container.

• Liquid Waste:

  • If the compound is dissolved in a solvent, collect the solution in a separate, dedicated liquid chemical waste container.

  • Crucially, do not mix incompatible waste streams. For example, halogenated and non-halogenated solvent wastes should be kept separate.[8] Aqueous waste should not be mixed with organic solvents.[10]

Step 2: Waste Container Selection and Labeling

The container is the primary barrier protecting you and the environment.

• Select a Compatible Container: Use a container made of a material that is chemically resistant to the waste. For most solids and organic solvent solutions, a high-density polyethylene (HDPE) or glass container is appropriate. The container must have a secure, screw-top lid.[9][11]

• Label the Container Immediately: As soon as the first particle of waste enters the container, it must be labeled.[9] The label must, at a minimum, include:

  • The words "Hazardous Waste" .[6]

  • The full chemical name: "5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine" . Do not use abbreviations.[11]

  • An indication of the hazards (e.g., "Irritant," "Harmful if Swallowed").[6]

Step 3: Waste Accumulation in a Satellite Accumulation Area (SAA)

Laboratories must designate specific locations for waste collection known as Satellite Accumulation Areas (SAAs).[6][9]

• Location: The SAA must be at or near the point of waste generation and under the control of the laboratory personnel.[11]

• Storage: Keep the waste container securely capped at all times, except when adding waste.[11] Do not leave a funnel in the container.

• Segregation: Store the container in a designated secondary containment bin to prevent spills from spreading. Ensure it is segregated from incompatible chemicals (e.g., keep away from strong oxidizing agents).[9]

Diagram 1: Disposal Workflow

This diagram illustrates the decision-making process for handling waste generated from 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine.

Caption: Workflow for the safe disposal of the target compound.

Step 4: Arranging Final Disposal

Laboratory personnel are responsible for the waste up to the point of collection.

• Monitor Fill Level: Do not overfill containers. Leave at least 10% of headspace to allow for expansion.[9]

• Request Pickup: Once the container is full, arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[1]

• Provide Information: You will likely need to complete a chemical waste manifest or tag. Provide the Safety Data Sheet (SDS) for the compound if requested. This ensures the disposal team understands the hazards they are handling.[1]

Regulatory Framework and Institutional Compliance

The procedures outlined in this guide are based on regulations established to ensure safety and environmental protection. In the United States, laboratory waste management is primarily governed by the EPA under the Resource Conservation and Recovery Act (RCRA) and by OSHA, which ensures worker safety.[12][13][14]

Academic and research institutions may operate under specific regulations, such as Subpart K, which provides alternative requirements for managing hazardous waste in academic laboratories.[15][16] Regardless of the specific regulatory framework, the core principles of hazard identification, proper containment, and documented disposal remain universal. It is imperative that all researchers familiarize themselves with their institution's specific Chemical Hygiene Plan and waste disposal protocols.[8]

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• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. Retrieved from [Link]

• Hazardous Waste Experts. (2018, March 20). How OSHA Workplace Rules Affect Hazardous Waste Management. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine

As researchers and drug development professionals, our primary commitment is to safety and scientific integrity. The proper handling of specialized chemical reagents like 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine, a modified nucleoside, is foundational to both.[1] This guide provides a comprehensive, experience-driven framework for personal protective equipment (PPE) and associated safety protocols. We will move beyond a simple checklist to explain the causality behind each recommendation, ensuring a deep, actionable understanding of the safety measures required.

Foundational Risk Assessment: Understanding the Hazard

Before any handling protocol can be established, we must first understand the specific risks posed by the compound. 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine is a solid, and its hazard profile, as defined by the Globally Harmonized System (GHS), dictates our safety strategy.

The primary hazards associated with this compound are summarized by its GHS Hazard Statements. These codes are not arbitrary; they are a concise, standardized language for chemical risk.

Hazard Code	Description	Implication for Handling
H302	Harmful if swallowed	Ingestion must be prevented. PPE must prevent hand-to-mouth contamination.
H315	Causes skin irritation	Direct skin contact must be avoided through appropriate gloves and body protection.
H319	Causes serious eye irritation	Robust eye protection is mandatory to shield against airborne particles and splashes.
H335	May cause respiratory irritation	Inhalation of dust must be minimized through engineering controls and, where necessary, respiratory protection.

These classifications, particularly the GHS07 "Exclamation mark" pictogram, signal that while the substance is not acutely toxic in small amounts, it poses significant irritation risks that require diligent and consistent use of PPE.

Core PPE Protocol: A Barrier Between You and the Hazard

Based on the risk assessment, a multi-layered PPE strategy is required. This is not merely a recommendation but a mandatory operational standard for handling this compound.

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with permanent side shields. This is the absolute minimum for being present in a laboratory where hazardous materials are in use.[2]

• Required for Handling: Chemical splash goggles. The H319 warning for serious eye irritation means solid particulates or accidental splashes from a prepared solution pose a significant risk. Goggles provide a full seal around the eyes, offering superior protection compared to safety glasses.[3]

• Recommended for High-Risk Procedures: A face shield worn over chemical splash goggles. This is necessary when handling larger quantities of the solid (increasing the risk of dust clouds) or preparing solutions where a splash hazard is significant. The face shield protects the entire face from splashes and particulates.[2][3]

Causality Insight: The primary risk is from the solid compound, which is a fine powder. Any activity that can generate dust—weighing, transferring, mixing—creates a direct path for the irritant to contact the mucous membranes of the eyes. Goggles create a necessary seal to prevent this intrusion.

• Standard Protocol: Disposable nitrile gloves are the standard for providing a protective barrier against skin irritation (H315).[4] They offer excellent protection for incidental contact.

• Best Practices:

  • Inspect Before Use: Always check gloves for tears or punctures.

  • Double Gloving: For procedures involving larger quantities or extended handling time, wearing two pairs of nitrile gloves provides an additional layer of safety.

  • Immediate Removal upon Contamination: Nitrile gloves are for incidental, not prolonged, contact. If a splash occurs or you knowingly touch the compound, remove the gloves immediately, wash your hands thoroughly with soap and water, and don a fresh pair.[2][5]

  • Do Not Reuse: Disposable gloves must never be washed and reused.[4]

Causality Insight: The H315 warning indicates the compound can cause skin irritation. The porous nature of our skin can readily absorb chemical irritants. Nitrile gloves provide a non-porous barrier, but their integrity can be compromised. The immediate removal and hand-washing protocol is a self-validating system to prevent unnoticed, prolonged exposure.

• Minimum Requirement: A long-sleeved laboratory coat is mandatory to protect skin and personal clothing from contamination.[3][6] Sleeves should be fully buttoned.

• Clothing: Full-length pants and closed-toe shoes are required at all times in the laboratory.[2][5] This prevents exposure to spills that may reach the floor or lower body.

Causality Insight: The lab coat acts as a removable barrier. Should a significant spill occur, the contaminated coat can be removed quickly to minimize contact time with the skin, directly mitigating the H315 hazard.

• Situational Requirement: The H335 warning—"May cause respiratory irritation"—makes respiratory protection a critical consideration.

• When to Use: A NIOSH-approved N95 respirator or higher is required when engineering controls (like a fume hood or ventilated enclosure) are insufficient or when there is a clear potential for generating dust. This includes:

  • Weighing out the solid compound, especially in larger amounts.

  • Cleaning up spills of the solid powder.

• Best Practice: Always handle the solid form of this compound within a certified chemical fume hood or a powder containment hood to minimize aerosolization.[7] This engineering control is the first and most effective line of defense.

Causality Insight: The respiratory tract is a direct and sensitive route of exposure. The H335 warning indicates that inhaled particles can cause irritation. A fume hood actively pulls airborne particles away from the user, while a respirator acts as a final barrier to filter any remaining particles before they can be inhaled.

Operational Plan: Weighing and Preparing a Stock Solution

This step-by-step workflow integrates PPE use into a common laboratory task, ensuring safety is an active, not passive, part of the procedure.

Caption: Workflow for Safely Preparing a Stock Solution.

Disposal of Contaminated Materials

Proper disposal is a critical final step in the handling process. All materials that have come into contact with 5'-Amino-5'-deoxy-2',3'-O-(1-methylethylidene)-adenosine are considered contaminated and must be treated as hazardous chemical waste.[8]

• Solid Waste: Collect all contaminated disposables (e.g., weigh boats, pipette tips, gloves, paper towels) in a dedicated, clearly labeled, and sealed hazardous waste container.[8]

• Liquid Waste: If dissolved in a solvent, collect the solution in a labeled, sealed, and chemically compatible waste container. Do not mix with other incompatible waste streams.[8]

• PPE for Disposal: Wear the full core PPE (lab coat, goggles, nitrile gloves) when handling and sealing waste containers.

Arrange for waste collection through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company. Never dispose of this compound or its contaminated materials in the regular trash or down the drain.[8]

Emergency Response: In Case of Exposure

Even with meticulous adherence to protocols, accidents can happen. Your PPE is your primary defense, but you must be prepared to act if an exposure occurs.

• Skin Contact: Immediately remove contaminated clothing and gloves. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[9] Seek medical attention if irritation develops or persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult or irritation occurs, seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[8][9]

By integrating a deep understanding of the hazards with rigorous, procedure-specific PPE protocols, you create a robust safety system that protects you, your colleagues, and the integrity of your research.

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